Sodium dimyristoylphosphatidylglycerol

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Characterization and Application of Sodium Dimyristoylphosphatidylglycerol (DMPG-Na)

[1][2][3]

Executive Summary

Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) represents a critical class of anionic saturated phospholipids used extensively in the formulation of liposomal drug delivery systems.[1] Unlike zwitterionic lipids (e.g., DMPC), DMPG-Na possesses a permanent negative charge at physiological pH, conferring unique colloidal stability through electrostatic repulsion.[2][1] This guide provides a rigorous analysis of its physicochemical properties, thermodynamic phase behavior, and specific utility in stabilizing complex therapeutics like Amphotericin B.

Molecular Architecture & Fundamental Properties[1][3]

DMPG-Na is the sodium salt of 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol).[3][2][1][4] Its structure consists of a glycerol backbone esterified with two myristic acid (14:0) chains and a phosphoglycerol headgroup.[1][5]

Structural Specifications

• Chemical Formula:

  [3][2][1][4]

• Molecular Weight: 688.85 Da[3][2]

• Headgroup: Anionic phosphoglycerol (Net charge: -1 at pH 7.4)[3][2][1]

• Fatty Acid Chain: Myristic Acid (14:[3][2][1]0) – Saturated[3][2][1]

• Packing Parameter (

  ): (Truncated cone/Cylinder). DMPG forms bilayers ( or ) rather than micelles in physiological salt conditions, despite a relatively high Critical Micelle Concentration (CMC) compared to longer-chain lipids.[3][2][1]

Quantitative Physicochemical Data

The following table synthesizes core parameters required for formulation calculations.

Parameter	Value	Context/Notes
Phase Transition (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> )	23°C	Main transition (Gel Liquid Crystalline) in standard buffer [1].
Pre-transition ( )	~10–12°C	Transition from Gel ( ) to Ripple ( ) phase.[3][2][1]
CMC	11 µM	Critical Micelle Concentration in aqueous solution.[2][1] Significantly higher than DMPC (6 nM) due to charge repulsion [2].[2][1]
pKa (Phosphate)	~3.0–3.5	Remains anionic across pH 4–10.[2][1]
Solubility	>10 mg/mL	In Chloroform:Methanol:Water (65:25:4).[3][2] Forms dispersions in water.[1][6][7]
Zeta Potential	-40 to -60 mV	In 10 mM NaCl at pH 7.[3][2][1]4. Highly dependent on ionic strength.[1]

Thermodynamic & Phase Behavior[3][11][12][13][14]

The phase behavior of DMPG-Na is governed by the interplay between the hydrophobic Van der Waals attraction of the myristoyl chains and the electrostatic repulsion of the headgroups.

The Electrostatic Switch

Unlike zwitterionic lipids, the

of DMPG is highly sensitive to the electrolyte environment.

• Low Ionic Strength: Electrostatic repulsion between headgroups increases the effective headgroup area (

  ). This favors the fluid state, potentially lowering or broadening the transition.

• High Ionic Strength / Divalent Cations: Shielding of the negative charge reduces headgroup repulsion, allowing tighter packing. This rigidifies the membrane, shifting

  upwards.

• Calcium Effect:

  binds specifically to the phosphate, bridging adjacent lipids. This can dehydrate the headgroup and raise the drastically (e.g., from 23°C to >30°C), inducing phase separation [3].

Visualization: Thermodynamic Phase Logic

Caption: Thermodynamic phase transitions of DMPG-Na. The main transition (Tm) at 23°C is the critical boundary for liposome preparation.

Colloidal Science & Liposome Preparation

To generate stable Large Unilamellar Vesicles (LUVs), one must operate above the

.[8] Since DMPG-Na has a of 23°C, room temperature (25°C) is thermodynamically close to the phase boundary.[1] Recommendation: Perform hydration and extrusion at 30–35°C to ensure complete fluidity and prevent membrane fouling.[1]

Protocol: Preparation of DMPG-Na LUVs (Extrusion Method)

This protocol yields ~100 nm vesicles suitable for drug encapsulation.[3][2][1]

Materials:

• DMPG-Na (Powder)[3][2][1]

• Chloroform/Methanol (2:1 v/v)[3][2][1][9]

• Hydration Buffer (e.g., PBS pH 7.4 or 10% Sucrose)[1]

• Extruder with 100 nm Polycarbonate membranes[3][2][10]

Workflow:

• Solubilization: Dissolve DMPG-Na in Chloroform/Methanol to 10 mg/mL.

• Film Formation: Evaporate solvent under nitrogen stream in a round-bottom flask. Desiccate under vacuum for >2 hours to remove trace solvent.[1]

• Hydration (Critical Step):

  • Add buffer to the lipid film.

  • Temperature: Maintain at 35°C (well above

    ).

  • Agitation: Vortex vigorously for 30 mins to form Multilamellar Vesicles (MLVs).

• Freeze-Thaw: Cycle the suspension 5 times between liquid nitrogen and a 35°C water bath. This equilibrates solute distribution and reduces lamellarity.[1]

• Extrusion:

  • Pass MLVs through 100 nm polycarbonate filter 11 times.[1]

  • Pressure: < 200 psi.[2][1]

  • Result: Translucent, opalescent suspension of LUVs.

Visualization: Extrusion Workflow

Caption: Step-by-step extrusion workflow for DMPG-Na liposomes.[3][2][1] Temperature control (>23°C) is vital at the Hydration and Extrusion stages.

Interfacial Properties & Molecular Interactions[3][21]

DMPG-Na is frequently used to interact with cationic drugs (e.g., Doxorubicin, Amphotericin B) or peptides.[3][2][1] The mechanism is primarily electrostatic bridging.

Cationic Drug Binding

Positively charged drugs bind to the anionic phosphate of DMPG.

• Stoichiometry: Often 1:1 charge neutralization.[2]

• Result: High encapsulation efficiency (remote loading not always necessary if electrostatic binding is strong).[3][2][1]

• Stability: The drug-lipid complex can precipitate if the charge ratio is exactly 1:1 (zero zeta potential).[1] Formulations usually maintain excess DMPG to ensure a net negative charge for colloidal stability.[1]

Interaction with Calcium ( )

Calcium ions can induce fusion of DMPG vesicles.[2][1] In the presence of

mM , DMPG vesicles may aggregate. This property is exploited in fusogenic liposome designs but must be avoided if long-term circulating stability is required [3].[3][2][1]

Visualization: Electrostatic Bridging Mechanism

Caption: Mechanism of DMPG interaction with cationic species. Ca2+ can bridge two headgroups, causing rigidification or fusion.

Pharmaceutical Applications

Case Study: AmBisome® (Amphotericin B)[1][2][3]

DMPG is a critical component in AmBisome, a liposomal formulation of the antifungal Amphotericin B.[5]

• Role: DMPG provides a negative charge that interacts with the positively charged amino group of Amphotericin B.

• Benefit: This high-affinity interaction creates a stable drug-lipid complex, retaining the drug within the liposome until it encounters a fungal cell.[3][2][1] It significantly reduces the toxicity of Amphotericin B compared to its free form [4].

mRNA Lipid Nanoparticles (LNPs)

While cationic/ionizable lipids are the primary drivers of RNA complexation, anionic lipids like DMPG are investigated as "helper lipids" to modulate the internal structure of the LNP or to reduce non-specific binding to serum proteins by maintaining a specific surface charge density.

References

• Marsh, D. (2013).[1] Handbook of Lipid Bilayers.[1] CRC Press.[1][10][12] (Data cited regarding CMC of DMPG vs DMPC).

• Tajima, K., et al. (2000).[1][7] Thermal transitions in the bilayer assembly of dimyristoylphosphatidylglycerol sodium salt dispersion in water.[7] Advances in Colloid and Interface Science.[1][7] Link

• Adler-Moore, J., & Proffitt, R. T. (2002).[1] AmBisome: Liposomal Formulation, Structure, Mechanism of Action and Pre-Clinical Experience.[1] Journal of Antimicrobial Chemotherapy.[1] Link[3][2][1]

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The Biophysical Characterization of Sodium DMPG: A Deep Dive into its Phase Transition and Thermodynamic Properties

Introduction: The Significance of DMPG in Model Membrane Systems

1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt), or sodium DMPG, is a synthetic phospholipid that serves as a cornerstone in the study of biological membranes. As an anionic phospholipid, it is representative of a class of lipids crucial for the structure and function of bacterial and eukaryotic cell membranes.[1] Understanding the thermotropic behavior of DMPG, specifically its phase transition from a rigid gel phase to a fluid liquid-crystalline phase, provides invaluable insights into membrane stability, fluidity, and interactions with membrane-associated proteins and small molecules. This technical guide will provide a comprehensive overview of the phase transition thermodynamics of sodium DMPG, the experimental methodologies used for its characterization, and the key factors that influence its biophysical properties.

The Thermodynamics of DMPG Phase Transitions: A Tale of Order and Disorder

The phase transition of a lipid bilayer is a cooperative process involving the melting of the hydrocarbon chains. Below the main phase transition temperature (T m), the acyl chains are in a highly ordered, all-trans conformation, resulting in a tightly packed gel phase (Lβ'). As the temperature increases and approaches the T m, the chains gain kinetic energy, leading to an increase in gauche conformations and a transition to a disordered, fluid liquid-crystalline phase (Lα). This transition is a first-order phase transition, characterized by a discontinuous change in thermodynamic properties such as enthalpy and entropy.[2]

The primary thermodynamic parameters that define the phase transition are:

• Main Transition Temperature (T m): The temperature at which the transition from the gel to the liquid-crystalline phase is maximal. For sodium DMPG in the presence of sufficient salt concentration (>100 mM NaCl), the T m is approximately 23°C.[3][4][5][6]

• Enthalpy of Transition (ΔH): The amount of heat absorbed during the phase transition. This value is a measure of the energy required to disrupt the ordered packing of the acyl chains. For the gel-to-liquid-crystalline transition of DMPG, the latent heat has been calculated to be around 7 kcal/mol.[7]

• Entropy of Transition (ΔS): The change in the degree of disorder of the system during the phase transition. The transition to the more disordered liquid-crystalline phase is accompanied by a significant increase in entropy.

At low ionic strengths, DMPG exhibits a more complex and broad phase transition, often spanning a wide temperature range from 18°C to 35°C, which can present as multiple peaks in calorimetric measurements.[3][8] This behavior is attributed to electrostatic interactions between the negatively charged headgroups.

Experimental Determination of Phase Transition: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful and widely used thermoanalytical technique to study the phase transitions of lipids.[9][10][11] It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. During a phase transition, the sample will absorb or release heat, resulting in a peak in the DSC thermogram.

Experimental Protocol: DSC Analysis of Sodium DMPG Liposomes

This protocol outlines the key steps for preparing and analyzing sodium DMPG multilamellar vesicles (MLVs) by DSC.

1. Materials and Reagents:

• 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt) (DMPG) powder

• Buffer solution (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Chloroform/Methanol solvent mixture (e.g., 2:1 v/v)

• Nitrogen gas source

• Vacuum desiccator

• Differential Scanning Calorimeter with appropriate sample pans

2. Preparation of Multilamellar Vesicles (MLVs):

• Step 1: Lipid Film Formation. Accurately weigh a desired amount of DMPG powder and dissolve it in a chloroform/methanol mixture in a round-bottom flask. The choice of solvent is critical to ensure complete dissolution of the lipid.

• Step 2: Solvent Evaporation. Evaporate the solvent under a gentle stream of nitrogen gas while rotating the flask. This creates a thin, uniform lipid film on the inner surface of the flask. The uniformity of the film is crucial for efficient hydration.

• Step 3: Vacuum Desiccation. Place the flask in a vacuum desiccator for at least 2 hours to remove any residual solvent. Residual solvent can significantly alter the phase transition behavior.

• Step 4: Hydration. Add the desired buffer solution to the flask. The temperature of the buffer should be above the T m of DMPG (e.g., 30-35°C) to facilitate hydration. Vortex the mixture vigorously for several minutes until the lipid film is fully suspended, forming a milky dispersion of MLVs. The choice of buffer and its ionic strength is a key experimental variable that will influence the phase transition.

3. DSC Analysis:

• Step 1: Sample Encapsulation. Carefully transfer a precise amount of the MLV dispersion into a DSC sample pan. Seal the pan hermetically to prevent solvent evaporation during the experiment. An equal volume of the buffer solution should be used in the reference pan to ensure an accurate baseline.

• Step 2: Temperature Program. Place the sample and reference pans in the DSC cell. Equilibrate the system at a temperature well below the expected T m (e.g., 5°C). Program the instrument to scan up to a temperature well above the T m (e.g., 45°C) at a controlled heating rate (e.g., 1-2°C/min). A slower scan rate generally provides better resolution of the transition peaks.

• Step 3: Data Acquisition and Analysis. The DSC instrument will record the differential heat flow as a function of temperature. The resulting thermogram will show an endothermic peak corresponding to the main phase transition. The T m is determined from the peak maximum, and the enthalpy of transition (ΔH) is calculated from the integrated area of the peak.

Data Presentation: Thermodynamic Parameters of Sodium DMPG

Parameter	Value (at >100 mM NaCl)	Significance
Main Transition Temperature (Tm)	~23 °C[3][4][5][6]	Temperature of maximal transition from gel to liquid-crystalline phase.
Enthalpy of Transition (ΔH)	~7 kcal/mol[7]	Energy required to melt the acyl chains.

Visualization of the DSC Workflow

Caption: Experimental workflow for the determination of DMPG phase transition using DSC.

Factors Influencing the Phase Transition of Sodium DMPG

The thermotropic behavior of sodium DMPG is highly sensitive to its environment. Understanding these influences is critical for designing relevant model membrane systems.

• Ionic Strength: As previously mentioned, the ionic strength of the surrounding medium has a profound effect on the phase transition of DMPG. At low ionic strength, electrostatic repulsion between the negatively charged headgroups leads to a broad, complex transition.[3] Increasing the salt concentration screens these charges, resulting in a sharper, more defined transition at a higher temperature. Monovalent cations like Na+ shield the negative charges, leading to a thermal behavior similar to the zwitterionic lipid DMPC.

• pH: The pH of the solution influences the protonation state of the phosphate group in the DMPG headgroup. Changes in pH can alter the surface charge of the bilayer, thereby affecting the phase transition temperature. Increasing the pH generally leads to increased ionization and greater repulsion between headgroups, which can lower the transition temperature.

• Presence of Divalent Cations: Divalent cations, such as Ca²⁺, can interact strongly with the negatively charged headgroups of DMPG. This interaction can lead to a significant increase in the phase transition temperature by bridging adjacent lipid molecules and inducing a more ordered packing of the bilayer.

• Incorporation of Other Molecules: The presence of other molecules within the lipid bilayer, such as cholesterol, proteins, or drugs, can alter the phase transition behavior of DMPG. For instance, cholesterol is known to broaden or even eliminate the main phase transition of phospholipids.

Visualization of Influencing Factors

Caption: Key factors influencing the phase transition of sodium DMPG bilayers.

Conclusion: A Versatile Tool for Membrane Research

Sodium DMPG is a vital tool for researchers in biophysics, biochemistry, and drug development. Its well-characterized, yet environmentally sensitive, phase transition provides a robust system for investigating the fundamental principles of membrane structure and function. By carefully controlling experimental conditions and employing techniques like Differential Scanning Calorimetry, scientists can gain deep insights into the intricate interplay of forces that govern the behavior of biological membranes. The knowledge gleaned from studying this model phospholipid continues to advance our understanding of complex cellular processes and aids in the rational design of lipid-based drug delivery systems.

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• Melittin-Induced Structural Transformations in DMPG and DMPS Lipid Membranes: A Langmuir Monolayer and AFM Study - MDPI. [Link]

• Structural transition of DMPG during phase transition: A thermodynamic study - Niels Bohr Institutet. [Link]

• Differential scanning calorimetry of DPPG (panel A) and DMPG (panel B)... | Download Scientific Diagram - ResearchGate. [Link]

• Thermal Phase Behavior of DMPG Bilayers in Aqueous Dispersions as Revealed by 2H- and 31P-NMR | Langmuir - ACS Publications. [Link]

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molecular structure of 14:0 PG sodium salt

An In-Depth Technical Guide to the Molecular Structure and Application of 1,2-Dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), Sodium Salt (14:0 PG)

Introduction: Beyond the Amphiphile

To the seasoned researcher, 1,2-Dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (DMPG) is more than just a catalog number (CAS: 200880-40-6). It is a foundational tool, a model system, and a molecular scaffold of immense utility in membrane biophysics, drug delivery, and structural biology.[1][2] As an anionic phospholipid, its behavior is governed by a delicate interplay between its hydrophobic acyl chains and its charged, hydrophilic headgroup. This guide, intended for drug development professionals and research scientists, moves beyond a simple datasheet to provide a deeper understanding of DMPG's molecular architecture, its emergent physicochemical properties, and the causality behind its application in advanced experimental systems. We will explore not just what it is, but how its specific structure dictates its function and why it is a preferred component for mimicking biological membranes, particularly those of bacterial origin where phosphatidylglycerols are a major constituent.[1][3]

Molecular Identity and Physicochemical Characteristics

The power of DMPG as an experimental tool originates from its well-defined and consistent molecular structure. It is a synthetic, saturated phospholipid, which eliminates the structural and oxidative variability inherent in many naturally sourced lipids.

Core Molecular Structure

DMPG is composed of three key moieties:

• A stereochemically defined sn-glycero-3-phosphate backbone.

• Two saturated myristoyl (14:0) fatty acyl chains esterified to the sn-1 and sn-2 positions of the glycerol backbone.[1]

• A phosphoglycerol headgroup attached to the phosphate, providing a net negative charge at neutral pH.[4]

This amphipathic architecture is the primary driver of its self-assembly in aqueous environments.

A simplified diagram of 14:0 PG sodium salt.

Key Physicochemical Properties

The collective behavior of DMPG in solution is defined by several key parameters, which are critical for experimental design.

Property	Value	Significance & Rationale
Molecular Formula	C₃₄H₆₆NaO₁₀P	Defines the elemental composition and exact mass for analytical confirmation.[5]
Molecular Weight	~688.85 g/mol	Essential for preparing solutions of known molarity for reproducible experiments.[5]
IUPAC Name	sodium 2,3-dihydroxypropyl [(2R)-2,3-di(tetradecanoyloxy)propyl] phosphate	Provides the unambiguous chemical identity according to systematic nomenclature.[5]
Physical Form	White to off-white powder	Indicates purity and stability; should be stored at -20°C to prevent degradation.
Gel-Fluid Transition (Tₘ)	23 °C	This is the temperature at which the acyl chains transition from a rigid, ordered gel phase (Lβ) to a disordered, fluid liquid-crystalline phase (Lα). Operating above Tₘ is crucial for creating fluid, dynamic model membranes and for vesicle extrusion protocols.[3][6][7]
Critical Micelle Conc. (CMC)	~11 µM	Above this concentration in an aqueous solution, DMPG monomers spontaneously self-assemble into higher-order structures like micelles or bilayers, driven by the hydrophobic effect.[8] Understanding the CMC is vital for controlling the formation of desired lipid assemblies.

Self-Assembly and Behavior in Aqueous Media

The defining characteristic of DMPG is its ability to self-assemble in water. At concentrations above its CMC, the hydrophobic tails minimize their contact with water by forming aggregates, leading primarily to the formation of lipid bilayers. These bilayers are the foundational structure of vesicles, or liposomes, which are invaluable as models of cellular membranes and as drug delivery vehicles.[2]

The behavior of these assemblies is highly sensitive to the ionic strength of the medium. At low salt concentrations, electrostatic repulsion between the negatively charged phosphoglycerol headgroups causes significant inter-bilayer spacing and can lead to the formation of unilamellar vesicles. As the concentration of counter-ions (like Na⁺) increases, these charges are screened, reducing repulsion and promoting the formation of more tightly packed, multilamellar structures.

DMPG monomers assemble to shield hydrophobic tails from water.

Structural Analysis and Characterization

Confirming the identity, purity, and assembly state of DMPG is paramount for experimental integrity. Several analytical techniques are routinely employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful, non-destructive technique for confirming the molecular structure of DMPG and probing the dynamics of the vesicles it forms.

• ¹H NMR: In a solvent like chloroform, the ¹H NMR spectrum will show sharp, well-resolved peaks corresponding to the protons on the acyl chains, glycerol backbone, and headgroup, allowing for structural confirmation. When DMPG forms vesicles in an aqueous buffer, the signals broaden significantly due to the reduced molecular tumbling and increased size of the aggregate. This line broadening is a direct indicator of vesicle formation.

• ³¹P NMR: This technique is exquisitely sensitive to the chemical environment of the phosphorus atom in the headgroup. In a vesicle, the phosphorus atom is in an anisotropic environment (it does not experience uniform motion in all directions). This results in a characteristic broad, asymmetric powder pattern spectrum.[6][7][9] The shape of this spectrum can provide detailed information on the phase of the lipid (gel vs. fluid) and the orientation and dynamics of the headgroup.[6][10][11]

Mass Spectrometry (MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) is the gold standard for confirming the molecular weight and purity of phospholipids like DMPG.[12][13][14]

• Mode of Analysis: As an anionic lipid, DMPG is most effectively analyzed in negative ion mode.[12][15]

• Expected Mass: The analysis will reveal a prominent ion corresponding to the deprotonated molecule [M-H]⁻ at an m/z (mass-to-charge ratio) of approximately 665.4. The sodiated adduct [M+Na-2H]⁻ may also be observed. The exact mass is a high-precision measure used to confirm the elemental composition.[5]

• Tandem MS (MS/MS): For further structural validation, collision-induced dissociation of the parent ion can be performed. This fragmentation provides signatures characteristic of the headgroup and the loss of the myristic acid chains, confirming the identity of the acyl substituents.[13]

Experimental Protocol: Preparation of Unilamellar Vesicles

One of the most common applications of DMPG is the formation of unilamellar vesicles (LUVs) to serve as model membranes. The thin-film hydration followed by extrusion method is a robust and reproducible protocol.

Workflow Overview

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A Deep Dive into the Differential Solubility of Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) in Chloroform and Water: A Technical Guide for Researchers

This in-depth technical guide is designed for researchers, scientists, and drug development professionals, offering a comprehensive exploration of the solubility of sodium dimyristoylphosphatidylglycerol (DMPG-Na). We will dissect the fundamental principles governing its disparate behavior in polar protic (water) and non-polar (chloroform) solvents, provide detailed experimental protocols for solubility determination, and discuss the implications of these properties in various scientific applications.

The Dichotomy of a Molecule: Understanding the Amphipathic Nature of DMPG-Na

Sodium dimyristoylphosphatidylglycerol (DMPG-Na) is an anionic phospholipid, a class of molecules fundamental to the structure and function of biological membranes. Its unique solubility characteristics are a direct consequence of its amphipathic nature, possessing both a hydrophilic (water-loving) headgroup and a hydrophobic (water-fearing) tail.

• The Hydrophilic Headgroup: This region consists of a negatively charged phosphate group and a glycerol moiety. These groups can readily form strong hydrogen bonds and ion-dipole interactions with polar solvent molecules like water.[1][2][3]

• The Hydrophobic Tails: Two saturated myristoyl chains, each containing 14 carbon atoms, constitute the non-polar tail. These long hydrocarbon chains are incapable of forming hydrogen bonds and interact favorably with non-polar solvents through van der Waals forces.[4][5]

This dual character dictates the solubility of DMPG-Na, leading to vastly different behaviors in chloroform and water.

Solubility in Chloroform: A Tale of van der Waals Interactions

Chloroform (CHCl₃) is a relatively non-polar organic solvent. While it possesses a slight dipole moment, it cannot act as a hydrogen bond donor. The solubility of DMPG-Na in chloroform is primarily governed by the favorable van der Waals interactions between the solvent molecules and the long, non-polar myristoyl chains of the lipid.[4][5]

Several sources indicate that DMPG-Na is soluble in chloroform, with some specifying a concentration of approximately 2 mg/mL.[6] The chloroform molecules can effectively surround and solvate the hydrophobic tails, overcoming the weaker intermolecular forces between the lipid molecules in the solid state. However, the polar headgroup's interaction with the non-polar chloroform is less favorable. To overcome this, it is often recommended to add a small amount of a more polar solvent, such as methanol (e.g., 2%), to the chloroform to enhance the solubility of acidic lipids like DMPG-Na.[7] This co-solvent can interact more favorably with the hydrophilic headgroup, aiding in the dissolution of the entire molecule.

The process of dissolving DMPG-Na in chloroform can be visualized as the individual lipid molecules being dispersed within the solvent, with the primary driving force being the enthalpic gain from the new van der Waals interactions between the acyl chains and chloroform.

Solubility in Water: The Genesis of Supramolecular Assemblies

In stark contrast to its behavior in chloroform, the interaction of DMPG-Na with water is dominated by the powerful hydrophobic effect. While the hydrophilic headgroup readily hydrates and forms strong hydrogen bonds with water molecules, the hydrophobic tails are repelled by the highly cohesive, hydrogen-bonded network of water.[1][2][3][8] This repulsion is not due to a direct repulsive force but rather the entropic penalty of creating a cavity in the water structure to accommodate the non-polar tails.[8]

To minimize the unfavorable contact between the hydrocarbon chains and water, DMPG-Na molecules spontaneously self-assemble into supramolecular structures when their concentration in water exceeds a certain threshold known as the Critical Micelle Concentration (CMC) .[9][10] This process, known as micellization, is thermodynamically favorable as it leads to a significant increase in the entropy of the overall system by releasing the ordered water molecules that were surrounding the hydrophobic tails.[8]

The resulting structures can be micelles, which are spherical aggregates with the hydrophobic tails sequestered in the core and the hydrophilic headgroups forming the outer shell in contact with water. At higher concentrations or under specific conditions, DMPG-Na can also form bilayers, which are the fundamental structures of liposomes (vesicles).[11][12]

The solubility of DMPG-Na in water is therefore not a simple dissolution of individual molecules but rather the formation of a colloidal dispersion of these self-assembled structures. Sources indicate that DMPG-Na is soluble in water at concentrations greater than 1%.[13]

Experimental Determination of Solubility and Micelle Formation

Accurate determination of the solubility and CMC of DMPG-Na is crucial for its application in research and development. Here, we provide detailed protocols for two common techniques: UV-Vis spectrophotometry for solubility determination and Dynamic Light Scattering (DLS) for characterizing micelle formation.

Protocol for Determining the Solubility of DMPG-Na using UV-Vis Spectrophotometry

This method relies on the principle that the concentration of a substance in solution is proportional to its absorbance of light at a specific wavelength (Beer-Lambert Law). Since phospholipids themselves do not have a strong chromophore in the standard UV-Vis range, this protocol is adapted for determining the concentration of a phospholipid solution, which can then be used to establish its saturation solubility.

Materials:

• Sodium Dimyristoylphosphatidylglycerol (DMPG-Na)

• Chloroform (HPLC grade)

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of a Standard Stock Solution:

  • Accurately weigh a known mass of DMPG-Na (e.g., 10 mg) and dissolve it in a known volume of chloroform (e.g., 10 mL) in a volumetric flask. This will be your standard stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Calibration Standards:

  • Perform a series of dilutions of the stock solution to prepare a set of calibration standards with decreasing concentrations (e.g., 0.5, 0.25, 0.125, 0.0625 mg/mL).

• Determination of Wavelength of Maximum Absorbance (λmax):

  • While phospholipids lack a strong chromophore, they exhibit some absorbance in the low UV region (around 200-210 nm).[14]

  • Scan one of the standard solutions across a UV wavelength range (e.g., 190-300 nm) to determine the wavelength of maximum absorbance (λmax).

• Measurement of Absorbance of Standards:

  • Set the spectrophotometer to the determined λmax.

  • Use pure chloroform as the blank to zero the instrument.

  • Measure the absorbance of each calibration standard.

• Construction of a Calibration Curve:

  • Plot a graph of absorbance versus concentration for the standard solutions. The resulting plot should be a straight line passing through the origin, confirming adherence to the Beer-Lambert law.

• Preparation of a Saturated Solution:

  • Add an excess amount of DMPG-Na to a known volume of chloroform in a sealed vial.

  • Agitate the mixture at a constant temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• Sample Preparation and Measurement:

  • Carefully filter the saturated solution to remove any undissolved solid.

  • Dilute a known volume of the clear supernatant with chloroform to bring its absorbance within the range of the calibration curve.

  • Measure the absorbance of the diluted sample at λmax.

• Calculation of Solubility:

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted sample.

  • Multiply this concentration by the dilution factor to calculate the solubility of DMPG-Na in chloroform.

Self-Validation: The linearity of the calibration curve serves as a primary validation of the method's accuracy within the tested concentration range.

Protocol for Characterizing DMPG-Na Micelles using Dynamic Light Scattering (DLS)

DLS is a powerful technique for measuring the size of particles in a suspension, making it ideal for characterizing micelle formation and determining the CMC. The technique measures the fluctuations in scattered light intensity caused by the Brownian motion of particles.

Materials:

• Sodium Dimyristoylphosphatidylglycerol (DMPG-Na)

• Deionized, filtered water (or a suitable buffer)

• Dynamic Light Scattering (DLS) instrument

• Disposable cuvettes

• Syringe filters (e.g., 0.22 µm)

Procedure:

• Sample Preparation:

  • Prepare a series of DMPG-Na solutions in water (or buffer) with a range of concentrations, both below and above the expected CMC. It is crucial to use filtered solvent to minimize dust contamination, which can interfere with the measurements.[15]

  • Ensure the solutions are thoroughly mixed and allowed to equilibrate at the desired temperature.

• Instrument Setup:

  • Set the DLS instrument to the appropriate temperature.

  • Enter the viscosity and refractive index of the solvent (water or buffer) at the measurement temperature into the software.

• Measurement:

  • Filter each DMPG-Na solution through a syringe filter directly into a clean DLS cuvette to remove any large aggregates or dust particles.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the set temperature.

  • Perform the DLS measurement. The instrument will generate an autocorrelation function from the scattered light intensity fluctuations.

• Data Analysis for Micelle Size:

  • The instrument's software will analyze the autocorrelation function to determine the diffusion coefficient of the particles, and from this, calculate the hydrodynamic radius (Rh) using the Stokes-Einstein equation. The output will typically be a size distribution plot. For concentrations above the CMC, a peak corresponding to the size of the DMPG-Na micelles should be observed.

• Determination of the Critical Micelle Concentration (CMC):

  • Plot the scattering intensity (or count rate) as a function of DMPG-Na concentration.

  • Below the CMC, the scattering intensity will be low and relatively constant, as only individual lipid monomers are present.

  • Above the CMC, there will be a sharp increase in scattering intensity as micelles form and scatter light more effectively.

  • The CMC is determined as the concentration at the inflection point of this plot.[10][16]

Self-Validation: The sharpness of the transition in the scattering intensity versus concentration plot provides confidence in the determined CMC value. Reproducibility of the micelle size measurements across multiple runs validates the stability of the formed aggregates.

Data Presentation and Visualization

Quantitative Data Summary

Property	Chloroform	Water
Solubility Mechanism	Molecular Solvation	Supramolecular Self-Assembly (Micelles/Liposomes)
Primary Driving Force	van der Waals Interactions	Hydrophobic Effect
Approximate Solubility	~2 mg/mL	>1% (as a dispersion of aggregates)
Key Experimental Technique	UV-Vis Spectrophotometry	Dynamic Light Scattering (DLS)

Visualization of Molecular Interactions and Processes

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Intermolecular forces governing DMPG-Na solubility.

Caption: Schematic of a DMPG-Na micelle in an aqueous solution.

Conclusion and Future Perspectives

The differential solubility of sodium dimyristoylphosphatidylglycerol in chloroform and water is a direct manifestation of its amphipathic nature and the fundamental principles of intermolecular forces and the hydrophobic effect. In chloroform, it dissolves as individual molecules primarily through van der Waals interactions with its acyl chains. In water, it forms supramolecular assemblies such as micelles and liposomes to minimize the unfavorable exposure of its hydrophobic tails to the aqueous environment.

A thorough understanding of these properties is paramount for researchers in fields such as drug delivery, membrane biophysics, and materials science. The ability to control the self-assembly of DMPG-Na through solvent manipulation allows for the rational design of nanocarriers for therapeutic agents and the creation of model membrane systems to study biological processes. The experimental protocols provided herein offer a practical framework for characterizing the solubility and aggregation behavior of DMPG-Na, enabling researchers to harness its unique properties for their specific applications. Future research may focus on the influence of co-solutes and other environmental factors on the solubility and self-assembly of DMPG-Na, further expanding its utility in advanced scientific endeavors.

References

• Bangham, A. D., Standish, M. M., & Watkins, J. C. (1965). Diffusion of univalent ions across the lamellae of swollen phospholipids. Journal of molecular biology, 13(1), 238-252.
• Heimburg, T. (2007). Thermal biophysics of membranes. John Wiley & Sons.
• Cortesi, R., Esposito, E., & Nastruzzi, C. (2002). Basic methods for liposome preparation. In Liposomes: a practical approach (pp. 1-21). Oxford University Press.

• Avanti Polar Lipids. (n.d.). How Do I Solubilize My Acidic Lipid (PG, PS, PA, Etc.) In Chloroform? Retrieved from [Link]

• Israelachvili, J. N. (2011). Intermolecular and surface forces. Academic press.
• Lasic, D. D. (1993).
• Tanford, C. (1980). The hydrophobic effect: formation of micelles and biological membranes. John Wiley & Sons.
• Pascher, I., & Sundell, S. (1986). The crystal structure of 1,2-dimyristoyl-sn-glycero-3-phospho-rac-glycerol sodium salt dihydrate. Chemistry and physics of lipids, 41(3-4), 253-264.
• Shafiq-ur-Rehman, S., Rehman, S., Welter, D., Wildenauer, D., & Ackenheil, M. (2017). Simple and Rapid Separation and Determination of Phospholipids by HPLC-UV System. Annals of Pharmacology and Pharmaceutics, 2(6), 1063.
• Tieleman, D. P., Leontiadou, H., Mark, A. E., & Marrink, S. J. (2006). Simulation of pore formation in lipid bilayers by mechanical stress and electric fields. Journal of the American Chemical Society, 128(37), 12193-12201.
• van Oss, C. J. (1994). Interfacial forces in aqueous media. Marcel Dekker.

• Wyatt Technology. (n.d.). Determination of Critical Micelle Concentration (CMC). Retrieved from [Link]

• Graphviz. (n.d.). Graphviz - Graph Visualization Software. Retrieved from [Link]

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The Pivotal Role of Sodium Dipalmitoylphosphatidylglycerol (DMPG) in Pulmonary Surfactant Models: A Technical Guide

Abstract

Pulmonary surfactant (PS) is a complex lipoprotein mixture essential for respiratory mechanics, primarily by reducing surface tension at the alveolar air-liquid interface. While dipalmitoylphosphatidylcholine (DPPC) is the most abundant and principal surface-active component, the anionic phospholipid dipalmitoylphosphatidylglycerol (DPPG), a salt form of which is sodium DMPG, plays a critical, multifaceted role that is indispensable for optimal surfactant function. This technical guide provides an in-depth exploration of the function of DMPG in pulmonary surfactant models, intended for researchers, scientists, and drug development professionals. We will delve into its unique biophysical properties, crucial interactions with surfactant proteins, and its integral role in both the stability of the surfactant film and the development of synthetic surfactant formulations for conditions like Respiratory Distress Syndrome (RDS).

Introduction: The Dynamic World of Pulmonary Surfactant

The lung's ability to effortlessly perform gas exchange relies on the presence of pulmonary surfactant, a substance produced by alveolar type II cells.[1][2] This complex mixture, composed of approximately 90% lipids and 10% proteins, lines the alveoli, preventing their collapse at the end of expiration.[1][3][4] The primary role of surfactant is to lower the high surface tension at the air-water interface, which would otherwise make breathing energetically costly.[4]

The main constituent, DPPC, is a zwitterionic phospholipid highly effective at reducing surface tension.[3][5] However, DPPC alone is not an efficient biological surfactant as it forms overly rigid, stable micelles that do not readily re-adsorb to the interface during the expansion phase of breathing.[6][7] This is where other components, particularly anionic phospholipids like phosphatidylglycerol (PG), of which DMPG is a specific saturated form, become critically important.

The Anionic Contribution: Why DMPG is More Than a Minor Component

Constituting about 10% of the surfactant's phospholipid pool, anionic phospholipids like PG and phosphatidylinositol (PI) are present in the surfactant of nearly all studied species.[1][6][7] Their negatively charged headgroups at physiological pH bestow upon them unique properties that are crucial for the dynamic behavior of the surfactant film.[5][7] The absence of PG in the lung effluent of newborns is strongly correlated with Respiratory Distress Syndrome (RDS), highlighting its physiological importance.[8] Consequently, synthetic surfactants developed for RDS treatment often include DPPG to replicate the biophysical and functional characteristics of natural surfactant.[3]

Biophysical Properties: A Comparative Look at DMPG and DPPC

While sharing the same dipalmitoyl acyl chains, the differing headgroups of DMPG and DPPC lead to distinct biophysical behaviors that are synergistic within the surfactant monolayer.

Property	Dipalmitoylphosphatidylcholine (DPPC)	Dipalmitoylphosphatidylglycerol (DPPG)	Significance in Surfactant Function
Headgroup Charge	Zwitterionic (neutral) at physiological pH.[5]	Anionic (negatively charged) at physiological pH.[5]	The negative charge of DPPG is fundamental for its interactions with cationic surfactant proteins and calcium ions.[3][9]
Interaction with Ca²⁺	Weak.	Strong; leads to charge neutralization and condensation of the monolayer.[5]	Calcium is essential for the proper structure and function of pulmonary surfactant, and its interaction with DPPG helps form tightly packed domains.[5]
Molecular Area	Smaller cross-sectional area in a condensed phase.	Larger cross-sectional area due to headgroup repulsion, which is modulated by Ca²⁺.[5]	This affects the packing density and compressibility of the surfactant film.
Liposome Stability	Less stable (zeta potential ~ -17.9 mV).[5]	More stable (zeta potential ~ -43 mV).[5]	This is a critical factor for the formulation of stable lipid-based drug delivery systems.

The Linchpin of Function: DMPG's Interaction with Surfactant Proteins

The interplay between lipids and the surfactant-associated proteins (SPs) is central to surfactant function. DMPG plays a pivotal role in mediating these interactions, particularly with the hydrophobic proteins SP-B and SP-C, and the hydrophilic protein SP-A.

SP-B and SP-C: Facilitating Film Dynamics

SP-B and SP-C are small, hydrophobic proteins that are essential for the rapid adsorption of phospholipids to the air-liquid interface and for the stability of the monolayer during the compression and expansion cycles of breathing.[10][11] The cationic nature of these proteins (SP-B has a net charge of +14) leads to strong electrostatic interactions with the anionic headgroups of DMPG.[9] This interaction is hypothesized to be crucial for several reasons:

• Promoting Adsorption and Film Stability: The negatively charged headgroups of PG are thought to interact with basic amino acids on SP-B, which promotes both the adsorption of the lipid-protein complex to the interface and the stabilization of the film at high surface pressures.[6][7]

• Preventing Film Destabilization: Studies have shown that in the absence of anionic phospholipids, neutral lipids like cholesterol can destabilize the surfactant film during dynamic compression. The presence of PG counteracts this effect, ensuring the film remains stable.[6][12]

• Influencing Lipid Organization: SP-B demonstrates a preference for interacting with negatively charged phospholipids.[13] This interaction helps to organize the lipid domains within the monolayer, which is critical for achieving very low surface tensions upon compression.

The following diagram illustrates the proposed interaction between DMPG and the cationic surfactant protein SP-B, which is crucial for the proper structuring of the surfactant film.

Caption: Interaction between DMPG and SP-B in the surfactant monolayer.

Interaction with SP-A

SP-A, a hydrophilic collectin, is involved in the formation of tubular myelin (a precursor to the surface film) and plays a role in the lung's innate immunity.[2][5] While SP-A has a higher affinity for DPPC, the presence of DPPG enhances the ability of SP-A to interact with lipid mixtures, especially in the presence of Ca²⁺.[4][5] Deuterium nuclear magnetic resonance studies have revealed that SP-A has little effect on the chain order of DPPC but does narrow the temperature range of the liquid-crystal-to-gel transition for DPPG.[4][14] This suggests that DPPG modulates the interaction of SP-A with the lipid monolayer, influencing the overall structure and organization of the surfactant.

Immunomodulatory and Antimicrobial Functions of PG

Beyond its biophysical roles, phosphatidylglycerol has been shown to be a significant regulator of innate immunity within the lung.[1] The palmitoyl-oleoyl form of PG (POPG), the most abundant species in the lung, can suppress the activation of proinflammatory Toll-like receptors (TLRs).[1] Additionally, PG exhibits antiviral properties against respiratory syncytial virus (RSV) and influenza A virus (IAV).[1] DPPG has also been shown to inhibit the infectivity of some viruses by interacting with viral particles and preventing their attachment to host cells.[3] These properties suggest that the PG component of surfactant contributes to the lung's first line of defense against pathogens.

Experimental Protocols for Studying Surfactant Models

The investigation of pulmonary surfactant models relies on a variety of biophysical techniques. Below are outlines of two key experimental workflows.

Monolayer Compression Isotherm Measurement using a Langmuir-Pockels Trough

This technique is fundamental for assessing the surface activity of surfactant preparations.

Objective: To measure the surface pressure as a function of the area per molecule, providing insights into the compressibility and phase behavior of the surfactant film.

Methodology:

• Subphase Preparation: Fill the Langmuir-Pockels trough with a suitable buffer solution (e.g., Tris-HCl) to mimic physiological conditions.

• Surfactant Spreading: Using a microsyringe, carefully deposit a known amount of the surfactant solution (e.g., a mixture of DPPC, DPPG, and surfactant proteins dissolved in an organic solvent) onto the air-liquid interface.[3]

• Solvent Evaporation: Allow 10-15 minutes for the organic solvent to evaporate completely, leaving a stable monolayer.[3]

• Isotherm Measurement: Begin compressing the monolayer by moving the barriers at a constant, slow rate. Continuously record the surface pressure (the reduction in surface tension) as a function of the mean molecular area.[3]

• Data Analysis: Plot surface pressure versus mean molecular area to generate the compression isotherm. This allows for the determination of key parameters such as the collapse pressure and the liquid-expanded to liquid-condensed phase transition.

The following diagram outlines the workflow for a Langmuir-Pockels trough experiment.

Caption: Workflow for monolayer compression isotherm measurement.

Deuterium Nuclear Magnetic Resonance (²H-NMR) Spectroscopy

This technique provides detailed information about the acyl chain order of lipids in model surfactant systems.

Objective: To compare the effects of surfactant proteins on the chain order and dynamics of DPPC and DPPG within a lipid bilayer.

Methodology:

• Sample Preparation: Prepare lipid mixtures using either perdeuterated DPPC (DPPC-d₆₂) with non-deuterated DPPG, or vice-versa, at a desired molar ratio (e.g., 7:3).[5][14]

• Reconstitution: Hydrate the lipid mixtures in a buffer solution containing CaCl₂. Reconstitute the surfactant proteins (e.g., SP-A and/or SP-B) with the lipid vesicles.

• NMR Spectroscopy: Acquire ²H-NMR spectra over a range of temperatures that encompasses the gel-to-liquid crystalline phase transition of the lipids.

• Data Analysis: Analyze the spectral moments to determine the acyl chain order parameter (S_CD) for the deuterated lipid component. This provides a measure of the conformational freedom of the acyl chains.

Conclusion: The Indispensable Role of DMPG

Sodium DMPG, and anionic phospholipids in general, are far from being minor, passive components of pulmonary surfactant. Their unique anionic nature drives crucial electrostatic interactions with surfactant proteins, which are fundamental for the rapid formation, stability, and dynamic responsiveness of the surfactant film. Furthermore, their contribution to the innate immune defense of the lung adds another layer to their significance. For researchers and developers in the field of respiratory science and drug delivery, a thorough understanding of the multifaceted roles of DMPG is essential for the rational design of next-generation synthetic surfactants and novel therapeutic strategies for respiratory diseases.

References

• Ingenito EP, Mora R, Mark L. Pivotal Role of Anionic Phospholipids in Determining Dynamic Behavior of Lung Surfactant. Am J Respir Crit Care Med. 2000;161(3 Pt 1):831-838. [Link]

• Ingenito EP, Mora R, Mark L. Pivotal role of anionic phospholipids in determining dynamic behavior of lung surfactant. Vertex AI Search.
• Application Notes: The Role of Dipalmitoylphosphatidylglycerol (DPPG) in Pulmonary Surfactant Replacement Therapy. Benchchem.
• Voelker DR, Numata M.
• Pivotal Role of Anionic Phospholipids in Determining Dynamic Behavior of Lung Surfactant.
• Ingenito EP, Mora R, Mark L, et al. Pivotal role of anionic phospholipids in determining dynamic behavior of lung surfactant. PubMed.
• Morrow MR, Taneva S, Keough KM. Comparison of DPPC and DPPG Environments in Pulmonary Surfactant Models. PMC.
• Beers MF, Schachtner SK, Rintell D, et al.
• Hallman M, Feldman BH, Kirkpatrick E, et al. Absence of phosphatidylglycerol (PG) in respiratory distress syndrome in the newborn. Study of the minor surfactant phospholipids in newborns. PubMed.
• Chander A, Fisher AB. Surfactant phospholipid metabolism. PMC.
• Comparing DPPC and dipalmitoylphosphatidylglycerol (DPPG) in surfactant models. Benchchem.
• Pulmonary surfactant. Wikipedia.
• Pérez-Gil J, Casals C. Interactions of hydrophobic lung surfactant proteins SP-B and SP-C with dipalmitoylphosphatidylcholine and dipalmitoylphosphatidylglycerol bilayers studied by electron spin resonance spectroscopy. PubMed.
• Morrow MR, Taneva S, Keough KM. Comparison of DPPC and DPPG environments in pulmonary surfactant models. PubMed.
• Ben-Harari RR, Kumar S, Funari T, et al.
• The Role of Pulmonary Surfactants in the Treatment of Acute Respiratory Distress Syndrome in COVID-19. Frontiers.
• What is new in synthetic lung surfactant protein technology? PMC.
• Pérez-Gil J. Properly Interpreting Lipid-Protein Specificities in Pulmonary Surfactant. PMC.
• Schürch S, Possmayer F, Taneva S, et al. Surfactant protein interactions with neutral and acidic phospholipid films. PubMed.
• Goerke J. The biophysical function of pulmonary surfactant. PMC.
• Lipid–Protein and Protein–Protein Interactions in the Pulmonary Surfactant System and Their Role in Lung Homeostasis. MDPI.
• Johansson J, Curstedt T. Surfactant protein B and C analogues. PubMed.

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Electro-Molecular Interface: Mechanisms of Cationic Peptide Interaction with Sodium DMPG Membranes

Executive Summary

This technical guide delineates the physicochemical interaction between Sodium DMPG (1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol)) and cationic peptides (e.g., Antimicrobial Peptides - AMPs, Cell-Penetrating Peptides - CPPs). It is designed for researchers investigating membrane permeabilization, drug delivery vectors, and peptide-based therapeutics.

The interaction is governed by a biphasic mechanism : an initial electrostatically driven adsorption followed by a hydrophobically driven insertion. This guide provides the theoretical grounding, thermodynamic principles, and self-validating experimental protocols required to characterize these events with high precision.

The Physicochemical Landscape

Sodium DMPG: The Anionic Scaffold

Sodium DMPG is a saturated anionic phospholipid often used as a model for bacterial cytoplasmic membranes.

• Headgroup: Negatively charged glycerol backbone (at physiological pH).

• Acyl Chains: Myristoyl (C14:0), fully saturated.

• Phase Transition (

  ): Pure DMPG exhibits a main phase transition (gel liquid-crystalline ) at approximately 23°C . This sharp transition makes it an excellent thermodynamic sensor for binding events.

Cationic Peptides: The Ligand

These peptides typically possess a net positive charge (Arginine/Lysine-rich) and an amphipathic structure.

• State in Solution: Often random coil.

• State in Membrane: Induced folding into

  -helices or -sheets upon interaction with the lipid interface.

The "Electrostatic-Hydrophobic" Switch

The interaction is not a single event but a cascade. The Gouy-Chapman theory describes the initial accumulation of cationic peptides at the anionic surface, creating a local concentration up to

higher than the bulk. This saturation triggers a "switch" where hydrophobic forces dominate, driving the peptide into the acyl core.

Mechanistic Phases of Interaction

The interaction follows a sequential pathway, visualized below.

Diagram 1: The Interaction Cascade

Caption: The sequential pathway of cationic peptide binding, transitioning from electrostatic surface binding to structural perturbation.

Thermodynamics & Phase Behavior[1][2][3]

Understanding the thermodynamic signature is critical for determining the mode of action.

Phase Transition Shift ( )

The introduction of cationic peptides alters the melting profile of DMPG vesicles.

• Stabilization (Increase in

  ): If the peptide binds superficially and screens the repulsion between negatively charged headgroups, the lipid packing tightens, stabilizing the gel phase.

• Disruption (Broadening/Decrease in

  ): If the peptide inserts deeply into the hydrophobic core, it acts as an impurity, disrupting the cooperative melting of the acyl chains.

• Domain Formation: Many AMPs induce lateral segregation, creating peptide-rich domains (high

  ) and peptide-poor domains (bulk ), resulting in a split peak in DSC thermograms.

Enthalpy ( ) and Entropy ( )[4]

• (Exothermic): Typically observed. Driven by electrostatic bond formation and van der Waals contacts upon helix folding.
• : Often favorable (positive) due to the release of ordered water molecules from the hydrophobic face of the peptide and the lipid surface (Classical Hydrophobic Effect).

Experimental Protocols (Self-Validating Systems)

Protocol A: Liposome Fabrication (LUVs)

Goal: Create uniform Large Unilamellar Vesicles (LUVs) of ~100nm diameter.

• Film Formation: Dissolve Sodium DMPG in Chloroform/Methanol (2:1 v/v). Evaporate solvent under

  stream, then vacuum desiccate for >4 hours to remove trace solvent (Critical for accuracy).

• Hydration: Hydrate film with 10 mM Phosphate Buffer (pH 7.4) to a final lipid concentration of 10-20 mM. Vortex to form Multilamellar Vesicles (MLVs).

• Freeze-Thaw: Cycle the suspension 5 times between liquid nitrogen and a 40°C water bath. Why: This equilibrates solute distribution across lamellae.

• Extrusion: Pass MLVs 11-21 times through a 100 nm polycarbonate filter using a mini-extruder.

• Validation: Use Dynamic Light Scattering (DLS). Polydispersity Index (PDI) must be

  for valid thermodynamic data.

Protocol B: Isothermal Titration Calorimetry (ITC)

Goal: Determine Binding Constant (

), Enthalpy ( ), and Stoichiometry ( ).

• Setup:

  • Cell: 0.5 - 1.0 mM DMPG LUVs (in buffer).

  • Syringe: 10 - 20 mM Cationic Peptide (in exact same buffer).

• Titration: Perform 20-30 injections of 2-5

  L at 25°C (above to ensure fluid phase binding) or 15°C (gel phase).

• Control (Heats of Dilution):

  • Titrate Peptide into Buffer (measures peptide de-stacking/dilution).[1]

  • Titrate Buffer into Lipids (measures lipid dilution).

  • Subtract these control heats from the raw data.

• Data Analysis: Fit to a Surface Partition Equilibrium Model (e.g., Gouy-Chapman-Stern) rather than a simple One-Site model, as local concentration varies with surface charge neutralization.

Protocol C: Circular Dichroism (CD) Spectroscopy

Goal: Quantify secondary structure induction.[2]

• Sample Prep: Fix peptide concentration (e.g., 20

  M). Titrate DMPG LUVs to achieve Peptide-to-Lipid (P/L) ratios from 1:0 to 1:100.

• Measurement:

  • Range: 190 nm - 260 nm.

  • Path length: 1 mm (reduces solvent absorption).

• Artifact Control:

  • Light Scattering: Liposomes scatter light. Place the detector close to the sample or use a specific "scattering correction" algorithm.

  • Validation: Ensure High Tension (HT) voltage remains below 600V. If HT spikes, the data is invalid (sample too opaque).

• Interpretation:

  • -Helix: Double minima at 208 nm and 222 nm.
  • -Sheet: Single minimum at ~218 nm.

Diagram 2: Experimental Workflow

Caption: Integrated workflow for correlating structural changes with thermodynamic parameters.

Data Synthesis & Interpretation

The following table summarizes expected outcomes for a typical cationic amphipathic peptide interacting with DMPG.

Parameter	Method	Observation	Mechanistic Implication
Shift	DSC	Shift from 23°C 28°C	Charge screening (Stabilization of Gel Phase) [1].
Split	DSC	Two peaks (e.g., 23°C & 30°C)	Lateral phase separation (Domain Clustering) [2].
Structure	CD	Minima @ 208/222 nm	Random coil Helix transition upon binding [3].
Binding	ITC		High affinity driven by electrostatics [4].
Leakage	Calcein	% Release > 50%	Membrane permeabilization (Pore/Carpet) [5].

References

• Structural transition of DMPG during phase transition: A thermodynamic study. Niels Bohr Institute. [Link]

• Antimicrobial activity and interactions of cationic peptides derived from Galleria mellonella cecropin D-like peptide with model membranes. International Journal of Molecular Sciences. [Link]

• Conformation and Membrane Orientation of Amphiphilic Helical Peptides by Oriented Circular Dichroism. Biophysical Journal. [Link]

• Thermodynamic Profiling of Peptide Membrane Interactions by Isothermal Titration Calorimetry. Biophysical Journal. [Link]

• Peptide-Lipid Interactions: Experiments and Applications. International Journal of Molecular Sciences. [Link][3][4]

Sources

• 1. Thermodynamic Profiling of Peptide Membrane Interactions by Isothermal Titration Calorimetry: A Search for Pores and Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conformation and Membrane Orientation of Amphiphilic Helical Peptides by Oriented Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Peptide-lipid interactions: experiments and applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

protocol for preparing sodium DMPG liposomes via extrusion

Executive Summary

This guide details the protocol for generating Large Unilamellar Vesicles (LUVs) using 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (Sodium DMPG).[1] Unlike zwitterionic lipids (e.g., DOPC), DMPG is anionic.[1] This negative charge provides colloidal stability via electrostatic repulsion but introduces sensitivity to ionic strength and pH. This protocol utilizes the thin-film hydration method followed by extrusion, optimized for DMPG’s phase transition temperature (

) of 23°C.

Material Science & Pre-Formulation

To ensure reproducibility, one must understand the physicochemical properties of the lipid before handling.

Parameter	Value	Implications for Protocol
Lipid	Sodium DMPG (MW: 688.[1]85)	Anionic headgroup requires pH control; avoid high divalent cation concentrations ( , ) which cause aggregation.[1]
Phase Transition ( )	23°C	Hydration and extrusion must occur above this temperature (recommended ) to ensure the bilayer is in a fluid liquid-crystalline phase ( ).
Hygroscopicity	High	Sodium salts of lipids absorb water. Equilibrate vials to room temp before opening to prevent condensation.
Zeta Potential	-40 to -60 mV	Strongly negative charge prevents aggregation but requires non-reactive storage (glass/Teflon preferred over some plastics).[1]

Workflow Visualization

The following diagram outlines the critical path for LUV production.

Figure 1: Critical path for Sodium DMPG liposome generation. Color coding indicates distinct thermodynamic stages.

Detailed Protocol

Phase A: Lipid Film Formation

Goal: To create a homogenous, thin lipid film on the vessel wall.[1]

• Cleaning: Wash all glass round-bottom flasks with phosphate-free detergent, rinse extensively with ddH2O, and finally rinse with methanol.[1]

  • Expert Note: Phosphate residues can alter the ionic strength; methanol ensures no organic residues remain.

• Solubilization: Dissolve Sodium DMPG powder in a Chloroform:Methanol mixture (ratio 2:1 or 9:1 v/v).

  • Target Concentration: 10 mg/mL.[1][2]

  • Why Methanol? Pure DMPG sodium salt is sparingly soluble in pure chloroform. Methanol aids solubility.[1][3]

• Evaporation: Transfer to a round-bottom flask. Use a rotary evaporator (Rotavap) under vacuum.

  • Bath Temp: 35°C.[1]

  • Speed: 100-150 RPM.[1]

  • Duration: Until a dry film forms, then keep under high vacuum for an additional 2-4 hours (or overnight) to remove trace solvent.[1]

  • Criticality: Residual chloroform destabilizes the bilayer and is toxic in biological applications.

Phase B: Hydration (MLV Generation)

Goal: To swell the lipid film into Multilamellar Vesicles (MLVs).[4]

• Buffer Selection: Use PBS (pH 7.[1][2]4) or HEPES-buffered saline.[1]

  • Avoid: Buffers with Calcium or Magnesium.[1] DMPG binds divalent cations, leading to fusion/precipitation (cochleate formation).[1]

• Hydration: Add the buffer to the dried film.

  • Temperature: Maintain water bath at 30–35°C (well above the 23°C

    ).

  • Agitation: Vortex vigorously for 1 minute, rest for 1 minute. Repeat 3-5 times.

  • Visual Check: The solution should appear milky and opaque (characteristic of large MLVs).

Phase C: Freeze-Thaw Cycles (Structural Equilibrium)

Goal: To break down multivesicular vesicles and ensure solute equilibrium across lamellae.[1]

• Freeze: Submerge flask in liquid nitrogen or a dry ice/ethanol bath (-70°C) until solid.

• Thaw: Transfer immediately to a 35°C water bath.

• Repeat: Perform 5 complete cycles.

  • Mechanism:[1][4][5] Ice crystal formation ruptures the MLV layers, preventing "onions" inside "onions" and making the subsequent extrusion easier (lower pressure).

Phase D: Extrusion (LUV Sizing)

Goal: To force MLVs into uniform Large Unilamellar Vesicles (LUVs).[1]

Equipment: Mini-Extruder (e.g., Avanti) or High-Pressure Extruder (e.g., Lipex).[1] Membrane: Polycarbonate track-etched membrane (100 nm pore size).[1][3]

• Assembly: Assemble the extruder with a 100 nm polycarbonate membrane supported by drain discs.

  • Pre-wetting:[1] Pass buffer through the membrane once to remove air bubbles.

• Temperature Control: Heat the extruder block to 30–35°C .

  • Warning: Extruding DMPG below 23°C will result in membrane fouling and high pressure, as the lipids are in the rigid gel phase (

    ).

• The Pass: Load the MLV suspension into the "donor" syringe. Push through to the "receiver" syringe.[2][6]

• Cycling: Perform 11 to 21 passes .

  • Why Odd Number? Always end on an odd number (e.g., 21) so the final product ends up in the receiver syringe (the "clean" side), ensuring it hasn't mixed with any un-extruded material left in the donor syringe.

• Collection: Inject the final clear/translucent solution into a sterile vial.

Mechanism of Action (Extrusion)

The following diagram illustrates the physical transformation of the lipid structures during the process.

Figure 2: Mechanistic transformation from MLV to LUV via shear forces.[1]

Quality Control (QC) & Troubleshooting

QC Metric	Method	Acceptance Criteria
Size (Z-Average)	Dynamic Light Scattering (DLS)	100 nm ± 20 nm (for 100nm pores)
Polydispersity (PDI)	DLS	< 0.2 (indicates monodisperse population)
Zeta Potential	ELS	-40 mV to -60 mV (Strongly Anionic)

Troubleshooting Guide:

• High Back-Pressure:

  • Cause: Lipid is below

    (23°C) or concentration is too high (>20mg/mL).[1]

  • Fix: Increase block temperature to 35°C; check hydration time.

• Aggregation (Precipitate):

  • Cause: Presence of

    or low pH.

  • Fix: Use PBS without Ca/Mg; ensure pH > 7.0.

• Loss of Sample:

  • Cause: Adsorption to containers.

  • Fix: DMPG is charged and sticky. Use glass or low-binding plastics.[1]

References

• Avanti Polar Lipids. 14:0 PG (Sodium Salt) Product Page & Phase Transition Data. [Link][1]

• Avanti Polar Lipids. Liposome Extrusion Method. [Link][1]

• Hope, M. J., et al. (1985). Production of large unilamellar vesicles by a rapid extrusion procedure.[1] Characterization of size distribution, trapped volume and ability to maintain a membrane potential.[1] Biochimica et Biophysica Acta (BBA).[1] [Link]

• PubChem. 1,2-Dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) sodium salt (Compound Summary). [Link][1]

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. Liposome preparation for the analysis of lipid-receptor interaction and efferocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Avanti Polar Lipids [nanobiotec.iqm.unicamp.br]
• 5. A brief overview of quality by design approach for developing pharmaceutical liposomes as nano-sized parenteral drug delivery systems - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00201F [pubs.rsc.org]
• 6. avantiresearch.com [avantiresearch.com]

Application Note: Enhancing mRNA-LNP Formulations with Anionic Lipids

Abstract

The development of mRNA-based therapeutics, significantly accelerated by the success of COVID-19 vaccines, relies on lipid nanoparticles (LNPs) as the leading non-viral delivery system.[1][2][3] Standard LNP formulations typically consist of four components: an ionizable lipid, a helper phospholipid, cholesterol, and a PEGylated lipid.[1] This application note details a protocol for creating a five-component LNP by incorporating an anionic phospholipid, specifically 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt), known as DMPG. We will explore the scientific rationale for including DMPG, provide a detailed, step-by-step protocol for formulation using microfluidics, outline essential characterization assays, and present expected outcomes. The inclusion of anionic lipids like DMPG can modulate the LNP's surface charge and immunogenicity, potentially enhancing delivery to specific cell types and improving therapeutic outcomes.[4][5]

Introduction: The Rationale for Anionic Lipids in mRNA LNPs

Standard four-component LNPs are foundational for effective mRNA delivery. The ionizable lipid is crucial for encapsulating the negatively charged mRNA and facilitating its release from the endosome into the cytoplasm.[6] However, the inherent properties of these LNPs often lead to broad biodistribution with a significant accumulation in the liver.[3][7]

The incorporation of a fifth component, an anionic lipid like DMPG, offers a strategic approach to tune the physicochemical properties of the LNP. DMPG is a phospholipid with a negatively charged phosphoglycerol headgroup at physiological pH.[8][9] Introducing DMPG into the LNP formulation can:

• Modulate Surface Charge: The addition of DMPG imparts a net negative surface charge (zeta potential) to the nanoparticle. This can alter interactions with blood components and cell surfaces, potentially redirecting the LNP away from default liver uptake and towards other tissues or specific immune cells like dendritic cells.[3][5][10]

• Influence Endosomal Escape: The endosomal escape of mRNA is a critical, yet inefficient, bottleneck in delivery.[11][12][] The interaction between the positively charged (protonated) ionizable lipid and anionic lipids on the endosomal membrane is thought to drive membrane disruption and mRNA release.[11][12] Incorporating anionic lipids into the LNP itself may further enhance this process by creating charge-balanced yet fusogenic lipid pairings within the endosome.

• Tune Immunogenicity: The immune response to LNPs can be finely controlled by their composition. Studies have shown that including certain anionic lipids can shift the immune response from pro-inflammatory to more tolerogenic, which is highly desirable for therapies requiring repeat dosing, such as in treating autoimmune diseases.[4][5]

DMPG, with its two saturated 14-carbon acyl chains, is a well-characterized lipid used in the formation of liposomes and other artificial membranes, making it a reliable component for these advanced formulations.[8][14][15][16][17]

Materials and Reagents

Proper preparation and handling of materials are critical for reproducible LNP synthesis.

Reagent	Supplier (Example)	Catalog # (Example)	Purpose
Ionizable Lipid (e.g., SM-102)	MilliporeSigma	770557P	mRNA encapsulation & endosomal escape
DSPC (Helper Lipid)	Avanti Polar Lipids	850365C	Structural integrity
Cholesterol	Avanti Polar Lipids	700000P	LNP stability and membrane fluidity
PEG-Lipid (e.g., DMG-PEG 2000)	Avanti Polar Lipids	880151P	Steric stability, controls particle size
Sodium DMPG	Avanti Polar Lipids	840445C	Anionic component for surface charge modulation
mRNA (e.g., FLuc mRNA)	TriLink BioTechnologies	L-7602	Active Pharmaceutical Ingredient (API)
Ethanol (200 Proof, USP Grade)	Decon Labs	2716	Organic solvent for lipids
Citrate Buffer (e.g., 50 mM, pH 4.0)	MilliporeSigma	C8532	Aqueous buffer for mRNA
Phosphate-Buffered Saline (PBS)	Thermo Fisher Scientific	10010023	Dialysis and final formulation buffer
Quant-iT™ RiboGreen™ RNA Assay Kit	Thermo Fisher Scientific	R11490	mRNA quantification and encapsulation
TE Buffer	Thermo Fisher Scientific	AM9849	Buffer for RiboGreen assay
Triton™ X-100	MilliporeSigma	T8787	Surfactant for lysing LNPs in RiboGreen assay

Experimental Protocols

Protocol 1: mRNA-LNP Formulation via Microfluidics

Microfluidic mixing provides rapid and controlled nanoprecipitation, leading to LNPs with uniform size and high encapsulation efficiency.[18] This protocol is designed for a standard microfluidic system (e.g., from Precision NanoSystems or Dolomite Microfluidics).

Workflow Overview:

Caption: Workflow for mRNA-LNP formulation using microfluidics.

Step-by-Step Procedure:

• Preparation of Lipid Stock (Organic Phase):

  • In a sterile glass vial, dissolve the ionizable lipid, DSPC, cholesterol, PEG-lipid, and DMPG in 100% ethanol.

  • A typical molar ratio for a five-component formulation is 50:10:35:1.5:3.5 (Ionizable:DSPC:Cholesterol:PEG:DMPG).

  • The total lipid concentration in the ethanol phase should be between 10-25 mg/mL.

  • Vortex thoroughly until all lipids are completely dissolved, ensuring a clear solution. This is critical; undissolved lipids will lead to poor quality LNPs.

• Preparation of mRNA Solution (Aqueous Phase):

  • Thaw the mRNA stock solution on ice.

  • Dilute the mRNA in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0) to the desired concentration (e.g., 0.05-0.2 mg/mL).

  • The acidic buffer ensures the ionizable lipid becomes protonated (positively charged) upon mixing, which is essential for electrostatic interaction with the negatively charged mRNA backbone.[6]

• Microfluidic Assembly:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid solution (organic phase) and the mRNA solution (aqueous phase) into separate syringes.

  • Set the flow rate ratio (FRR), typically 3:1 (Aqueous:Organic) .

  • Set the total flow rate (TFR), for example, to 12 mL/min . The TFR is a critical parameter that influences particle size; higher TFRs generally result in smaller LNPs.[18]

  • Initiate the flow. The rapid mixing of the ethanol stream with the aqueous stream causes a drop in solvent polarity, triggering the self-assembly of lipids around the mRNA core.

  • Collect the resulting milky-white LNP solution from the outlet into a sterile container.

• Downstream Processing (Purification):

  • The collected solution contains ethanol, which must be removed.

  • Dialyze the crude LNP solution against sterile PBS (pH 7.4) overnight at 4°C using a dialysis cassette (e.g., 10K MWCO). This process removes the ethanol and raises the pH, rendering the LNP surface nearly neutral (or slightly negative with DMPG) for in vivo stability.

  • Alternatively, for larger volumes, use Tangential Flow Filtration (TFF) for buffer exchange and concentration.

  • After dialysis/TFF, pass the LNP solution through a 0.22 µm sterile filter for sterilization.

  • Store the final LNP formulation at 4°C.

Protocol 2: LNP Characterization

Characterizing the physicochemical properties of the LNPs is a mandatory quality control step.[19][20]

a) Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS):

• Dilute a small aliquot of the final LNP suspension in PBS (pH 7.4).

• Analyze using a DLS instrument (e.g., Malvern Zetasizer).[18]

• Measure the Z-average diameter and the Polydispersity Index (PDI). An acceptable PDI is typically < 0.2, indicating a monodisperse and homogenous particle population.

b) Zeta Potential:

• Dilute the LNP sample in an appropriate low-conductivity buffer (e.g., 1 mM KCl).

• Measure the surface charge using the same DLS instrument equipped with an electrode cuvette.

• The zeta potential provides insight into the colloidal stability of the suspension and confirms the surface charge contribution from DMPG.

c) mRNA Encapsulation Efficiency (EE%) via RiboGreen Assay: The RiboGreen assay is a sensitive, fluorescence-based method for quantifying RNA.[21][22][23] The EE% is determined by measuring the amount of free (unencapsulated) mRNA relative to the total amount of mRNA after lysing the LNPs.

• Prepare a Standard Curve: Create a series of known mRNA concentrations (e.g., 0-1000 ng/mL) in TE buffer.

• Prepare Samples: In a 96-well plate, prepare two sets of dilutions for each LNP formulation:

  • Sample A (Free mRNA): Dilute the LNP formulation in TE buffer.

  • Sample B (Total mRNA): Dilute the LNP formulation in TE buffer containing a surfactant (e.g., 0.5% Triton X-100) to lyse the LNPs and release the encapsulated mRNA.[21][24]

• Add RiboGreen Reagent: Add the diluted RiboGreen reagent to all standard and sample wells.

• Measure Fluorescence: Incubate for 5 minutes in the dark and measure fluorescence using a plate reader (Excitation: ~480 nm, Emission: ~520 nm).

• Calculate EE%:

  • Use the standard curve to determine the concentration of mRNA in Sample A (Free) and Sample B (Total).

  • Calculate the Encapsulation Efficiency using the formula: EE% = ( [Total mRNA] - [Free mRNA] ) / [Total mRNA] * 100

Expected Results & Data Interpretation

The inclusion of DMPG is expected to systematically alter LNP properties. Below are typical results comparing a standard four-component LNP with a five-component DMPG-LNP.

Parameter	Standard 4-Component LNP	5-Component LNP (+DMPG)	Interpretation
Z-Average Diameter (nm)	80 - 120 nm	80 - 120 nm	Size should remain within the optimal range for cellular uptake.
Polydispersity Index (PDI)	< 0.15	< 0.15	A low PDI indicates a uniform particle population for both formulations.
Zeta Potential (mV) at pH 7.4	-2 to -10 mV	-20 to -40 mV	The significant negative shift confirms the surface incorporation of anionic DMPG.
Encapsulation Efficiency (EE%)	> 90%	> 90%	High encapsulation is expected and should not be compromised by DMPG addition.

Conceptual LNP Structure and Endosomal Interaction:

Caption: DMPG-LNP structure and proposed mechanism of endosomal escape.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Large Particle Size (>150 nm) or High PDI (>0.2)	- Incomplete dissolution of lipids.- Clogged microfluidic chip.- Incorrect flow rates (TFR/FRR).	- Ensure lipids are fully dissolved in ethanol before use.- Flush the microfluidic chip with ethanol.- Verify pump calibration and flow rate settings.
Low Encapsulation Efficiency (<80%)	- Suboptimal pH of the aqueous buffer.- mRNA degradation.- Incorrect lipid-to-mRNA ratio.	- Confirm aqueous buffer pH is between 3.5-4.5.- Handle mRNA in an RNase-free environment.- Optimize the N:P ratio (Nitrogen in ionizable lipid to Phosphate in mRNA).
Zeta Potential is Not Significantly Negative	- Insufficient DMPG in the formulation.- Error in lipid stock preparation.	- Verify the molar ratio of DMPG in the lipid mix.- Remake the lipid stock solution, carefully weighing each component.

Conclusion

The incorporation of the anionic lipid DMPG into a standard four-component mRNA-LNP formulation is a straightforward and effective strategy for modulating the nanoparticle's physicochemical properties. This five-component system allows researchers to create LNPs with a distinct negative surface charge, which has been shown to influence biodistribution and tune immunogenicity. The detailed microfluidic-based protocol and characterization methods provided herein offer a robust framework for developing and validating these advanced delivery vehicles, paving the way for next-generation mRNA therapeutics with improved safety and targeting capabilities.

References

• Schultz, D., et al. (2024). Enhancing RNA encapsulation quantification in lipid nanoparticles Sustainable alternatives to Triton X-100 in the RiboGreen assay. DTU Inside.
• Fenton, O. S., et al. (2025). mRNA lipid nanoparticle formulation, characterization and evaluation. PubMed.
• Schultz, D., et al. (2024). Enhancing RNA encapsulation quantification in lipid nanoparticles: Sustainable alternatives to Triton X-100 in the RiboGreen assay. PubMed.
• SCIEX. A new approach to determine encapsulation efficiency of mRNA-lipid nanoparticles (mRNA-LNP) by capillary gel electrophoresis wit. SCIEX.
• Hossain, N., & Liana, T. (2025). Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy. MDPI.
• Waters Corporation. An Automated Sample Preparation Protocol to Determine the Encapsulation Efficiency of RNA-Loaded Lipid Nanoparticles Using Andrew+ Pipetting Robot. Waters Corporation.
• Li, Y., et al. (2025). Cost-Effective and Reproducible Preparation of mRNA-Loaded Lipid Nanoparticles Using a Conventional Laboratory-Scale Microfluidic Assembly System. Semantic Scholar.
• Lamy-Freund, M. T., & Riske, K. A. (2025). The peculiar thermo-structural behavior of the anionic lipid DMPG. ResearchGate.
• Croda Pharma. Avanti™ DMPG. Croda Pharma.
• Lamy-Freund, M. T., & Riske, K. A. (2003). The peculiar thermo-structural behavior of the anionic lipid DMPG. PubMed.
• Parhiz, H., et al. (2025). Anionic lipids modulate mRNA-lipid nanoparticle immunogenicity and confer protection in a mouse model of multiple sclerosis. bioRxiv.
• Parhiz, H., et al. (2025). Anionic lipids modulate mRNA-lipid nanoparticle immunogenicity and confer protection in a mouse model of multiple sclerosis. PubMed.

• Cheng, Q., et al. (2025). Phosphatidylserine Lipid Nanoparticles Promote Systemic RNA Delivery to Secondary Lymphoid Organs. PMC. Available at: [Link]

• Al-Amin, M., & L-Sayed, R. (2024). Melittin-Induced Structural Transformations in DMPG and DMPS Lipid Membranes: A Langmuir Monolayer and AFM Study. MDPI.
• Shepherd, S. J., & Rande, P. (2022). Microfluidic and Turbulent Mixing for mRNA LNP Vaccines. PMC - NIH.
• Inside Therapeutics. (2025). Microfluidic synthesis of lipid nanoparticles. Inside Therapeutics.
• Eygeris, Y., et al. (2024). Characterization of mRNA-LNP structural features and mechanisms for enhanced mRNA vaccine immunogenicity. PubMed.
• PNAS. (2024). Endosomal escape: A bottleneck for LNP-mediated therapeutics. PNAS.
• Gerasimova, A., et al. (2024). Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics.
• Chem-Impex. 1,2-Dimyristoyl-sn-glycero-3-phospho-rac-(1-glycerol) sodium salt. Chem-Impex.
• Pharmaffiliates. 1,2-Dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) Sodium Salt. Pharmaffiliates.
• BOC Sciences. Why Is Endosomal Escape Critical in LNP Drug Delivery?. BOC Sciences.
• Gindy, M. E., et al. (2022). Anionic Lipid Nanoparticles Preferentially Deliver mRNA to the Hepatic Reticuloendothelial System. PMC.
• Gindy, M. E., et al. (2025). Anionic Lipid Nanoparticles Preferentially Deliver mRNA to the Hepatic Reticuloendothelial System. ResearchGate.
• Fenton, O. S., et al. (2025). mRNA lipid nanoparticle formulation, characterization and evaluation. Request PDF.

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• 3. Anionic Lipid Nanoparticles Preferentially Deliver mRNA to the Hepatic Reticuloendothelial System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anionic lipids modulate mRNA-lipid nanoparticle immunogenicity and confer protection in a mouse model of multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Synthesis of Amphotericin B Liposomes with Sodium Dimyristoylphosphatidylglycerol (DMPG-Na)

This Application Note is structured to provide a rigorous, field-validated protocol for the synthesis of Amphotericin B (AmB) lipid formulations using Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) .

While the industry standard for small unilamellar vesicles (e.g., AmBisome®) utilizes DSPG/HSPC/Cholesterol, the DMPC:DMPG (7:3) system is the foundational chemistry behind Amphotericin B Lipid Complex (ABLC) formulations (e.g., Abelcet®).[1] This guide focuses on synthesizing the DMPC:DMPG formulation, with critical distinctions made between generating Vesicular Liposomes (low drug loading) and Lipid Ribbons (high drug loading).

Introduction & Mechanistic Rationale

Amphotericin B is a polyene antifungal with poor aqueous solubility and significant nephrotoxicity in its deoxycholate form.[2][3] Lipid-based delivery systems mitigate this toxicity by sequestering the drug until it reaches the fungal cell wall.

The DMPC:DMPG-Na system relies on a specific electrostatic interaction. AmB is amphoteric, possessing both a carboxyl group (

) and an amine group ( ). In the presence of DMPG (an anionic lipid), the positively charged amine of AmB interacts with the negatively charged phosphate headgroup of DMPG.

• Low Drug:Lipid Ratio (< 10 mol%): The formulation tends to form Multilamellar Vesicles (MLVs) or Small Unilamellar Vesicles (SUVs) if extruded.

• High Drug:Lipid Ratio (> 30 mol%): The formulation self-assembles into Ribbon-like Lipid Complexes (Interdigitated fusion complexes), characteristic of ABLC.

This protocol provides a unified workflow to synthesize these formulations, with checkpoints to control the final supramolecular structure.

Materials & Equipment

Reagents

Component	Specification	Function
Amphotericin B (AmB)	USP/Ph. Eur. Grade, Powder	Active Pharmaceutical Ingredient (API)
DMPC	1,2-dimyristoyl-sn-glycero-3-phosphocholine	Neutral lipid matrix (Transition Temp )
DMPG-Na	1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (Sodium Salt)	Anionic charge carrier; Drug complexation
Methanol (MeOH)	HPLC Grade	Solvent for AmB (acidified) and Lipids
Chloroform ( )	HPLC Grade	Lipid solvent
Hydrochloric Acid (HCl)	2.5 M Aqueous Solution	Acidification to solubilize AmB and facilitate complexation
Sterile Saline	0.9% NaCl, pH 7.4	Hydration medium

Equipment

• Rotary Evaporator: With water bath set to 45°C.

• Extruder (Optional): For SUV preparation (100 nm / 200 nm polycarbonate filters).

• Probe Sonicator: For dispersion.

• UV-Vis Spectrophotometer: For aggregation state analysis.

• HPLC: For encapsulation efficiency.

Experimental Protocol

Phase 1: Stock Solution Preparation

Critical Process Parameter (CPP): AmB is insoluble in neutral organic solvents. It requires acidification or a polar aprotic solvent (like DMSO). This protocol uses the Acidified Methanol/Chloroform method to ensure tight ion-pairing with DMPG.

• Lipid Stock: Dissolve DMPC and DMPG-Na in a mixture of

  (1:1 v/v) to achieve a 7:3 molar ratio .

  • Example: 47.5 mg DMPC (70 mol%) and 20.1 mg DMPG-Na (30 mol%) in 5 mL solvent.

• AmB Solubilization:

  • Suspend Amphotericin B in

    .[4]

  • Add 2.5 M HCl dropwise until the solution turns clear orange (protonation of the amine group).

  • Target Concentration: 0.5 mg/mL.

  • Note: Minimize exposure to light.[5][6][7]

Phase 2: Complex Formation & Solvent Removal

• Mixing: Slowly add the Acidified AmB solution to the Lipid Stock solution under magnetic stirring.

  • For Vesicles: Target AmB concentration of 5 mol% relative to total lipid.

  • For Lipid Complex (ABLC): Target AmB concentration of 30-50 mol% .

• Incubation: Stir at 40°C for 10 minutes. This temperature is above the phase transition (

  ) of DMPC/DMPG, facilitating drug insertion into the bilayer.

• Drying: Transfer the mixture to a round-bottom flask.

  • Use a rotary evaporator to remove solvents (Vacuum: 200 mbar

    50 mbar; Bath: 45°C).

  • Result: A thin, orange lipid-drug film forms on the flask wall.

• Desiccation: Place the flask under high vacuum overnight to remove trace solvents.

Phase 3: Hydration & Sizing

• Hydration: Add sterile 0.9% NaCl to the flask.

  • Target Lipid Concentration: 10–20 mg/mL.

• Dispersion: Rotate the flask at 45°C (above

  ) for 30–60 minutes.

  • Observation: The film should peel off, forming a yellow-orange suspension.

• pH Neutralization: Check pH. If highly acidic due to residual HCl, adjust to pH 6.5–7.4 using dilute NaOH. Caution: Rapid pH change can precipitate free AmB.

Phase 4: Structural Differentiation (Decision Point)

Pathway A: Small Unilamellar Vesicles (SUVs)

Target Size: 100–150 nm

• Freeze-Thaw: Subject the suspension to 5 cycles of freezing (liquid

  ) and thawing (45°C water bath) to equilibrate the drug across bilayers.

• Extrusion: Pass the suspension 10 times through 200 nm polycarbonate membranes, followed by 10 times through 100 nm membranes at 45°C.

• Purification: Dialysis (MWCO 10-14 kDa) against saline to remove unencapsulated drug.

Pathway B: Lipid Complex (Ribbons)

Target Size: 1–10

m[8]

• High-Shear Mixing: Use a high-speed homogenizer (e.g., Ultra-Turrax) at 10,000 rpm for 2 minutes.

• No Extrusion: Do not extrude. The ribbon structures are large and will be filtered out.

Process Workflow Visualization

Caption: Workflow for DMPC:DMPG:AmB synthesis showing the bifurcation between Vesicular and Lipid Complex pathways.

Characterization & Quality Control

A. Aggregation State (UV-Vis)

The aggregation state of AmB is the primary indicator of toxicity.

• Monomeric AmB: Absorbance peak at ~409 nm (Less toxic, highly active).

• Aggregated AmB: Absorbance peak at ~322 nm (Toxic).

• Protocol: Dilute liposomes in Methanol (monomerizes drug) vs. PBS (native state). Calculate the ratio

  . A ratio < 0.3 in the final formulation suggests favorable intercalation into the lipid bilayer.

B. Encapsulation Efficiency (HPLC)

• Separation: Centrifuge samples using Amicon Ultra filters (30 kDa MWCO).

• Analysis:

  • Column: C18 Reverse Phase.

  • Mobile Phase: Methanol:Acetonitrile:2.5mM EDTA (50:35:15).

  • Detection: 405 nm.

  • Calculation:

    .

C. Particle Size (DLS)

• Vesicles: Expected Z-Average 100–150 nm, PDI < 0.2.

• Complexes: DLS is unsuitable due to large size/non-spherical shape. Use Laser Diffraction or Microscopy.

Critical Process Parameters (Troubleshooting)

Issue	Probable Cause	Corrective Action
Precipitation upon hydration	pH shock or insufficient lipid ratio.	Ensure pH is adjusted slowly. Increase DMPG content (charge stabilization).
Low Encapsulation Efficiency	Drug not fully solubilized in stock.	Ensure AmB stock is fully clear (orange) before mixing. Use fresh acidified MeOH.
High PDI (>0.3) in Vesicles	Incomplete extrusion or lipid phase separation.	Extrude strictly above (45°C). Increase sonication time.

References

• Janoff, A. S., et al. (1988). "Unusual lipid structures selectively reduce the toxicity of amphotericin B." Proceedings of the National Academy of Sciences, 85(16), 6122-6126.[9]

• Perkins, W. R., et al. (1992). "A novel approach to the liposomal encapsulation of amphotericin B." International Journal of Pharmaceutics, 88(1-3), 95-104.

• Adler-Moore, J., & Proffitt, R. T. (2002). "AmBisome: liposomal formulation, structure, mechanism of action and pre-clinical experience." Journal of Antimicrobial Chemotherapy, 49(suppl_1), 21-30.

• Walsh, T. J., et al. (1998). "Safety, tolerance, and pharmacokinetics of amphotericin B lipid complex in children with invasive fungal infections." Antimicrobial Agents and Chemotherapy, 42(5), 1120-1125.

• FDA Label (Abelcet). "Amphotericin B Lipid Complex Injection."

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• 4. US5965156A - Amphotericin B liposome preparation - Google Patents [patents.google.com]
• 5. globalrph.com [globalrph.com]
• 6. Amphotericin B Lipid Complex (NON-FORMULARY) | CHEO ED Outreach [outreach.cheo.on.ca]
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Application Notes and Protocols for the Reconstitution of Membrane Proteins in DMPG Bilayers

Introduction: Beyond Solubilization - Restoring Native Function

Integral membrane proteins (MPs) are the gatekeepers of the cell, mediating a vast array of critical biological processes. However, their hydrophobic nature makes them notoriously difficult to study in vitro, necessitating their extraction from the native membrane using detergents.[1][2] While this solubilization is a necessary first step, it places the protein in an artificial, non-native micellar environment. The ultimate goal for functional and structural studies is to return the purified protein to a lipid bilayer that mimics its natural habitat. This process, known as reconstitution, allows for the investigation of protein function in a controlled and defined lipid environment.[3][4]

This guide focuses specifically on reconstitution into bilayers composed of 1,2-dimyristoyl-sn-glycero-3-phospho-(1-glycerol), or DMPG . As an anionic phospholipid, DMPG is crucial for creating membrane systems that mimic the negatively charged surfaces of bacterial membranes and for investigating the role of specific electrostatic interactions between proteins and lipids.[5][6][7] Successfully reconstituting a membrane protein into DMPG proteoliposomes is a multi-step process that requires careful optimization of lipid composition, detergent choice, and the method of detergent removal.

Core Principles of Detergent-Mediated Reconstitution

The most successful and widely adopted strategy for reconstituting membrane proteins is the detergent-mediated method.[8] The underlying principle is to create a homogenous mixture of detergent-solubilized protein, lipids, and detergent, and then to systematically remove the detergent. As the detergent concentration falls, the lipids self-assemble from mixed micelles back into lamellar bilayer structures (liposomes), incorporating the membrane protein in the process.

The interaction between lipids and detergents can be described in three stages, governed by the detergent-to-lipid ratio:

• Stage I: At low detergent concentrations, detergent monomers partition into the lipid bilayer without disrupting its structure.

• Stage II: As the detergent concentration increases, the liposomes become saturated and coexist with lipid-detergent mixed micelles. This is the optimal stage for incorporating the membrane protein.

• Stage III: At high detergent concentrations, the bilayer structure is completely disrupted, and all lipids and proteins exist in mixed micelles.

The transition between these stages is critical for successful reconstitution. The process is initiated by mixing the detergent-solubilized protein with pre-formed liposomes that have been destabilized with detergent to Stage II. Subsequent removal of the detergent drives the formation of proteoliposomes.[8][9]

Figure 1: A conceptual workflow for detergent-mediated reconstitution.

Specific Considerations for DMPG Bilayers

DMPG is not a passive scaffold; its unique physicochemical properties can significantly influence the outcome of reconstitution.

• Anionic Headgroup: The negatively charged phosphoglycerol headgroup is the most important feature of DMPG. This charge can directly influence the orientation of membrane proteins with charged domains, often promoting a specific, physiologically relevant insertion.[5][7]

• Phase Transition Temperature (Tm): DMPG has a gel-to-liquid crystalline phase transition temperature of approximately 23°C.[5][10] Reconstitution experiments should generally be performed above this temperature to ensure the lipid bilayer is in a fluid and more physiologically relevant state, which facilitates protein insertion.

• Lipid Mixtures: Pure DMPG bilayers can be highly charged. It is common practice to mix DMPG with a zwitterionic lipid like DMPC (1,2-dimyristoyl-sn-glycero-3-phosphocholine) to modulate surface charge and membrane fluidity.[11] Common ratios range from 3:1 to 9:1 DMPC:DMPG.

Methodologies for Detergent Removal

The choice of detergent removal method is arguably the most critical step in the reconstitution process. The rate of removal can impact vesicle size, homogeneity, and the final orientation of the inserted protein.[8]

Method	Mechanism	Advantages	Disadvantages	Best For
Adsorption (Bio-Beads)	Hydrophobic polystyrene beads adsorb detergent molecules from the solution.[8]	Fast, efficient for both high and low CMC detergents, simple to perform.[12][13]	Can be harsh, may co-adsorb lipids, removal rate can be difficult to control, requires careful optimization of bead-to-detergent ratio.[12][14]	Rapid screening of conditions; detergents with low CMC.
Dialysis	Detergent monomers diffuse across a semi-permeable membrane into a large volume of detergent-free buffer.[15]	Gentle, allows for slow and controlled detergent removal which can favor correct protein folding.[16]	Very slow (hours to days), inefficient for detergents with a low Critical Micelle Concentration (CMC) as the monomer concentration is low.[14][15]	High CMC detergents; sensitive proteins that may aggregate with rapid methods.
Size Exclusion Chromatography (SEC)	Separates large proteoliposomes from smaller, unincorporated protein and free detergent micelles based on size.[12]	Provides purification and buffer exchange in a single step; good for analytical assessment.	Can be dilutive; potential for protein loss on the column matrix.	Analytical scale reconstitution; proteins that are stable to the shear forces of chromatography.
Dilution	The protein-lipid-detergent mixture is rapidly diluted below the CMC of the detergent.	Extremely simple and fast.	Results in very large volumes and a highly diluted sample, often requiring a subsequent concentration step.[8][14]	Quick, preliminary tests where sample concentration is not a concern.

Protocols for Reconstitution in DMPG Bilayers

The following protocols provide a starting point for reconstitution. Note: All steps involving lipids should ideally be performed in glass vials or tubes, as lipids can adhere to certain plastics.

Protocol 1: Reconstitution via Detergent Adsorption (Bio-Beads)

This method is widely used due to its speed and efficiency. The key is the controlled, stepwise addition of Bio-Beads to prevent overly rapid detergent removal, which can lead to protein aggregation.[8]

Materials:

• DMPG or DMPC/DMPG lipid powder

• Reconstitution Buffer (e.g., 50 mM HEPES, 100 mM NaCl, pH 7.4)

• Detergent (e.g., n-Octyl-β-D-glucopyranoside (OG), Dodecyl-β-D-maltoside (DDM))

• Purified, detergent-solubilized membrane protein

• Bio-Beads SM-2

• Lipid extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Preparation of Unilamellar Vesicles (Liposomes): a. Weigh out the desired amount of lipid (e.g., 10-20 mg) into a glass vial. If using a mixture, dissolve lipids in chloroform, mix, and then dry. b. Dry the lipid to a thin film under a gentle stream of nitrogen gas, followed by desiccation under vacuum for at least 2 hours to remove all solvent. c. Hydrate the lipid film in Reconstitution Buffer to a final concentration of 10-20 mg/mL. Vortex vigorously. d. Subject the hydrated lipid suspension to 5-10 freeze-thaw cycles using liquid nitrogen and a warm water bath to create multilamellar vesicles.[17] e. Extrude the suspension 21-31 times through a 100 nm polycarbonate membrane using a mini-extruder. This will generate a translucent solution of small unilamellar vesicles (SUVs).

• Solubilization and Protein Mixing: a. To the prepared liposomes, add detergent from a concentrated stock solution to a final concentration that is sufficient to saturate the vesicles (Stage II). This must be determined empirically, often by monitoring the solution's turbidity via light scattering at 540 nm.[13][18] b. Add the purified membrane protein to the detergent-destabilized liposomes. The Lipid-to-Protein Ratio (LPR) is a critical parameter to optimize, with typical starting molar ratios ranging from 50:1 to 500:1 (lipid:protein). c. Incubate the mixture with gentle agitation (e.g., on a rotator) for 1 hour at a temperature above the lipid Tm (i.e., >23°C for DMPG).

• Detergent Removal: a. Prepare the Bio-Beads by washing them extensively with methanol, followed by water, and finally with Reconstitution Buffer to remove preservatives and fines.[19] b. Add washed Bio-Beads to the protein-lipid-detergent mixture at a ratio of approximately 10:1 (w/w) of wet beads to detergent.[18] c. To control the removal rate, add the beads in batches. For example, add one-third of the total beads and incubate for 1 hour, then add the next third for 2 hours, and the final third overnight at 4°C with gentle rotation.[18][19]

• Harvesting Proteoliposomes: a. Carefully aspirate the supernatant containing the proteoliposomes, leaving the Bio-Beads behind. b. Pellet the proteoliposomes by ultracentrifugation (e.g., >100,000 x g for 1-2 hours). c. Resuspend the pellet in the desired final buffer for downstream applications.

Protocol 2: Reconstitution via Dialysis

This gentle method is ideal for sensitive proteins and detergents with a high CMC.

Procedure:

• Prepare Liposomes and Protein-Lipid Mixture: Follow steps 1 and 2 from Protocol 1.

• Detergent Removal: a. Transfer the protein-lipid-detergent mixture into a dialysis cassette or tubing with an appropriate molecular weight cutoff (MWCO), typically 10-14 kDa, which retains the protein and liposomes but allows detergent monomers to pass through. b. Place the cassette in a large volume (at least 1000x the sample volume) of cold (4°C) Reconstitution Buffer with gentle stirring. c. Perform several buffer changes over 48-72 hours to ensure complete detergent removal. For example, change the buffer after 4 hours, 12 hours, 24 hours, and 48 hours.[20]

• Harvesting Proteoliposomes: a. Recover the sample from the dialysis cassette. b. If necessary, concentrate the sample and/or harvest the proteoliposomes by ultracentrifugation as described in Protocol 1, Step 4.

Figure 2: A generalized experimental workflow for reconstituting membrane proteins.

Optimization and Quality Control: A Self-Validating System

Successful reconstitution is not an endpoint but a starting point for functional analysis. Therefore, rigorous quality control is essential.

Critical Parameters for Optimization

Parameter	Typical Range	Rationale & Key Considerations
Lipid Composition	DMPC:DMPG (9:1 to 3:1)	Modulates surface charge and membrane fluidity. Pure DMPG can be too rigid or highly charged for some proteins.[5][6]
Lipid-to-Protein Ratio (LPR)	50:1 to 1000:1 (molar)	A low LPR risks aggregation, while a high LPR results in many empty liposomes and a low protein concentration per vesicle. This must be empirically optimized.[6]
Detergent Choice	OG, DDM, CHAPS, Triton X-100	The choice depends on the protein's stability. High CMC detergents (e.g., OG) are easier to remove by dialysis, while low CMC detergents (e.g., DDM) are gentler but may require Bio-Beads.[6][13]
Detergent Concentration	2-4x CMC during solubilization	Must be above the CMC to maintain protein solubility but not so high as to be difficult to remove. A general starting point is a detergent:protein ratio of at least 4:1 (w/w).[21]
Temperature	>23°C during incubation	Must be above the Tm of DMPG to ensure a fluid bilayer, facilitating protein insertion. Detergent removal is often performed at 4°C to slow the process.

Assessing Reconstitution Success

• Incorporation Efficiency: The percentage of protein successfully incorporated into the liposomes. This can be assessed by separating proteoliposomes from empty liposomes and aggregated protein using sucrose or ficoll density gradient centrifugation. The fractions are then analyzed by SDS-PAGE.[14][18]

• Vesicle Size and Homogeneity: Dynamic Light Scattering (DLS) should be used to confirm that the proteoliposomes are of the expected size (e.g., ~100-120 nm for extruded vesicles) and have a narrow size distribution (low polydispersity index).[13]

• Protein Integrity and Function: The ultimate validation is a functional assay. Depending on the protein, this could be a transport assay, an enzyme activity assay, or a ligand-binding assay.[4] This confirms not only that the protein is incorporated but that it has folded into its active conformation within the DMPG bilayer.

Conclusion

Reconstituting membrane proteins into DMPG bilayers is a powerful technique for elucidating their structure and function in a controlled, native-like environment. Success hinges on a rational approach to selecting the reconstitution method and systematically optimizing key parameters such as lipid composition, LPR, and the rate of detergent removal. By coupling detailed protocols with rigorous quality control, researchers can produce high-quality proteoliposomes, paving the way for meaningful biophysical and functional insights into these critical cellular machines.

References

• Current time information in Varanasi, IN. (n.d.). Google.

• Reconstitution of Detergent-Solubilized Membrane Proteins into Proteoliposomes and Nanodiscs for Functional and Structural Studies | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Geertsma, E. R., & Dutzler, R. (2022). Reconstitution of membrane proteins into platforms suitable for biophysical and structural analyses. Methods in Enzymology, 673, 1-28. Retrieved from [Link]

• Kandt, C., & Tiemann, J. K. S. (2014). GRecon: A Method for the Lipid Reconstitution of Membrane Proteins. Angewandte Chemie International Edition, 53(45), 12271-12275. Retrieved from [Link]

• JOVE. (2023). Video: Extraction and Reconstitution of Membrane Proteins in Liposomes. Journal of Visualized Experiments. Retrieved from [Link]

• Bitesize Bio. (2026). 6 Easy Ways to Remove Excess Detergent from Membrane Proteins. Retrieved from [Link]

• Wang, L., & Tonggu, L. (2015). Membrane protein reconstitution for functional and structural studies. Science China Life Sciences, 58(1), 66–74. Retrieved from [Link]

• Thakur, A. K., Lum, B. D., Lu, J. X., & Han, S. (2018). Optimization of Detergent-Mediated Reconstitution of Influenza A M2 Protein into Proteoliposomes. Membranes, 8(4), 108. Retrieved from [Link]

• Kluedo. (n.d.). Reconstitution and Membrane Topology of Mistic from Bacillus subtilis. Retrieved from [Link]

• CORE. (n.d.). Reconstitution of membrane proteins. Retrieved from [Link]

• Park, S. H., & Opella, S. J. (2014). Detergent Optimized Membrane Protein Reconstitution in Liposomes for Solid State NMR. Biochemistry, 53(13), 2156-2160. Retrieved from [Link]

• Park, S. H., & Opella, S. J. (2014). Detergent Optimized Membrane Protein Reconstitution in Liposomes for Solid State NMR. Biochemistry, 53(13), 2156-2160. Retrieved from [Link]

• Bolean, M., et al. (2012). Thermodynamic Properties and Characterization of Proteoliposomes Rich in Microdomains Carrying Alkaline Phosphatase. Journal of Lipids, 2012, 813803. Retrieved from [Link]

• CUSABIO. (n.d.). Detergents Applications in Membrane Proteins Research. Retrieved from [Link]

• ResearchGate. (n.d.). Phase and activity properties of Ail proteoliposomes. a DSC endotherms... Retrieved from [Link]

• Fleming, P. J., et al. (2023). Protein–lipid charge interactions control the folding of outer membrane proteins into asymmetric membranes. Nature Chemical Biology, 19(9), 1097-1105. Retrieved from [Link]

• G-Biosciences. (2017). Importance of detergent micelle levels in membrane protein purification. Retrieved from [Link]

• ResearchGate. (2019). How do you choose the detergent concentration for protein purification? Retrieved from [Link]

• ResearchGate. (n.d.). DMPC/DMPG proteoliposome samples for a 20 : 1 molar ratio of lipid at... Retrieved from [Link]

• Geertsma, E. R., & Dutzler, R. (2022). Reconstitution of membrane proteins into platforms suitable for biophysical and structural analyses. Methods in Enzymology, 673, 1-28. Retrieved from [Link]

• Gupta, S., et al. (2020). Multiscale Dynamics of Lipid Vesicles in Polymeric Microenvironment. Polymers, 12(12), 2824. Retrieved from [Link]

• Glogger, M., et al. (2021). Reconstitution of Functional Integrin αIIbβ3 and Its Activation in Plasma Membrane-Mimetic Lipid Environments. International Journal of Molecular Sciences, 22(13), 7055. Retrieved from [Link]

• Knoll, W., et al. (2012). Challenges in the Development of Functional Assays of Membrane Proteins. Materials, 5(12), 2899-2931. Retrieved from [Link]

• ResearchGate. (n.d.). Optimized reconstitution of membrane proteins into synthetic membranes. Retrieved from [Link]

• ResearchGate. (n.d.). Characteristic size and z -potential of DMPG, DMPC and EYPC liposomes... Retrieved from [Link]

• Optimizing Transmembrane Protein Assemblies in Nanodiscs for Structural Studies: A Comprehensive Manual. (2024). bioRxiv. Retrieved from [Link]

• YouTube. (2023). Protein Patterns Reconstitution on Supported Lipid Bilayers | Protocol Preview. Retrieved from [Link]

• Chan, Y.-H., & Boxer, S. G. (2007). Reconstitution of Membrane Proteins into Model Membranes: Seeking Better Ways to Retain Protein Activities. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1768(10), 2259-2270. Retrieved from [Link]

• Yoshimoto, N., et al. (2016). New lipid membrane technologies for reconstitution, analysis, and utilization of 'living' membrane proteins. Biophysical Reviews, 8(Suppl 1), 7-16. Retrieved from [Link]

• RECONSTITUTION OF FUNCTIONAL MEMBRANE PROTEINS INTO ASYMMETRIC GIANT LIPOSOMES BY USING A PULSED JET FLOW. (n.d.). Purdue University. Retrieved from [Link]

• Wang, Y., et al. (2022). Anionic lipids direct efficient microfluidic encapsulation of stable and functionally active proteins in lipid nanoparticles. Communications Biology, 5, 66. Retrieved from [Link]

• bioRxiv. (2021). Experimental platform for the functional investigation of membrane proteins in giant unilamellar vesicles. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Reconstituted Membrane Systems for Assaying Membrane Proteins in Controlled Lipid Environments. Retrieved from [Link]

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• ResearchGate. (2025). The peculiar thermo-structural behavior of the anionic lipid DMPG. Retrieved from [Link]

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Preparation of Small Unilamellar Vesicles (SUVs) using 1,2-Dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (14:0 PG): An Application Note and Protocol Guide

Introduction

Small unilamellar vesicles (SUVs) are spherical, single-bilayer lipid vesicles, typically ranging in diameter from 20 to 100 nanometers. Their simple and well-defined structure makes them invaluable tools in various scientific disciplines, including membrane biophysics, drug delivery, and nanomedicine. The choice of phospholipid is critical in determining the physicochemical properties and, consequently, the applications of these vesicles. This guide focuses on the preparation of SUVs using 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), commonly known as 14:0 PG or DMPG.

DMPG is an anionic phospholipid characterized by a 14-carbon saturated acyl chain and a phosphoglycerol headgroup. Its well-defined properties, including a gel-to-liquid crystalline phase transition temperature (Tm) of approximately 23°C, make it a versatile building block for creating stable and reproducible model membranes.[1][2] The anionic nature of the DMPG headgroup imparts a negative surface charge to the vesicles, which can be crucial for electrostatic interactions with other molecules and for enhancing colloidal stability by preventing aggregation. This application note provides detailed protocols for the preparation of 14:0 PG SUVs using two common and effective methods: sonication and extrusion. We will delve into the rationale behind each step and discuss the characterization of the resulting vesicle population.

Physicochemical Properties of 14:0 PG (DMPG)

A thorough understanding of the properties of DMPG is fundamental to the successful preparation of SUVs.

Property	Value	Source
Chemical Formula	C₃₄H₆₆NaO₁₀P	[3]
Molecular Weight	688.85 g/mol	[4]
Phase Transition Temperature (Tm)	23°C	[1][2]
Headgroup	Anionic (Phosphoglycerol)	[4]
Acyl Chains	14:0 (Dimyristoyl) - Saturated	[3]

The phase transition temperature (Tm) is a critical parameter. Above the Tm, the lipid bilayers are in a fluid, liquid-crystalline phase, which is essential for the successful formation and processing of unilamellar vesicles by both sonication and extrusion.[5] Operating below the Tm would result in the lipid being in a more rigid gel phase, making it difficult to form small, uniform vesicles.

Preparation of Multilamellar Vesicles (MLVs): The Starting Point

Both sonication and extrusion methods for preparing SUVs begin with the formation of multilamellar vesicles (MLVs). This initial step ensures the complete hydration of the lipid.

Protocol: Thin-Film Hydration for MLV Formation

• Lipid Dissolution: Dissolve the desired amount of 14:0 PG powder in a suitable organic solvent, such as chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v), in a round-bottom flask. The use of an organic solvent ensures a homogenous mixture of the lipid molecules.

• Solvent Evaporation: Remove the organic solvent under a gentle stream of inert gas (e.g., nitrogen or argon) while rotating the flask. This process creates a thin, uniform lipid film on the inner surface of the flask. For larger volumes, rotary evaporation is recommended.

• Vacuum Drying: Place the flask under high vacuum for at least 2 hours, or overnight, to remove any residual organic solvent. This step is crucial as residual solvent can affect the integrity and properties of the final vesicles.

• Hydration: Add the desired aqueous buffer to the dried lipid film. The hydration should be performed at a temperature above the Tm of DMPG (i.e., >23°C). A temperature of 30-40°C is generally recommended.

• Vortexing: Vigorously vortex the flask to disperse the lipid film, resulting in a milky suspension of MLVs. This mechanical agitation facilitates the swelling and detachment of the lipid bilayers to form vesicles.

Method 1: Preparation of SUVs by Sonication

Sonication utilizes high-frequency sound waves to break down large MLVs into smaller, unilamellar vesicles. This method is relatively quick but can sometimes lead to a broader size distribution and potential lipid degradation if not carefully controlled.

Experimental Workflow: Sonication

Caption: Workflow for SUV preparation by sonication.

Detailed Protocol: Sonication

• Temperature Control: Place the vial containing the MLV suspension in a water bath maintained at a temperature above the Tm of DMPG (e.g., 30-40°C). For probe sonication, the sample should be kept on ice to dissipate the heat generated, but the initial hydration and brief periods between pulses should be above the Tm.

• Sonication (Bath Sonicator): Place the sample vial in a bath sonicator and sonicate until the milky suspension becomes clear or slightly hazy. This typically takes 10-30 minutes.[6] The clarity of the solution is an indicator of the formation of small vesicles.

• Sonication (Probe Sonicator): If using a probe sonicator, immerse the tip of the sonicator into the MLV suspension. Use a pulsed setting (e.g., 30 seconds on, 30 seconds off) to prevent overheating and potential degradation of the lipid.[7] The total sonication time will vary depending on the power of the sonicator and the sample volume but is generally in the range of 5-15 minutes of total "on" time.[8]

• Post-Sonication Treatment: After sonication, it is advisable to let the sample rest for a few minutes. To remove any larger aggregates or titanium particles shed from the probe tip, the suspension can be centrifuged at a moderate speed (e.g., 10,000 x g for 10 minutes).

• Storage: Store the resulting SUV suspension at 4°C. For long-term storage, it is recommended to purge the container with an inert gas to prevent lipid oxidation.

Method 2: Preparation of SUVs by Extrusion

Extrusion involves forcing an MLV suspension through a polycarbonate membrane with a defined pore size. This method generally produces a more homogenous population of vesicles with a size that is close to the pore size of the membrane used.

Experimental Workflow: Extrusion

Caption: Workflow for SUV preparation by extrusion.

Detailed Protocol: Extrusion

• Extruder Assembly: Assemble the mini-extruder with the desired polycarbonate membrane (e.g., 100 nm or 200 nm pore size). It is often beneficial to use two stacked membranes to improve the efficiency of the extrusion process.

• Temperature Control: Heat the extruder to a temperature above the Tm of DMPG (e.g., 30-40°C) using a heating block. It is critical to maintain this temperature throughout the extrusion process.

• Loading the Extruder: Load the MLV suspension into one of the syringes of the extruder.

• Extrusion: Pass the lipid suspension back and forth between the two syringes through the membrane. A minimum of 11 passes is generally recommended to ensure a homogenous size distribution.[9] For smaller pore sizes (e.g., 100 nm), a higher number of passes (e.g., 15-21) may be beneficial.

• Collection: After the final pass, collect the extruded SUV suspension from the syringe.

• Storage: Store the SUV suspension at 4°C under an inert atmosphere.

Characterization of 14:0 PG SUVs

Proper characterization of the prepared SUVs is essential to ensure they meet the desired specifications for their intended application.

Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the size distribution and polydispersity index (PDI) of nanoparticles in suspension.

• Expected Size: For sonicated SUVs, the size typically ranges from 20 to 50 nm. Extruded SUVs will have a size close to the pore size of the membrane used (e.g., around 100-120 nm for a 100 nm membrane).

• Polydispersity Index (PDI): The PDI is a measure of the heterogeneity of the sample. A PDI value below 0.2 is generally considered to indicate a monodisperse population of vesicles. Extrusion typically yields a lower PDI than sonication.

Cryogenic Transmission Electron Microscopy (Cryo-TEM)

Cryo-TEM allows for the direct visualization of the vesicles in their native, hydrated state. This technique can provide information on the size, shape, and lamellarity of the vesicles.[3][10]

• Expected Morphology: Cryo-TEM images should reveal spherical vesicles with a single, continuous bilayer.[10] The unilamellar nature of the vesicles can be confirmed by the presence of a single dark ring corresponding to the electron-dense phosphate headgroups.[11]

Applications of 14:0 PG SUVs

The unique properties of DMPG SUVs make them suitable for a range of applications:

• Model Membranes: Due to their well-defined composition and size, DMPG SUVs serve as excellent models for studying lipid-protein interactions, membrane fusion, and the effects of various molecules on membrane properties.

• Drug Delivery: The anionic surface of DMPG vesicles can be utilized for the electrostatic complexation and delivery of cationic drugs and macromolecules.[6] They can also be a component of more complex liposomal formulations for targeted drug delivery.

• Vaccine Adjuvants: Liposomes, including those containing DMPG, are being explored as adjuvant systems to enhance the immune response to vaccine antigens.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Difficulty in clearing the suspension during sonication	Insufficient sonication time or power. Temperature is below the Tm. High lipid concentration.	Increase sonication time or power in increments. Ensure the temperature is consistently above 23°C. Dilute the lipid suspension.
Clogging of the extruder membrane	The initial MLV suspension contains very large aggregates. The temperature is below the Tm.	Perform a few freeze-thaw cycles on the MLV suspension before extrusion. Ensure the extruder and lipid suspension are maintained above 23°C.
High PDI value in DLS	Incomplete sonication or insufficient number of extrusion passes. Presence of large aggregates.	Increase the sonication time or the number of extrusion passes. Centrifuge the sample after preparation to remove larger particles.
Vesicle aggregation over time	Presence of divalent cations in the buffer which can interact with the anionic PG headgroups.	Use a buffer with low concentrations of divalent cations or include a chelating agent like EDTA.

Conclusion

The preparation of small unilamellar vesicles from 14:0 PG (DMPG) using sonication or extrusion is a reproducible and versatile method for generating well-defined model membranes and potential drug delivery vehicles. The choice between sonication and extrusion will depend on the specific requirements of the application, with extrusion generally providing a more homogenous size distribution. Careful control of experimental parameters, particularly temperature, is paramount for successful SUV formation. The protocols and guidelines provided in this application note offer a comprehensive framework for researchers, scientists, and drug development professionals to successfully prepare and characterize 14:0 PG SUVs for their specific research needs.

References

• Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

• Phase Transition Temperatures for Glycerophospholipids. (n.d.). Retrieved February 17, 2026, from [Link]

• How to make small unilamellar vesicles from multilamellar vesicles by sonication? at what time/ frequency need to make this SUV? | ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

• Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

• Liposome Preparation & Liposome Formation | Qsonica - Sonicator. (n.d.). Retrieved February 17, 2026, from [Link]

• 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt) from Aladdin Scientific. (n.d.). Retrieved February 17, 2026, from [Link]

• Cryo-TEM of liposomes. Cryo-TEM image of liposomes (8 m | Open-i - NIH. (n.d.). Retrieved February 17, 2026, from [Link]

• Recent Advances in Cryo-TEM Imaging of Soft Lipid Nanoparticles - AIMS Press. (n.d.). Retrieved February 17, 2026, from [Link]

• WO1986000238A1 - Extrusion techniques for producing liposomes - Google Patents. (n.d.).

• Critical Parameters for Efficient Sonication and Improved Chromatin Immunoprecipitation of High Molecular Weight Proteins - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

• Volume I 123 Chapter 8 - -REDUCTION OF LIPOSOME SIZE AND PREPARATION OF UNILAMELLAR VESICLES BY EXTRUSION TECHNIQUES. (n.d.). Retrieved February 17, 2026, from [Link]

• Evaluation of Extrusion Technique for Nanosizing Liposomes - University Of Tasmania. (n.d.). Retrieved February 17, 2026, from [Link]

• Nano sizing liposomes by extrusion technique and its application. - ijrti. (n.d.). Retrieved February 17, 2026, from [Link]

• Dynamic Light Scattering Distributions by Any Means - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

• Morrissey Lab Protocol for Preparing Phospholipid Vesicles (SUV) by Sonication. (n.d.). Retrieved February 17, 2026, from [Link]

• Dynamic Light Scattering (DLS) Particle Size Distribution Analysis - HORIBA. (n.d.). Retrieved February 17, 2026, from [Link]

• Complete Sonication Protocol for Cell Lysis | Step-by-Step Guide + Expert Tips. (n.d.). Retrieved February 17, 2026, from [Link]

• Visualizing Lipid Membrane Structure With Cryo-Em: Past, Present, and Future - DigitalCommons@TMC. (n.d.). Retrieved February 17, 2026, from [Link]

• Probe-Type Sonication for Sample Preparation: A Comprehensive Guide - Hielscher. (n.d.). Retrieved February 17, 2026, from [Link]

• Batch DLS. (n.d.). Retrieved February 17, 2026, from [Link]

• How to Troubleshoot Sequencing Preparation Errors (NGS Guide) - CD Genomics. (n.d.). Retrieved February 17, 2026, from [Link]

• Dynamic Light Scattering: A Powerful Tool for In Situ Nanoparticle Sizing - MDPI. (n.d.). Retrieved February 17, 2026, from [Link]

• Preparing lipid SUVs for support lipid bilayer, can't get the solution clear? | ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

• Dynamic Light Scattering: Frequently Asked Questions - Particle Technology Labs. (n.d.). Retrieved February 17, 2026, from [Link]

• Road load determination of passenger cars | Transport & Environment. (n.d.). Retrieved February 17, 2026, from [Link]

• Dynamic Light Scattering (DLS) Requirements for Sample Preparation. (n.d.). Retrieved February 17, 2026, from [Link]

• Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed. (n.d.). Retrieved February 17, 2026, from [Link]

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using sodium DMPG for gene delivery vector stabilization

Application Note: Sodium DMPG-Mediated Stabilization of Gene Delivery Vectors

Executive Summary

The delivery of nucleic acids (pDNA, mRNA, siRNA) has traditionally relied on cationic lipids (e.g., DOTAP) to condense genetic material via electrostatic attraction. However, high-charge density cationic liposomes suffer from rapid clearance by the reticuloendothelial system (RES), serum protein aggregation, and significant cytotoxicity.

This guide details the integration of Sodium DMPG , an anionic phospholipid, into gene delivery workflows. Unlike neutral helper lipids (e.g., DOPE), DMPG actively modulates the surface charge of the vector. This application note covers two distinct stabilization strategies:

• Zeta-Potential Modulation: Reducing the charge density of cationic liposomes to prevent serum aggregation.[1]

• Anionic Lipoplexes (The "Calcium Bridge" Method): A low-toxicity alternative utilizing divalent cations (

  ) to bind DNA to DMPG-rich vesicles.[1]

Physicochemical Basis of DMPG Stabilization

Sodium DMPG is an anionic phospholipid with a phase transition temperature (

) of approximately 23°C .[1] This physical property is critical for formulation stability:

• Storage (

  ): The lipid is in a "gel" phase, providing rigid structural integrity and preventing payload leakage.

• Application (

  ): The lipid transitions to a "fluid" liquid-crystalline phase, facilitating fusion with cellular membranes and endosomal release.

Mechanism of Action: The Stabilization Dual-Path

The following diagram illustrates how DMPG alters the vector architecture compared to traditional cationic systems.

Figure 1: Comparison of traditional cationic aggregation vs. DMPG-mediated stabilization mechanisms.[1]

Formulation Strategies

Strategy A: Charge Shielding (Hybrid Vector)

• Goal: Maintain cationic DNA binding while reducing surface toxicity.

• Ratio: High Cationic / Low Anionic.[1]

• Composition: DOTAP : Cholesterol : DMPG (Molar Ratio 50 : 40 : 10).[1]

• Effect: The inclusion of 10-20% DMPG lowers the Zeta potential from ~+50mV to ~+25mV. This is sufficient to bind DNA but reduces non-specific binding to necrotic tissues and serum proteins.[1]

Strategy B: Anionic Lipoplexes (Calcium Bridge)

• Goal: Ultra-low toxicity delivery for sensitive cell lines.

• Ratio: High Anionic.

• Composition: DMPG : DOPE : Cholesterol (Molar Ratio 50 : 25 : 25).[1][2]

• Critical Factor: DNA will repel this liposome.[1] You must use Calcium Chloride (

  ) to create a salt bridge between the phosphate of the DNA and the phosphate of the DMPG.

Detailed Protocol: Preparation of DMPG-Stabilized Vectors

This protocol utilizes the Thin Film Hydration method, followed by extrusion.

Materials Required

• Lipids: Sodium DMPG (MW 688.8), DOTAP (or alternative cationic lipid), Cholesterol.[1]

• Solvents: Chloroform (HPLC Grade), Methanol.[1]

• Buffers: HEPES (20mM, pH 7.4) or PBS (Phosphate Buffered Saline).[1][3] Note: Avoid PBS if using High Calcium strategy to prevent calcium phosphate precipitation; use HEPES instead.

• Reagents:

  (500mM stock) for Strategy B.

• Equipment: Rotary Evaporator, Extruder (with 100nm polycarbonate membranes).

Step-by-Step Workflow

Step 1: Lipid Solubilization & Mixing [1]

• Dissolve lipids in Chloroform:Methanol (2:1 v/v) to a final concentration of 10 mg/mL.

• Mix lipids in a round-bottom flask according to the chosen strategy (e.g., Strategy A: DOTAP/Chol/DMPG 50:40:10).

Step 2: Thin Film Formation

• Attach flask to a rotary evaporator.

• Evaporate solvent at 40°C (above the

  of DMPG) under vacuum (approx. 200 mbar) for 30 minutes.

• Critical: A thin, uniform film must form on the glass. If the film is "bumpy," re-dissolve and dry slower.

• Desiccate under high vacuum overnight to remove trace solvents.[1]

Step 3: Hydration

• Add pre-warmed HEPES buffer (40°C) to the lipid film.[1]

• Vortex vigorously for 1 hour at room temperature. The solution should become milky (Multilamellar Vesicles - MLVs).[1]

Step 4: Downsizing (Extrusion) [1]

• Assemble the extruder with a 100nm polycarbonate membrane.

• Pass the lipid suspension through the membrane 11-21 times.

• Result: The solution should turn translucent/clear (Large Unilamellar Vesicles - LUVs).

Step 5: Cargo Complexation (The Divergence)

Parameter	Strategy A (Hybrid Cationic)	Strategy B (Anionic Ca-Bridge)
Buffer	PBS or HEPES	HEPES Only (Avoid Phosphate)
Additives	None	(Final conc. 5-10 mM)
Mixing Order	Add DNA to Liposomes	1. Mix DNA + 2.[1] Add Mixture to Liposomes
Incubation	15 min @ RT	20 min @ RT

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for generating DMPG-stabilized lipoplexes.

Characterization & Validation

To ensure the protocol was successful, the following quality control steps are mandatory:

• Dynamic Light Scattering (DLS):

  • Target Size: 100–150 nm.[1]

  • PDI (Polydispersity Index):[1][4] < 0.2 indicates a homogenous population.[1]

• Zeta Potential Analysis:

  • Strategy A: Expect +20mV to +30mV (Lower than pure DOTAP's +50mV).[1]

  • Strategy B: Expect -10mV to -20mV (Anionic).[1]

• Encapsulation Efficiency (RiboGreen Assay):

  • Use RiboGreen or PicoGreen reagent to quantify un-encapsulated DNA.[1]

  • Calculation:

    .[1]

References

• Avanti Polar Lipids. (n.d.). 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt) Product Specifications. Retrieved from [Link][1]

• Patil, S., et al. (2004).[1] "DNA-based therapeutics and DNA delivery systems: A comprehensive review." The AAPS Journal. Retrieved from [Link]

• Khosravi-Darani, K., et al. (2010).[1] "Calcium Based Non-Viral Gene Delivery: An Overview of Methodology and Applications." Acta Medica Iranica. Retrieved from [Link]

• Zelphati, O., & Szoka, F. C. (1996).[1][5] "Mechanism of oligonucleotide release from cationic liposomes." Proceedings of the National Academy of Sciences. Retrieved from [Link][1]

• Simberg, D., et al. (2004).[1] "DOTAP: and cholesterol-based lipid formulations for gene delivery."[1][2] Critical Reviews in Therapeutic Drug Carrier Systems. (Contextual grounding for DOTAP/Chol ratios).

Sources

• 1. 1,2-Dimyristoyl-sn-glycero-3-phosphorylglycerol sodium salt (DMPG), Phosphatidylglycerol (CAS 200880-40-6) | Abcam [abcam.com]
• 2. scielo.br [scielo.br]
• 3. mdpi.com [mdpi.com]
• 4. Preliminary Evaluation of Formulations for Stability of mRNA-LNPs Through Freeze-Thaw Stresses and Long-Term Storage[v1] | Preprints.org [preprints.org]
• 5. Anionic liposomal delivery system for DNA transfection - PMC [pmc.ncbi.nlm.nih.gov]

thin-film hydration techniques for sodium dimyristoylphosphatidylglycerol

Abstract

This document provides a detailed guide for the preparation of liposomes composed of sodium dimyristoylphosphatidylglycerol (DMPG-Na) using the thin-film hydration technique. This method, also known as the Bangham method, is a foundational and widely used technique for formulating both unilamellar and multilamellar vesicles.[1][2][3] This application note will cover the essential theoretical background, critical experimental parameters, a step-by-step protocol, and post-formation processing considerations specific to DMPG-Na. The goal is to equip researchers, scientists, and drug development professionals with the necessary knowledge to reliably produce DMPG-Na liposomes for various applications, including drug delivery and model membrane studies.

Introduction: The Role and Properties of DMPG-Na

1,2-Dimyristoyl-sn-glycero-3-phospho-rac-(1-glycerol), sodium salt (DMPG-Na) is an anionic phospholipid frequently used in the formulation of liposomes.[4][5] Its anionic nature, conferred by the negatively charged phosphate group in its headgroup, is crucial for imparting electrostatic stability to liposomal formulations, which helps prevent aggregation.[6] Furthermore, the surface charge can influence interactions with biological systems, making DMPG-Na a valuable component in the design of targeted drug delivery systems.[7]

A critical physical property of DMPG-Na is its gel-to-liquid crystalline phase transition temperature (Tm), which is approximately 23°C.[8][9] At temperatures below the Tm, the lipid acyl chains are in a tightly packed, ordered gel state. Above the Tm, the chains transition to a more disordered, fluid liquid-crystalline state. This phase behavior is a pivotal consideration in the thin-film hydration process, as hydration must occur above the Tm to ensure proper lipid mobility and vesicle formation.[2][10]

The Principle of Thin-Film Hydration

The thin-film hydration method is a straightforward technique for producing liposomes.[2] The process involves three primary stages:

• Dissolution and Film Formation: The lipid, in this case DMPG-Na, is first dissolved in an organic solvent. This solution is then subjected to evaporation under reduced pressure, which deposits a thin, uniform lipid film on the inner surface of a round-bottom flask.[1][2]

• Hydration: The dried lipid film is then hydrated with an aqueous solution (e.g., buffer, saline, or a solution containing a hydrophilic active pharmaceutical ingredient).[3][11] This step is performed at a temperature above the lipid's Tm to facilitate the swelling and self-assembly of the lipid bilayers into closed vesicular structures.[2]

• Size Reduction (Optional but Recommended): The initial product of hydration is typically a suspension of multilamellar vesicles (MLVs) with a heterogeneous size distribution.[2][12] For most pharmaceutical and research applications, a more uniform population of smaller vesicles, such as large unilamellar vesicles (LUVs) or small unilamellar vesicles (SUVs), is desired.[12] This is achieved through post-formation processing steps like extrusion or sonication.[10]

Experimental Workflow and Protocol

Materials and Equipment

• Lipid: 1,2-dimyristoyl-sn-glycero-3-phospho-rac-(1-glycerol), sodium salt (DMPG-Na)

• Organic Solvent: Chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v)

• Hydration Buffer: Phosphate-buffered saline (PBS), Tris buffer, or other aqueous solution as required by the application.

• Equipment:

  • Round-bottom flask

  • Rotary evaporator

  • Water bath

  • Vacuum pump or house vacuum line

  • Vortex mixer

  • Extruder (e.g., mini-extruder with polycarbonate membranes)

  • Syringes

  • Standard laboratory glassware and consumables

Step-by-Step Protocol

Step 1: Lipid Dissolution Dissolve the desired amount of DMPG-Na powder in a suitable organic solvent in a round-bottom flask. A common choice is chloroform or a chloroform:methanol mixture.[3][13] Ensure the lipid is completely dissolved to form a clear solution. For example, a stock solution of DMPG-Na in chloroform can be prepared at a concentration of approximately 2 mg/mL.[14]

Causality: The use of an organic solvent ensures that the lipid molecules are fully solvated and can be deposited as a uniform, high-surface-area film. This uniformity is critical for efficient and consistent hydration.

Step 2: Formation of the Thin Lipid Film Attach the flask to a rotary evaporator. Immerse the flask in a water bath set to a temperature that facilitates solvent evaporation but does not degrade the lipid (e.g., 40-45°C).[13] Reduce the pressure and rotate the flask to evaporate the solvent. A thin, even lipid film should form on the inner surface of the flask.[1]

Causality: Slow, controlled rotation under reduced pressure prevents the lipid from accumulating in one spot and instead creates a large surface area, which is essential for the subsequent hydration step.

Step 3: Removal of Residual Solvent Once the film appears dry, it is crucial to remove any residual organic solvent, which can be toxic and can affect the properties of the final liposomes.[1] Place the flask under a high vacuum for several hours (or overnight) to ensure complete solvent removal.[10]

Causality: Residual solvent can alter the fluidity and stability of the lipid bilayer and may interfere with the encapsulation of certain molecules.

Step 4: Hydration of the Lipid Film Pre-heat the desired aqueous hydration buffer to a temperature above the Tm of DMPG-Na (i.e., >23°C). A temperature of 30-40°C is generally sufficient. Add the pre-warmed buffer to the flask containing the dried lipid film.[10] Agitate the flask vigorously using a vortex mixer to facilitate the detachment of the lipid film and the formation of multilamellar vesicles (MLVs).[3]

Causality: Hydrating above the Tm ensures the lipid bilayers are in a fluid state, allowing them to be flexible and self-assemble into closed spherical structures upon hydration. Insufficient temperature can lead to incomplete hydration and poor vesicle formation.

Step 5: Size Reduction by Extrusion The resulting MLV suspension is typically polydisperse.[2] To produce vesicles with a more uniform size distribution, an extrusion step is recommended.[15]

• Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

• Transfer the MLV suspension into a syringe and pass it through the extruder a specified number of times (e.g., 11-21 passes). This process forces the larger vesicles through the membrane pores, resulting in the formation of LUVs with a diameter close to that of the membrane pore size.[15]

Causality: Extrusion provides a physical means of controlling vesicle size and lamellarity. The repeated passage through the membrane ensures a more homogenous population, which is critical for applications requiring consistent particle characteristics.[12]

Visual Workflow

Caption: Workflow for DMPG-Na Liposome Preparation.

Critical Parameters and Considerations

The quality and characteristics of the final liposome suspension are influenced by several key parameters. A summary is provided in the table below.

Parameter	Recommended Value/Choice	Rationale & Impact
Lipid Purity	>98%	Impurities can affect membrane properties, stability, and introduce toxicity.
Organic Solvent	Chloroform or Chloroform:Methanol (2:1 v/v)	Must fully dissolve the lipid; volatility is key for efficient removal. The choice can influence film characteristics.[1]
Hydration Temperature	>23°C (Tm of DMPG-Na)	Essential for lipid mobility and proper vesicle formation. Hydrating below Tm results in poor yield and irregular structures.[2][10]
Hydration Buffer	Application-dependent (e.g., PBS pH 7.4)	pH and ionic strength can affect the surface charge and stability of DMPG-Na liposomes.[8]
Extrusion Pore Size	50-200 nm	Directly controls the final average size of the liposome population.[12][15]
Number of Extrusions	11-21 passes	An odd number of passes ensures the entire sample is processed through the membrane. Sufficient passes are needed for a narrow size distribution.

Characterization of DMPG-Na Liposomes

After preparation, it is essential to characterize the liposomes to ensure they meet the desired specifications. Key characterization techniques include:

• Size and Polydispersity Index (PDI): Dynamic Light Scattering (DLS) is used to measure the mean particle size and the width of the size distribution (PDI). A PDI value below 0.3 is generally considered acceptable for pharmaceutical applications.[1]

• Zeta Potential: This measurement indicates the surface charge of the liposomes, which is a critical factor for stability. For DMPG-Na liposomes, a negative zeta potential is expected, which contributes to colloidal stability through electrostatic repulsion.[6]

• Encapsulation Efficiency: If a drug or other molecule is encapsulated, its concentration within the liposomes versus the total concentration is determined. This is often measured after removing the unencapsulated material via techniques like dialysis or size exclusion chromatography.[11]

Troubleshooting

Problem	Potential Cause	Suggested Solution
Incomplete lipid film formation	Inefficient solvent evaporation; flask not rotating properly.	Ensure a good vacuum seal and proper rotation speed on the rotary evaporator.
Low liposome yield	Hydration temperature too low; insufficient agitation.	Confirm the hydration buffer is heated above DMPG-Na's Tm (23°C). Vortex vigorously during hydration.
Large and polydisperse vesicles	Incomplete hydration; insufficient extrusion.	Ensure the lipid film is thin and uniform. Increase the number of extrusion passes. Check for membrane integrity.
Liposome aggregation over time	Insufficient surface charge; inappropriate buffer ionic strength.	Verify the negative zeta potential. Adjust the ionic strength of the buffer if necessary.

Conclusion

The thin-film hydration technique is a robust and accessible method for the preparation of DMPG-Na liposomes. By carefully controlling key parameters such as lipid purity, solvent removal, and hydration temperature, researchers can reliably produce liposome formulations with desired characteristics. Subsequent processing steps, particularly extrusion, are crucial for achieving the size homogeneity required for advanced applications in drug delivery and biomedical research.

References

• Melittin-Induced Structural Transformations in DMPG and DMPS Lipid Membranes: A Langmuir Monolayer and AFM Study. (2024, December 23). MDPI. Retrieved from [Link]

• Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. (2025, February 10). Elveflow. Retrieved from [Link]

• A Comparative Review of Thin Film Hydration and Microfluidic Techniques for Liposome Based Drug Delivery. (2025, July 24). International Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Thin-Film Hydration Method for Liposome Preparation. CD Formulation. Retrieved from [Link]

• The Science Behind Liposome Formation and Stability: A Comprehensive Review. (2024, September 18). Helix Biotech. Retrieved from [Link]

• Pan, J., et al. (n.d.). Molecular structures of fluid phase phosphatidylglycerol bilayers as determined by small angle neutron and X-ray scattering. PMC. Retrieved from [Link]

• Factors impacting the quality of liposomes made via the thin-film... (2022, August). ResearchGate. Retrieved from [Link]

• Dara, T., et al. (2022, January 26). A Comprehensive Review on Novel Liposomal Methodologies, Commercial Formulations, Clinical Trials and Patents. PMC. Retrieved from [Link]

• Carugo, D., et al. (2022, February 28). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. MDPI. Retrieved from [Link]

• Suutari, T., et al. (2001, April 2). Thermal transitions of DMPG bilayers in aqueous solution: SAXS structural studies. PubMed. Retrieved from [Link]

• Phase Transition Temperatures for Glycerophospholipids. Avanti Polar Lipids. Retrieved from [Link]

• Phase transition temperatures of (a) DMPC and (b) DMPG in... ResearchGate. Retrieved from [Link]

• Yilmaz, M. & Cicek, H. (2010, April 30). Effect of preparation method and cholesterol on drug encapsulation studies by phospholipid liposomes. Taylor & Francis Online. Retrieved from [Link]

• Liposome formulations for effective administration of lipophilic malonatoplatinum(II) complexes. (2002, November 15). PubMed. Retrieved from [Link]

• Protocol for Liposome Preparation Through Thin-film Hydration. University of Arizona. Retrieved from [Link]

• Sercombe, L., et al. (n.d.). Liposome composition in drug delivery design, synthesis, characterization, and clinical application. Ovid. Retrieved from [Link]

• Brief Insight on Nanovesicular Liposomes as Drug-delivery Carriers for Medical Applications. (2023, September 15). IntechOpen. Retrieved from [Link]

• Utilizing Drug-Lipid Membrane Partitioning. Signpath Pharma. Retrieved from [Link]

• 1,2Dimyristoyl-sn-glycero-3-phospho-rac-1-glycerol sodium Manufacturer. Muby Chemicals. Retrieved from [Link]

• 1,2-Dimyristoyl-sn-glycero-3-(phospho-rac-(1-glycerol)), sodium salt. PubChem. Retrieved from [Link]

• 14:0 PG | 200880-40-6. Avanti Polar Lipids. Retrieved from [Link]

• Cazzolla, A., et al. (2023, March 13). Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion. Protocols.io. Retrieved from [Link]

• Formulation Methods and Applications of Liposomes in Drug Delivery. JOURNAL OF PHARMA INSIGHTS AND RESEARCH. Retrieved from [Link]

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• 3. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application [mdpi.com]
• 4. Liposome formulations for effective administration of lipophilic malonatoplatinum(II) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. signpathpharma.com [signpathpharma.com]
• 8. Molecular structures of fluid phase phosphatidylglycerol bilayers as determined by small angle neutron and X-ray scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 9. avantiresearch.com [avantiresearch.com]
• 10. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 11. helixbiotech.com [helixbiotech.com]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. A Comprehensive Review on Novel Liposomal Methodologies, Commercial Formulations, Clinical Trials and Patents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. protocols.io [protocols.io]

sodium DMPG concentration protocols for cell transfection studies

Application Note: Sodium DMPG Concentration Protocols for Cell Transfection Studies

Executive Summary & Scientific Rationale

Sodium DMPG (1,2-Dimyristoyl-sn-glycero-3-phosphoglycerol, sodium salt) is an anionic phospholipid often overlooked in standard transfection protocols dominated by cationic lipids (e.g., DOTAP, Lipofectamine). However, in advanced drug delivery, DMPG plays a critical role in modulating zeta potential , reducing cytotoxicity , and facilitating endosomal escape via polymorphic phase transitions.

Unlike cationic lipids that bind DNA electrostatically, DMPG is negatively charged. Therefore, it cannot be used as a standalone transfection reagent. Instead, it is utilized in two specific high-value protocols:

• Zeta-Potential Modulation: Mixed with cationic lipids to lower the net positive charge, reducing immune clearance and cellular toxicity while maintaining transfection competence.

• Ternary Anionic Complexes (The "Calcium Bridge" Method): A specialized protocol where divalent cations (

  ) bridge anionic DMPG liposomes to anionic DNA, creating a transfection-competent particle with negligible toxicity compared to cationic lipids.

This guide details the concentration protocols for both approaches, emphasizing the "Calcium Bridge" method as a high-fidelity alternative for sensitive primary cells.

Mechanistic Pathways

The inclusion of DMPG alters the thermodynamic landscape of the lipoplex. The diagram below illustrates the two distinct mechanisms by which DMPG facilitates gene transfer.

Figure 1: Mechanistic pathways of DMPG. Pathway A uses DMPG to lower the charge density of cationic liposomes. Pathway B utilizes Calcium ions to create a "salt bridge" between the anionic lipid and DNA, bypassing the toxicity associated with permanent cations.

Protocol 1: Preparation of DMPG-Based Liposomes

Before transfection, DMPG must be formulated into unilamellar vesicles. The Thin Film Hydration method is the industry standard for ensuring correct molar ratios.

Reagents Required

• Sodium DMPG: (Powder form, store at -20°C).

• Co-Lipid: DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) is mandatory as a helper lipid to facilitate the hexagonal phase transition (

  ) required for endosomal escape.

• Solvent: Chloroform:Methanol (2:1 v/v).

• Hydration Buffer: 20 mM HEPES, pH 7.4 (Avoid PBS during hydration if using Calcium later, as phosphate precipitates calcium).

Formulation Table: Molar Ratios

Formulation Type	Target Application	Molar Ratio (DMPG : DOPE)	Total Lipid Conc.
Anionic Ternary	Sensitive Cells (Primary/Stem)	1 : 1	10 mM
Zeta-Modulated	Standard Cell Lines (HEK293)	3 : 7 (mixed with DOTAP*)	20 mM
Fusogenic	High Efficiency / High Turnover	2 : 8	10 mM

*For Zeta-modulated, the DMPG/DOPE mix is added to DOTAP at a 1:1 weight ratio.

Step-by-Step Fabrication

• Dissolution: Dissolve Sodium DMPG and DOPE in the Chloroform:Methanol solvent to a final concentration of 10 mg/mL .

• Mixing: Combine lipids in a round-bottom flask according to the molar ratios in the table above.

• Film Formation: Evaporate solvent using a rotary evaporator at 40°C under vacuum (approx. 500 mbar) for 30 minutes.

  • Critical: A thin, uniform film must form on the glass. If the film is bumpy, re-dissolve and evaporate slower.

• Desiccation: Place the flask under high vacuum (desiccator) for overnight to remove trace solvent.

• Hydration: Add HEPES buffer to reach the final lipid concentration (e.g., 10 mM). Rotate flask at 50°C (above DMPG phase transition temp of 23°C) for 45 minutes.

• Sizing (Extrusion): Pass the milky suspension through a polycarbonate membrane (100 nm pore size) 11 times using a mini-extruder.

  • QC Check: Final liposomes should be translucent (opalescent) with a PDI < 0.2.

Protocol 2: The "Calcium Bridge" Transfection Method

This is the specialized protocol for using anionic DMPG liposomes. It relies on

to bridge the repulsion between the anionic liposome and the anionic DNA.

Best For: Primary neurons, stem cells, and cells sensitive to cationic lipid toxicity.

Concentration Matrix

Component	Stock Conc.	Working Conc. (in tube)	Final Conc. (on cells)
DMPG/DOPE Liposomes	10 mM	100 - 200 µM	20 - 40 µM
Plasmid DNA	1 mg/mL	20 µg/mL	2 µg/mL
Calcium Chloride ( )	2.5 M	25 - 50 mM	5 - 10 mM

Workflow

• Cell Seeding: Seed cells to reach 70-80% confluency.

• Tube A (Lipid/DNA Mix):

  • Dilute 2 µg of Plasmid DNA in 50 µL of serum-free medium (e.g., Opti-MEM).

  • Add DMPG/DOPE liposomes to reach a final lipid concentration of 100 µM in the tube.

  • Note: At this stage, no complex forms (both are negative).

• Tube B (Calcium Trigger):

  • Prepare a 50 mM

    solution in serum-free medium.

• Complex Formation:

  • Add Tube B to Tube A dropwise while vortexing gently.

  • Incubate at Room Temperature for 20 minutes .

  • Visual Check: The solution may turn slightly turbid; this indicates the formation of the Calcium-Lipid-DNA ternary complex.

• Transfection:

  • Add the complex mixture to the cells.[1]

  • Crucial Step: Incubate for 4-6 hours, then wash cells with PBS (to remove excess Calcium) and replace with complete growth medium.

  • Reasoning: Prolonged exposure to high calcium (>10 mM) can induce apoptosis or differentiation in some stem cells.

Protocol 3: Zeta-Potential Modulation (DMPG as Helper)

This method uses DMPG to "soften" a standard DOTAP transfection, reducing toxicity.

• Preparation: Prepare DOTAP liposomes and DMPG/DOPE liposomes separately.

• Mixing: Mix DOTAP:DMPG/DOPE at a 1:0.5 molar ratio .

  • Result: The net charge remains positive (allowing DNA binding) but is reduced from ~ +50mV to ~ +20mV.

• Complexation: Add DNA directly to this mix (no Calcium required).

• Application: Treat cells as per standard lipofection protocols.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Precipitation in Tube	Calcium conc. too high (>100 mM)	Reduce ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> to 25 mM during complexation.
Low Transfection Efficiency	Lack of Helper Lipid (DOPE)	Ensure DMPG is co-formulated with DOPE (1:1). DMPG alone cannot fuse with endosomes.
High Toxicity	Excess Calcium exposure	Perform a PBS wash 4 hours post-transfection.
Liposomes aggregate	Buffer contains Phosphate	Use HEPES or Tris buffer for hydration. Phosphate precipitates Calcium.

References

• Szoka, F., & Papahadjopoulos, D. (1978). Procedure for preparation of liposomes with large internal aqueous space and high capture by reverse-phase evaporation. Proceedings of the National Academy of Sciences, 75(9), 4194-4198. Link

• Lam, A. M., & Cullis, P. R. (2000).[2] Calcium enhances the transfection potency of plasmid DNA-cationic liposome complexes.[2][3] Biochimica et Biophysica Acta (BBA)-Biomembranes, 1463(2), 279-290. Link

• Patil, S. D., Rhodes, D. G., & Burgess, D. J. (2004). Anionic liposomal delivery system for DNA transfection.[2][4] The AAPS Journal, 6(4), 1-9.[2] Link

• Koynova, R., & Tenchov, B. (2011). Cationic lipids: molecular structure/transfection activity relationships and interactions with biomembranes.[4][5] Topics in Current Chemistry, 296, 51-93. Link

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• 4. Anionic liposomal delivery system for DNA transfection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polymorphism of DNA–anionic liposome complexes reveals hierarchy of ion-mediated interactions - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Significance of Anionic Model Membranes

An Application Guide to the Formulation and Characterization of Anionic Model Membranes Using Sodium DMPG

In the fields of drug delivery, membrane biophysics, and antimicrobial research, model lipid membranes are indispensable tools for investigating the complex interactions between therapeutic agents and cellular barriers.[1] Anionic liposomes, in particular, serve as excellent mimics for the negatively charged surfaces of bacterial membranes and specific mammalian cell types.[2] 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (DMPG), is a phospholipid of paramount importance for constructing these models. Its phosphoglycerol headgroup confers a net negative charge at physiological pH, making it ideal for studying electrostatic interactions that govern drug binding, peptide insertion, and nanoparticle adhesion.[1][3]

Understanding the physical chemistry of DMPG is critical for experimental design. Its phase transition temperature (Tm), the point at which the lipid acyl chains convert from a rigid gel state to a fluid liquid-crystalline state, is approximately 23°C in the presence of sufficient ionic strength (>100 mM NaCl).[4][5] However, at low ionic strength, DMPG exhibits an unusually broad and complex transition region, spanning from 18°C to 35°C.[3][5][6] This behavior underscores the necessity of precise buffer and temperature control during vesicle formation to ensure membrane homogeneity and reproducibility.

This guide provides a comprehensive framework for the preparation and rigorous characterization of unilamellar DMPG vesicles, offering field-proven insights and detailed protocols for researchers in pharmaceutical and life sciences.

Materials and Equipment

Materials

• 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (Sodium Salt) (DMPG) powder (e.g., Avanti Polar Lipids)

• Chloroform, HPLC grade

• Hydration Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4, or 10 mM HEPES with 150 mM NaCl, pH 7.4), filtered through a 0.22 µm filter

• High-purity nitrogen or argon gas

• Deionized water (18.2 MΩ·cm)

• Absolute ethanol for cleaning

Equipment

• Rotary evaporator

• Round-bottom flask (50 mL)

• Water bath or heating block

• Bath sonicator

• Mini-extruder (e.g., Avanti Polar Lipids)

• Polycarbonate membranes (e.g., 100 nm pore size)

• Filter supports for extruder

• Gas-tight glass syringes (1 mL)

• Glass vials with Teflon-lined caps

• Dynamic Light Scattering (DLS) and Zeta Potential Analyzer

• Access to a Cryo-Transmission Electron Microscope (Cryo-TEM) facility

Protocol 1: Preparation of 100 nm DMPG Unilamellar Vesicles

This protocol employs the gold-standard thin-film hydration method followed by extrusion. This technique reliably produces unilamellar vesicles with a controlled, uniform size distribution, which is critical for reproducible biophysical assays and drug delivery studies.

Part A: Thin-Film Hydration

• Lipid Dissolution: Weigh the desired amount of DMPG powder and dissolve it in chloroform in a clean round-bottom flask to achieve a final lipid concentration of 10-20 mg/mL. Causality: Dissolving the lipid in an organic solvent ensures a homogenous mixture at the molecular level, which is the foundation for forming a uniform lipid film.

• Solvent Evaporation: Place the flask on a rotary evaporator. Immerse the flask in a water bath set to 35-40°C (above the Tm of DMPG) to facilitate evaporation and prevent the lipid from falling out of solution. Rotate the flask to create an even, thin lipid film on the inner surface. Continue evaporation until all visible solvent is gone.[7]

• High-Vacuum Drying: Transfer the flask to a vacuum desiccator and dry for a minimum of 2 hours (overnight is recommended) to remove any residual chloroform. Causality: Residual solvent can disrupt bilayer formation and alter membrane properties, so its complete removal is critical for creating stable and well-defined liposomes.[8][9]

Part B: Film Hydration and MLV Formation

• Hydration: Warm the chosen hydration buffer to 35-40°C. Add the warm buffer to the dried lipid film to achieve the desired final lipid concentration (e.g., 1-5 mg/mL).

• Vortexing: Immediately seal the flask and vortex vigorously until all the lipid film is suspended off the glass, resulting in a milky, turbid suspension. This suspension consists of large, multilamellar vesicles (MLVs).

• Incubation: Incubate the MLV suspension in the 35-40°C water bath for 30-60 minutes, with intermittent vortexing every 10 minutes. Causality: Hydrating the lipid film above its phase transition temperature increases membrane fluidity, allowing for proper swelling and formation of well-structured lamellar sheets.

Part C: Vesicle Sizing by Extrusion

• Extruder Assembly: Assemble the mini-extruder with two stacked 100 nm polycarbonate membranes, following the manufacturer's instructions.[9] Pre-warm the extruder block to 35-40°C.

• Freeze-Thaw Cycles (Optional but Recommended): For enhanced unilamellarity and encapsulation efficiency, subject the MLV suspension to 5-10 freeze-thaw cycles. This involves freezing the suspension in liquid nitrogen and then thawing it in the warm water bath.[10][11] Causality: This process ruptures larger MLVs, facilitating the formation of vesicles that are more amenable to extrusion.

• Extrusion: Load the MLV suspension into one of the glass syringes. Pass the suspension back and forth through the membranes a minimum of 11-21 times. The final pass should be collected from the outlet syringe. The solution should transition from milky to translucent, indicating the formation of smaller, more uniform vesicles.

• Storage: Store the final large unilamellar vesicle (LUV) suspension at 4°C. Do not freeze. For optimal results, use the vesicles within one week.[12][13]

Caption: Diagram of the Zeta Potential at a DMPG Liposome Surface.

Morphology and Lamellarity by Cryo-Transmission Electron Microscopy (Cryo-TEM)

Cryo-TEM is the most precise method for directly visualizing liposome structure. [14][15]It involves flash-freezing the suspension to trap the vesicles in a thin layer of vitrified (non-crystalline) ice, preserving their native morphology. [16][17]

• Procedure:

  • Apply a small volume (2-3 µL) of the liposome suspension to a glow-discharged TEM grid. [18] 2. Blot the grid to create a thin film of the suspension.

  • Immediately plunge-freeze the grid into liquid ethane. [16] 4. Image the vitrified sample in a TEM under cryogenic conditions.

• Interpretation: Cryo-TEM images should confirm the presence of spherical vesicles. The size distribution can be measured directly from the micrographs, and crucially, the images will reveal the lamellarity (the number of bilayers), confirming that the extrusion process successfully produced unilamellar vesicles. [15]

Expected Results and Troubleshooting

A successful DMPG liposome preparation should yield the following characteristics.

Parameter	Technique	Expected Value	Common Issues & Solutions
Z-Average Diameter	DLS	95 - 115 nm (for 100 nm extrusion)	Too Large: Incomplete extrusion (increase passes), aggregation (check buffer pH/ionic strength).
Polydispersity Index (PDI)	DLS	< 0.2	Too High (>0.3): Inefficient extrusion, presence of MLVs (add freeze-thaw cycles), contamination.
Zeta Potential	ELS	≤ -30 mV	Too Low (near zero): Incorrect pH, high salt buffer used for measurement, lipid degradation.
Morphology	Cryo-TEM	Spherical, unilamellar vesicles	Multilamellar/Oligolamellar: Incomplete extrusion (increase passes to >21). Irregular Shapes: Osmotic stress, lipid degradation.

Conclusion

The creation of anionic model membranes using sodium DMPG is a foundational technique for a wide array of research applications, from fundamental biophysics to advanced drug delivery design. [19]By carefully controlling experimental parameters such as temperature and ionic strength, and by employing robust preparation methods like thin-film hydration and extrusion, researchers can produce high-quality, reproducible unilamellar vesicles. The subsequent characterization using DLS, zeta potential analysis, and Cryo-TEM provides a self-validating system, ensuring the structural integrity and physicochemical properties of the model membrane are well-defined before their use in downstream applications.

References

• Using Dynamic Light Scattering (DLS) for Liposome Size Analysis . (2023). News-Medical.Net. [Link]

• Cryo-EM sample preparation method for extremely low concentration liposomes . (2018). bioRxiv. [Link]

• Cryo-EM sample preparation method for extremely low concentration liposomes . PMC. [Link]

• The peculiar thermo-structural behavior of the anionic lipid DMPG . ResearchGate. [Link]

• Liposome size analysis by dynamic/static light scattering upon size exclusion-/field flow-fractionation . SciSpace. [Link]

• Liposomes synthesis and size characterization with high precision DLS . Cordouan Technologies. [Link]

• Liposome size analysis by dynamic/static light scattering upon size exclusion-/field flow-fractionation . (2006). PubMed. [Link]

• Liposome Zeta Potential Determination . Creative Biostructure. [Link]

• The peculiar thermo-structural behavior of the anionic lipid DMPG . (2003). PubMed. [Link]

• Liposome Zeta Potential Testing . CD Formulation. [Link]

• Standard Practice for Performing Cryo-Transmission Electron Microscopy of Liposomes . (2023). ASTM International. [Link]

• Avanti™ DMPG . Croda Pharma. [Link]

• Enhanced dynamics in the anomalous melting regime of DMPG lipid membranes . (2020). AIP Publishing. [Link]

• Automating Zeta Potential Measurements for Liposomes in High and Low Salt Environments . Wyatt Technology. [Link]

• Zeta Potential Characterisation of Anionic and Cationic Liposomes . (2005). AZoNano. [Link]

• Melittin-Induced Structural Transformations in DMPG and DMPS Lipid Membranes: A Langmuir Monolayer and AFM Study . (2024). MDPI. [Link]

• Process for making liposome preparation.

• Imaging of Liposomes by Transmission Electron Microscopy . Springer Nature Experiments. [Link]

• Biophysical Interactions with Model Lipid Membranes: Applications in Drug Discovery and Drug Delivery . (2009). ACS Publications. [Link]

• Imaging of Liposomes by Transmission Electron Microscopy . ResearchGate. [Link]

• Synthesis of anionic and cationic unilamellar liposome nanoparticles using a thin film dispersed h . (2023). Protocols.io. [Link]

• Utilizing Drug-Lipid Membrane Partitioning . Signpath Pharma. [Link]

• Development and Analytical Characterization of Liposomes: A Comprehensive Approach . ResearchGate. [Link]

• Summary of Methods to Prepare Lipid Vesicles . University of Pennsylvania. [Link]

• Preparation of small unilamellar vesicles . Caroline Ajo-Franklin Research Group. [Link]

• Biophysical interactions with model lipid membranes: applications in drug discovery and drug delivery . PMC. [Link]

• Vesicles of variable sizes produced by a rapid extrusion procedure . Elsevier. [Link]

• Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles . PMC. [Link]

• Morrissey Lab Protocol for Preparing Phospholipid Vesicles (SUV) by Sonication . University of Illinois Urbana-Champaign. [Link]

• Morrissey Lab Protocol for Preparing Phospholipid Vesicles by Membrane Extrusion . University of Illinois Urbana-Champaign. [Link]

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• 6. pubs.aip.org [pubs.aip.org]
• 7. US6007838A - Process for making liposome preparation - Google Patents [patents.google.com]
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• 17. Imaging of Liposomes by Transmission Electron Microscopy | Springer Nature Experiments [experiments.springernature.com]
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• 19. Biophysical interactions with model lipid membranes: applications in drug discovery and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Aggregation in Sodium DMPG Liposome Formulations

A Guide for Researchers, Scientists, and Drug Development Professionals

From the desk of a Senior Application Scientist, this guide provides in-depth troubleshooting advice and practical protocols to address one of the most common challenges in liposomal formulation: aggregation. Specifically, we will focus on formulations containing 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt), or DMPG. This document is designed to move beyond simple checklists, offering explanations for the underlying physicochemical principles to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of aggregation in my DMPG liposome formulation?

Aggregation in DMPG liposome suspensions is primarily an issue of colloidal stability. DMPG is an anionic (negatively charged) phospholipid, and the stability of your formulation relies on electrostatic repulsion between individual liposomes. When this repulsion is weakened, the liposomes can approach each other closely enough for attractive forces (van der Waals forces) to dominate, leading to clumping and aggregation. The most common culprits that weaken electrostatic repulsion are high ionic strength of the buffer, and particularly the presence of divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺).

Q2: How does the ionic strength of my buffer affect DMPG liposome stability?

The negative charge on the surface of DMPG liposomes creates an electrical double layer in the surrounding aqueous medium. The stability of the liposome suspension is largely dictated by the thickness of this layer. When you increase the concentration of monovalent cations like sodium (Na⁺) in your buffer, these positive ions "screen" the negative charge on the liposome surface. This screening effect compresses the electrical double layer, reducing the repulsive forces between liposomes and making aggregation more likely[1][2]. For instance, the threshold NaCl concentration to induce aggregation in DMPG vesicles has been reported to be around 430 mM[3].

Q3: Why are divalent cations like Ca²⁺ and Mg²⁺ so much more problematic than Na⁺?

Divalent cations are significantly more effective at neutralizing the surface charge of DMPG liposomes than monovalent cations. A single Ca²⁺ or Mg²⁺ ion can neutralize two negative charges, and they can also form "bridges" between two adjacent liposomes, actively pulling them together[4][5]. This leads to rapid and often irreversible aggregation at much lower concentrations compared to NaCl. The threshold concentration of CaCl₂ required to aggregate DMPG vesicles is around 2.3 mM, which is orders of magnitude lower than for NaCl[3].

Q4: What is Zeta Potential and how can it help me predict aggregation?

Zeta potential is a measure of the magnitude of the electrostatic charge at the surface of the liposomes. For anionic liposomes like those containing DMPG, a more negative zeta potential (e.g., -40 mV to -50 mV) indicates strong surface charge and high electrostatic repulsion, which translates to better colloidal stability[6][7][8]. A zeta potential close to zero suggests that the repulsive forces are weak, and the liposomes are likely to aggregate. Monitoring the zeta potential of your formulation under different buffer conditions is an excellent way to predict and troubleshoot stability issues[8].

Q5: Can I prevent aggregation by adding PEGylated lipids to my formulation?

Yes, incorporating a small percentage (typically 5-10 mol%) of a PEGylated lipid (e.g., DSPE-PEG2000) is a very effective strategy. The long, hydrophilic polyethylene glycol (PEG) chains extend from the liposome surface into the aqueous medium, creating a physical, "steric" barrier[9][10][11]. This steric hindrance prevents liposomes from getting close enough to aggregate, even under conditions of high ionic strength that would otherwise cause charge-screening[12][13]. Liposomes modified in this way are often referred to as "stealth" liposomes[11].

Troubleshooting Guide: From Diagnosis to Solution

This section provides a systematic approach to identifying and solving aggregation problems.

Problem 1: My DMPG liposome solution appears cloudy or precipitates immediately after preparation.

• Potential Cause 1: High Ionic Strength or Presence of Divalent Cations in Hydration Buffer. As discussed in the FAQs, excessive salts, especially divalent cations, in your lipid hydration buffer can cause immediate aggregation.

  • Solution: Prepare your liposomes in a low ionic strength buffer, such as 10 mM HEPES or 10 mM phosphate buffer, with no more than 50-100 mM NaCl[14]. Critically, ensure your buffer is free from divalent cations by using high-purity water and reagents. If your downstream application requires a physiological salt concentration, prepare the liposomes in a low-salt buffer first, and then add them to the high-salt buffer just before use, or consider incorporating PEGylated lipids for steric stabilization[11][12].

• Potential Cause 2: Incorrect pH. The negative charge of the phosphate group on DMPG is pH-dependent. At very low pH, the phosphate group can become protonated, reducing the surface charge and leading to aggregation.

  • Solution: Ensure your buffer pH is maintained in the neutral range (pH 6.5-7.5) to ensure the DMPG headgroup remains fully ionized and negatively charged.

Problem 2: My liposomes are initially stable but aggregate during storage.

• Potential Cause 1: Lipid Hydrolysis. Over time, phospholipids can hydrolyze, leading to the formation of lysolipids and free fatty acids. These degradation products can alter the curvature and charge of the liposome membrane, promoting fusion and aggregation.

  • Solution: Store your liposome preparations at 4°C to slow down hydrolysis. For long-term storage, consider storing them under an inert gas like argon or nitrogen to prevent oxidation of any unsaturated lipids in your formulation[15].

• Potential Cause 2: Leaching of Ions from Storage Container. Some types of glass can leach ions into the solution over time, increasing the ionic strength and potentially causing aggregation.

  • Solution: Store liposome formulations in high-quality borosilicate glass vials or appropriate plastic containers (e.g., polycarbonate) that are known to have low levels of leachable ions.

Problem 3: My liposomes aggregate after adding my active pharmaceutical ingredient (API) or another component.

• Potential Cause: The added component is interacting with the liposome surface. If your API is cationic or is dissolved in a high-salt or divalent cation-containing buffer, it can neutralize the surface charge of the DMPG liposomes and induce aggregation.

  • Solution:

    • Buffer Exchange: If possible, dissolve your API in the same low-ionic-strength buffer used for the liposomes.

    • Incorporate PEG-lipids: This is often the most robust solution. The steric barrier provided by PEG can prevent API-induced aggregation[9][10][11].

    • Modify the Formulation: If the API is highly cationic, you may need to reduce the molar percentage of DMPG or include a neutral "spacer" lipid to decrease the surface charge density.

Troubleshooting Decision Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving DMPG liposome aggregation issues.

Caption: A decision tree for troubleshooting DMPG liposome aggregation.

Key Experimental Protocols

Protocol 1: Preparation of 100 nm LUVs by Extrusion

This protocol describes the gold-standard method for producing Large Unilamellar Vesicles (LUVs) with a defined size and low polydispersity.[16][17]

• Lipid Film Hydration:

  • Co-dissolve your lipids (e.g., a 9:1 molar ratio of a neutral lipid like POPC to DMPG) in chloroform in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to form a thin, uniform lipid film on the flask wall.

  • Place the flask under high vacuum for at least 2 hours (or overnight) to remove any residual solvent[18].

  • Hydrate the lipid film with your chosen low-ionic-strength buffer (e.g., 10 mM HEPES, 50 mM NaCl, pH 7.4) by vortexing vigorously. The final lipid concentration should be between 10-20 mg/mL. The result is a milky suspension of Multilamellar Vesicles (MLVs)[19].

• Freeze-Thaw Cycles (Optional but Recommended):

  • To improve encapsulation efficiency and create more uniform vesicles, subject the MLV suspension to 5-10 freeze-thaw cycles.

  • Freeze the suspension by immersing the vial in liquid nitrogen until fully frozen[18].

  • Thaw the suspension in a warm water bath (slightly above the phase transition temperature of your lipids). Repeat.

• Extrusion:

  • Assemble your mini-extruder device with a 100 nm pore size polycarbonate membrane. It is often recommended to use two stacked membranes for better sizing efficiency[17].

  • Heat the extruder block to a temperature above the phase transition temperature (Tm) of your lipid mixture to ensure the lipids are in a fluid state.

  • Load the MLV suspension into one of the gas-tight syringes.

  • Pass the lipid suspension through the membrane back and forth between the two syringes. An odd number of passes (e.g., 11 or 21) is recommended to ensure the entire batch is processed equally[16].

  • The resulting translucent suspension contains your 100 nm LUVs.

Caption: Workflow for preparing Large Unilamellar Vesicles (LUVs) by extrusion.

Protocol 2: Characterization by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique essential for measuring the hydrodynamic diameter and size distribution (Polydispersity Index, PDI) of your liposomes.[20][21][22]

• Sample Preparation:

  • Dilute a small aliquot of your liposome suspension in the same buffer it was prepared in. The final concentration should be low enough to avoid multiple scattering events (typically a slightly hazy, not milky, appearance).

  • Filter the buffer used for dilution through a 0.22 µm syringe filter to remove any dust or contaminants that could interfere with the measurement.

• Instrument Setup:

  • Allow the DLS instrument to warm up and stabilize.

  • Set the measurement temperature to match your experimental conditions (usually 25°C).

  • Input the correct viscosity and refractive index for your buffer.

• Measurement:

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the instrument and allow it to equilibrate thermally for 1-2 minutes.

  • Perform the measurement. Most instruments will automatically determine the optimal measurement duration and number of runs.

• Data Interpretation:

  • Z-Average Diameter: This is the intensity-weighted mean hydrodynamic diameter. For a 100 nm extruded sample, you should expect a Z-average between 100-120 nm.

  • Polydispersity Index (PDI): This value indicates the breadth of the size distribution. A PDI below 0.1 is indicative of a highly monodisperse (uniform) sample. A PDI between 0.1 and 0.2 is acceptable for many applications[23][24]. A PDI > 0.3 suggests a broad size distribution or the presence of aggregates.

Data Summary Table: Effect of Cations on Liposome Stability

The following table summarizes expected results from a DLS experiment designed to test the stability of 100% DMPG liposomes in the presence of different cations.

Buffer Condition (10 mM HEPES, pH 7.4 +)	Expected Z-Average (nm)	Expected PDI	Stability Interpretation
No additional salt	~110 nm	< 0.1	High Stability (Electrostatic Repulsion)
150 mM NaCl	~120 nm	< 0.2	Moderately Stable
500 mM NaCl	> 500 nm	> 0.5	Aggregated (Charge Screening)
2 mM CaCl₂	> 1000 nm (or precipitation)	> 0.7	Highly Aggregated (Ion Bridging)
150 mM NaCl + 5 mol% PEG-Lipid	~115 nm	< 0.15	High Stability (Steric Hindrance)

References

• Avanti Polar Lipids. (n.d.). Preparing Large, Unilamellar Vesicles by Extrusion (LUVET). Avanti Polar Lipids. [Link]

• Cheung, C. C. L., & Al-Jamal, W. T. (2019). Sterically stabilized liposomes production using staggered herringbone micromixer: Effect of lipid composition and PEG-lipid content. International Journal of Pharmaceutics, 566, 506-515. [Link]

• Cordova, J. A., Des-Portes, E. Q., & Gill, R. (2023). Preparation of unilamellar liposomes. protocols.io. [Link]

• Fields, D. (2023). Using Dynamic Light Scattering (DLS) for Liposome Size Analysis. News-Medical.Net. [Link]

• Hope, M. J., Bally, M. B., & Cullis, P. R. (1993). Reduction of Liposome Size and Preparation of Unilamellar Vesicles by Extrusion Techniques. In G. Gregoriadis (Ed.), Liposome Technology Volume I: Liposome Preparation and Related Techniques (pp. 123-138). CRC Press.

• Morrissey, J. H. (n.d.). Morrissey Lab Protocol for Preparing Phospholipid Vesicles by Membrane Extrusion. University of Illinois. [Link]

• Oh, H. J., Nam, J., & Lee, J. (2020). Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles. Journal of Visualized Experiments, (162). [Link]

• Papahadjopoulos, D., Allen, T. M., Gabizon, A., Mayhew, E., Matthay, K., Huang, S. K., Lee, K. D., Woodle, M. C., Lasic, D. D., Redemann, C., & Martin, F. J. (1991). Sterically stabilized liposomes: improvements in pharmacokinetics and antitumor therapeutic efficacy. Proceedings of the National Academy of Sciences, 88(24), 11460-11464. [Link]

• van der Wulp, K., Vreeman, A., & van der Bend, R. (1998). Influence of lipid composition and ionic strength on the physical stability of liposomes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1370(2), 237-246. [Link]

• Woodle, M. C., & Lasic, D. D. (1992). Sterically stabilized liposomes. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 1113(2), 171-199. [Link]

• Wyatt Technology. (n.d.). Liposome Size, Concentration, and Structural Characterization by FFF-MALS-DLS. Wyatt Technology. [Link]

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• 3. Cation-induced aggregation of acidic phospholipid vesicles: the role of fatty acid unsaturation and cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
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• 7. iust.ac.ir [iust.ac.ir]
• 8. azonano.com [azonano.com]
• 9. Sterically stabilized liposomes: physical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Long-Term Stable Liposome Modified by PEG-Lipid in Natural Seawater - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Hydrolysis of DMPG Sodium Salt

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (DMPG). This guide is designed to provide in-depth, practical advice for identifying, mitigating, and preventing the hydrolysis of DMPG during storage and experimental use. As a critical component in liposomal drug delivery and membrane research, maintaining the chemical integrity of DMPG is paramount for reproducible and reliable results.

Section 1: The First Signs - How to Detect DMPG Hydrolysis

This section addresses the initial indicators of DMPG degradation and provides clear, actionable steps for analytical confirmation.

FAQ: My liposome formulation is behaving unexpectedly (e.g., particle size changes, drug leakage). Could DMPG hydrolysis be the cause?

Answer: Yes, absolutely. The hydrolysis of DMPG is a primary suspect when the physical characteristics of a liposomal formulation change over time.

The Causality Explained: DMPG is an amphiphilic molecule with two fatty acid (myristoyl) chains. Hydrolysis cleaves these ester-linked fatty acid chains, producing 1-myristoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol) (lyso-DMPG) and free myristic acid.[1] The accumulation of these degradation products can drastically alter the properties of the lipid bilayer. Lyso-DMPG, with its single acyl chain, has a conical shape and acts like a detergent, which can destabilize the bilayer, leading to increased membrane permeability and leakage of encapsulated contents.[2] This disruption can also lead to changes in vesicle size, aggregation, or even fusion.[2]

FAQ: How can I analytically confirm if my DMPG has degraded?

Answer: The most direct way to confirm hydrolysis is to chromatographically separate and identify the degradation products—lyso-DMPG and free myristic acid. Thin-Layer Chromatography (TLC) is an excellent, cost-effective first step for qualitative assessment, while High-Performance Liquid Chromatography (HPLC) is the gold standard for quantification.[3][4]

Expert Insight: Before proceeding with any complex formulation, running a quick TLC on your stored DMPG raw material is a crucial quality control step. It can save significant time and resources by identifying a compromised lipid stock early on.

Section 2: The Root Cause Analysis - Why Did My DMPG Hydrolyze?

Understanding the chemical mechanisms and environmental factors that promote hydrolysis is key to preventing it.

FAQ: What are the primary causes of DMPG hydrolysis during storage?

Answer: The hydrolysis of the ester bonds in DMPG is primarily driven by three factors: water, pH, and temperature .

• Water: As the reactant in hydrolysis, the presence of moisture is the most fundamental requirement for degradation. DMPG powder is hygroscopic and can absorb atmospheric moisture if not handled properly.[5][6]

• pH: The rate of ester hydrolysis is significantly influenced by pH. The reaction is catalyzed by both acid and base, with the minimum rate observed at a slightly acidic to neutral pH of around 6.5.[2][7] Storing DMPG in unbuffered aqueous solutions or in solvents contaminated with acidic or basic impurities will accelerate degradation.

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature.[7] Storing lipids at elevated temperatures provides the activation energy needed to break the ester bonds.

Diagram: The Hydrolysis Pathway of DMPG

This diagram illustrates the chemical reaction where a water molecule attacks the ester linkages of the DMPG molecule, resulting in lyso-DMPG and free myristic acid.

Caption: Chemical breakdown of DMPG via hydrolysis.

Section 3: Prevention and Best Practices - Ensuring Lipid Integrity

Proactive measures are the most effective strategy for preventing DMPG degradation. This section outlines authoritative best practices for storage and handling.

FAQ: What are the ideal storage conditions for DMPG sodium salt?

Answer: Proper storage is the most critical factor in maintaining the long-term stability of DMPG. The recommendations differ for the powdered form versus an organic solution.

Authoritative Grounding: Leading lipid suppliers like Avanti Polar Lipids provide specific guidelines based on extensive stability testing. Storing DMPG as a solid powder at -20°C is recommended for long-term stability, where it should be stable for at least two years.[5][8][9]

Form	Temperature	Container	Atmosphere	Key Handling Procedure
Powder (Solid)	-20°C ± 4°C[5][6][8]	Glass vial with Teflon-lined cap[5][6]	Standard Air	Before opening, MUST allow the container to warm to room temperature to prevent water condensation on the cold powder.[5][6]
Organic Solution	-20°C ± 4°C[5][6][8]	Glass vial with Teflon-lined cap[5][6]	Inert Gas (Argon or Nitrogen)[5][6]	Use only glass, stainless steel, or Teflon labware for transfers. Avoid all plastics.[5][6]
Aqueous Suspension	Not Recommended[8]	N/A	N/A	Prepare fresh. Do not store aqueous solutions for more than one day.[8]

FAQ: I need to dissolve DMPG for my experiment. What is the best procedure to minimize hydrolysis?

Answer: The goal is to dissolve the lipid quickly and completely in a suitable solvent while minimizing its exposure to water and non-neutral pH conditions.

Expert Protocol:

• Warm to Room Temp: Allow the sealed vial of DMPG powder to equilibrate to room temperature before opening.

• Solvent Choice: DMPG sodium salt is soluble in chloroform (~2 mg/mL) or standard chloroform/methanol mixtures.[8] For subsequent use in aqueous buffers, first create a concentrated stock in an organic solvent.

• Inert Atmosphere: If possible, overlay the solvent with an inert gas like argon or nitrogen to displace air and moisture.

• Aqueous Dispersion: To create an aqueous suspension (e.g., for liposome formation), inject the organic stock solution into the aqueous buffer with vigorous stirring or vortexing. This ensures rapid dispersion and minimizes the time the lipid spends at the solvent-water interface, where hydrolysis can be more pronounced.

• pH Control: Ensure your final aqueous phase is buffered, ideally around pH 6.5-7.4, to maintain a stable environment.[2][7]

Section 4: Advanced Protocols & Troubleshooting Workflow

This section provides detailed methodologies for the analytical techniques discussed and a logical workflow for troubleshooting.

Diagram: Troubleshooting Workflow for DMPG Hydrolysis

This flowchart provides a step-by-step guide for diagnosing and resolving potential DMPG degradation.

Caption: A logical workflow for troubleshooting DMPG stability.

Protocol 1: TLC Analysis for Detecting Hydrolysis Products

This protocol provides a rapid, qualitative method to check for the presence of lyso-DMPG and free myristic acid.

• Objective: To visually assess the purity of a DMPG sample.

• Materials:

  • Silica gel TLC plates (e.g., Silica Gel 60 F₂₅₄)

  • TLC developing tank lined with filter paper

  • Spotting capillaries

  • DMPG sample (dissolved in chloroform/methanol 2:1, v/v)

  • Standards: Pure DMPG, Lyso-DMPG, Myristic Acid

• Methodology:

  • Prepare Mobile Phase: A common and effective mobile phase for separating phospholipids is Chloroform / Methanol / Water / Ammonium Hydroxide (60:34:4:2, v/v/v/v) .[10] Prepare this solution and pour it into the lined TLC tank. Let the atmosphere saturate for at least 20-30 minutes.

  • Spot the Plate: Using a capillary, spot small, concentrated amounts of your DMPG sample and the standards onto the TLC plate origin, about 1.5 cm from the bottom.

  • Develop the Plate: Place the spotted plate into the saturated tank and allow the solvent front to migrate until it is about 1 cm from the top of the plate.

  • Visualize: Remove the plate and dry it completely. Visualize the spots using one of the following methods:

    • Iodine Vapor: Place the plate in a tank with a few iodine crystals. Lipids will appear as yellow-brown spots.

    • Phosphomolybdic Acid Spray: Spray the plate with a 10% phosphomolybdic acid solution in ethanol and heat gently with a heat gun. Lipids will appear as dark blue-green spots.

• Interpreting Results:

  • Pure DMPG: Should show a single spot corresponding to the DMPG standard.

  • Degraded DMPG: Will show the primary DMPG spot, plus additional spots that co-migrate with the lyso-DMPG and/or myristic acid standards. Myristic acid (a non-polar free fatty acid) will travel much further up the plate (higher R_f value) than the polar phospholipids.

Protocol 2: HPLC-ELSD for Quantifying Degradation

For a precise measurement of degradation, HPLC with a universal detector like an Evaporative Light-Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is ideal, as lipids lack a strong UV chromophore.[11][12][13]

• Objective: To separate and quantify DMPG, lyso-DMPG, and myristic acid.

• Instrumentation:

  • HPLC system with gradient capability

  • Normal-phase silica column

  • ELSD or CAD detector

• Methodology:

  • Mobile Phase (Gradient Example): A typical gradient might involve:

    • Solvent A: Hexane/Isopropanol (e.g., 80:20 v/v)

    • Solvent B: Isopropanol/Water (e.g., 85:15 v/v) with a small amount of an acid or base modifier to improve peak shape.

  • Gradient Program: Start with a high percentage of Solvent A to elute non-polar components like myristic acid. Gradually increase the percentage of the more polar Solvent B to elute DMPG and lyso-DMPG.

  • Detection: The ELSD nebulizes the column effluent, evaporates the solvent, and measures the light scattered by the remaining non-volatile analyte particles.

  • Quantification: Create calibration curves for pure DMPG, lyso-DMPG, and myristic acid standards. The peak area from the sample run can then be used to determine the concentration of each component, allowing for a precise calculation of the percentage of hydrolysis.

References

• Avanti Polar Lipids. "14:0 PG | 200880-40-6". Available at: [Link]

• Creative Biostructure. "1,2-Dimyristoyl-sn-glycero-3-phosphoglycerol, sodium salt (DMPG)". Available at: [Link]

• SIELC Technologies. "ELSD-HPLC Method for Analysis of Phospholipids on Lipak Colulm". Available at: [Link]

• Springer Nature Experiments. "Identification and Quantification of Phospholipids by HPLC/ELSD: Application to Bovine Milk Phospholipids". Available at: [Link]

• Analtech. "Analysis of Phospholipids by One-Dimensional Thin-Layer Chromatography". Available at: [Link]

• Juniper Publishers. "Determination of Phospholipids in Milk by HPLC with Evaporative Light Scattering Detector: Optimization and Validation". Available at: [Link]

• Chiralizer. "A rapid method for phospholipid class separation by hplc using an evaporative light-scattering detector". Available at: [Link]

• PubMed. "Formation of a new stable phase of phosphatidylglycerols". Available at: [Link]

• PubMed. "Light-scattering detection of phospholipids resolved by HPLC". Available at: [Link]

• Lipidomics Resource Hub. "Phospholipid Analysis Techniques: Principles, Methods, and Applications". Available at: [Link]

• ResearchGate. "Phospholipid esters are hydrolyzed by unbuffered and acidic water, and hydrolysis is accelerated by heat". Available at: [Link]

• PubMed. "Quantification of phospholipid degradation products in liposomal pharmaceutical formulations by ultra performance liquid chromatography-mass spectrometry (UPLC-MS)". Available at: [Link]

• AOCS Lipid Library. "Thin-Layer Chromatography of Lipids". Available at: [Link]

• PubMed. "The intermediate state of DMPG is stabilized by enhanced positive spontaneous curvature". Available at: [Link]

• ResearchGate. "Separation of Phospholipids by HPTLC – An Investigation of Important Parameters". Available at: [Link]

• Avanti Polar Lipids. "Storage and handling of lipids". Available at: [Link]

• Avanti Polar Lipids. "Storage & handling of Lipids". Available at: [Link]

• ResearchGate. "Effect of pH on Ether, Ester, and Carbonate Hydrolysis in High-Temperature Water". Available at: [Link]

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• 2. encapsula.com [encapsula.com]
• 3. Identification and Quantification of Phospholipids by HPLC/ELSD: Application to Bovine Milk Phospholipids | Springer Nature Experiments [experiments.springernature.com]
• 4. Phospholipid Analysis Techniques: Principles, Methods, and Applications - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
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• 11. ELSD-HPLC Method for  Analysis of Phospholipids on Lipak Colulm | SIELC Technologies [sielc.com]
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• 13. Light-scattering detection of phospholipids resolved by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

improving encapsulation efficiency in sodium DMPG-based nanocarriers

Answering the user's request.## Technical Support Center: Optimizing Encapsulation Efficiency in Sodium DMPG-Based Nanocarriers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, field-proven insights into improving the encapsulation efficiency (EE%) of therapeutic agents within nanocarriers formulated with 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (DMPG). As an anionic phospholipid, DMPG offers unique advantages for electrostatic interaction and formulation stability, but its successful application requires a nuanced understanding of the biophysical and chemical factors at play.

This document moves beyond standard protocols to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your formulations effectively.

Frequently Asked Questions (FAQs)

Q1: What is Sodium DMPG and why is it a common choice for nanocarrier formulations?

Sodium DMPG is an anionic (negatively charged) phospholipid. Its headgroup contains a glycerol moiety, and it possesses two 14-carbon saturated fatty acid chains (myristoyl chains). It is frequently used in liposomal and other lipid nanoparticle formulations for several key reasons:

• Electrostatic Stabilization: The negative charge imparts electrostatic repulsion between nanoparticles, preventing aggregation and enhancing colloidal stability.[1]

• Drug Interaction: The anionic headgroup can electrostatically interact with cationic (positively charged) or amphiphilic drugs, which can significantly enhance encapsulation.

• Biomimicry: Phospholipids are the primary components of natural cell membranes, giving DMPG-containing nanocarriers excellent biocompatibility.

• Modulation of Properties: When mixed with neutral lipids like DMPC (1,2-dimyristoyl-sn-glycero-3-phosphocholine) or cholesterol, DMPG allows for fine-tuning of the nanocarrier's surface charge, rigidity, and drug release profile.[2][3]

Q2: What is Encapsulation Efficiency (EE%) and how is it calculated?

Encapsulation Efficiency (EE%) is a critical parameter that measures the percentage of the total drug added during preparation that has been successfully entrapped within the nanocarriers. It is a direct measure of the formulation's effectiveness and is crucial for determining dosage and therapeutic efficacy.

The calculation is as follows:

EE% = (Total Drug - Unencapsulated Drug) / Total Drug * 100

To determine the amount of unencapsulated drug, the nanocarrier suspension must be separated from the surrounding aqueous medium. Common techniques include ultracentrifugation, size exclusion chromatography (SEC), or dialysis. The drug concentration in the supernatant or filtrate is then measured, typically by UV-Vis spectrophotometry or HPLC.

It's important to differentiate EE% from Drug Loading (DL%), which measures the drug content relative to the carrier weight:

DL% = (Weight of Encapsulated Drug) / (Total Weight of Nanocarrier) * 100

Q3: What is the fundamental difference between passive and active drug loading?

Passive and active loading are two distinct strategies for encapsulating drugs into liposomes.[4][5][6][7]

• Passive Loading: In this method, the drug is encapsulated during the formation of the nanovesicles.[4] For hydrophilic drugs, this involves hydrating the lipid film with an aqueous solution of the drug. For hydrophobic drugs, the drug is co-dissolved with the lipids in the organic solvent before film formation.[8] The primary limitation of passive loading for hydrophilic drugs is often low encapsulation efficiency, as it depends on capturing the aqueous volume during vesicle formation.[5]

• Active (or Remote) Loading: This technique involves loading the drug into pre-formed liposomes.[7] It relies on creating a transmembrane gradient (e.g., a pH or ion gradient) that drives the drug into the liposome's core, where it becomes "trapped."[5] For example, a liposome can be formed with an acidic interior (e.g., citrate buffer) and placed in a neutral external buffer. A weakly basic drug can cross the lipid bilayer in its neutral form, become protonated (charged) in the acidic core, and is then unable to diffuse back out.[5] This method can achieve significantly higher encapsulation efficiencies than passive loading for ionizable drugs.[5][7]

Core Troubleshooting Guide

This section addresses specific, common problems encountered during the formulation of DMPG-based nanocarriers. Each issue is presented with potential causes and actionable solutions.

Problem 1: Low Encapsulation Efficiency (<30%) of a Hydrophilic Drug

Q: My formulation, prepared by thin-film hydration and extrusion, consistently yields low EE% for my water-soluble compound. What factors should I investigate?

A: Low encapsulation of hydrophilic drugs is a classic challenge in passive loading strategies. The efficiency is primarily limited by the volume of the aqueous core entrapped and the drug's ability to remain inside.

Causality Analysis:

• Insufficient Entrapment Volume: The initial multilamellar vesicles (MLVs) formed during hydration have a relatively low internal volume-to-lipid ratio. Subsequent downsizing via extrusion or sonication further reduces this volume.

• Drug Leakage: If your drug has some membrane permeability or if the formulation process disrupts the bilayer integrity, the encapsulated drug can leak out. The phase transition temperature (Tc) of your lipids is critical here. DMPG's Tc is ~23°C.[2] Processing below this temperature results in a rigid, gel-state bilayer that is difficult to work with and may not form stable vesicles.[9] Processing significantly above it can increase membrane fluidity and potential leakage.

• Unfavorable Electrostatic Interactions: If your hydrophilic drug is anionic, it will be electrostatically repelled by the negatively charged DMPG headgroups, hindering its association with the bilayer and reducing encapsulation.

Caption: A decision workflow for troubleshooting low hydrophilic drug encapsulation.

1. Optimize the Passive Loading Process (For Non-Ionizable Drugs):

• Protocol: Incorporate Freeze-Thaw Cycles

  • Causality: Subjecting multilamellar vesicle (MLV) suspensions to multiple cycles of freezing (e.g., in liquid nitrogen) and thawing (e.g., in a water bath at >Tc) causes ice crystals to form, which disrupts and fuses the lipid bilayers. This process can significantly increase the interlamellar spacing and the total entrapped aqueous volume, leading to higher EE%.[5]

  • Step 1: After hydrating the lipid film to form MLVs, place the vial or flask in liquid nitrogen for 3-5 minutes until fully frozen.

  • Step 2: Transfer the frozen sample to a water bath set to a temperature approximately 10-20°C above the Tc of your lipid mixture (e.g., 35-45°C for DMPG-containing lipids). Allow it to thaw completely.

  • Step 3: Vortex the sample gently.

  • Step 4: Repeat this freeze-thaw cycle 5-10 times.

  • Step 5: Proceed with your standard downsizing method (e.g., extrusion).

• Optimize Hydration Buffer:

  • pH: Ensure the pH of your hydration buffer does not negatively charge your drug, which would cause repulsion from the DMPG headgroups.

  • Ionic Strength: For highly charged lipids like DMPG, hydrating with low ionic strength solutions can sometimes result in a viscous gel.[9] Using a buffer (e.g., 10 mM HEPES, 150 mM NaCl) can prevent this and promote better vesicle formation.

2. Implement an Active Loading Strategy (For Ionizable Drugs):

• Protocol: pH Gradient Method (for weakly basic drugs)

  • Causality: This is the most effective method for achieving high EE% for drugs that can be charged. By creating a pH gradient (acidic inside, neutral outside), the uncharged drug diffuses in and becomes charged (protonated), trapping it inside the liposome.[5]

  • Step 1 (Prepare Liposomes): Prepare your DMPG-containing lipid film as usual. Hydrate the film in an acidic buffer (e.g., 300 mM citrate buffer, pH 4.0) to form MLVs.

  • Step 2 (Downsizing): Extrude the liposomes through polycarbonate membranes (e.g., down to 100 nm) to create small unilamellar vesicles (SUVs) with an acidic aqueous core.

  • Step 3 (Create Gradient): Remove the external acidic buffer. This is typically done using a desalting column (e.g., Sephadex G-50) pre-equilibrated with a neutral buffer (e.g., HEPES-buffered saline, pH 7.4). This step exchanges the external buffer, creating the pH gradient.

  • Step 4 (Drug Loading): Prepare a concentrated solution of your drug in the neutral external buffer (pH 7.4). Add this to the liposome suspension.

  • Step 5 (Incubation): Incubate the mixture at a temperature above the lipid Tc (e.g., 35-60°C) for 10-30 minutes. This provides the thermal energy needed for the drug to cross the lipid bilayer.

  • Step 6 (Purification): Remove any remaining unencapsulated drug using a second size exclusion chromatography step or dialysis.

Problem 2: Low Encapsulation Efficiency (<50%) of a Hydrophobic Drug

Q: I am co-dissolving my lipophilic drug with the DMPG/lipid mixture in chloroform, but after preparation, my EE% is poor and I see drug precipitate. How can I improve this?

A: For hydrophobic drugs, the key is maximizing their favorable interaction with the lipid bilayer's hydrocarbon core and preventing them from being expelled during the formulation process.

Causality Analysis:

• Poor Drug-Lipid Compatibility: The drug may not partition favorably into the specific lipid environment you have created. The polarity and structure of the drug must be compatible with the acyl chains of the lipids.[10][11] A highly rigid drug may not integrate well into a fluid DMPG bilayer.

• Drug-to-Lipid Ratio is Too High: There is a saturation limit for how much drug the bilayer can accommodate. Exceeding this limit will cause the drug to be expelled from the membrane during solvent evaporation or hydration, leading to the formation of drug crystals.[12]

• Incomplete Solvent Removal: Residual organic solvent in the lipid film can disrupt the bilayer structure during hydration, leading to lower and more variable encapsulation.[8]

1. Optimize Formulation Composition:

• Vary the Drug-to-Lipid Ratio: Systematically decrease the initial amount of drug relative to the total lipid mass. Create a series of formulations to find the optimal ratio that maximizes loading without causing precipitation.

Parameter	Recommendation	Rationale
Drug:Lipid Molar Ratio	Start at 1:20, test 1:50, 1:100	Find the saturation limit of the bilayer for your specific drug.
Cholesterol Content	Test formulations with 30-50 mol% cholesterol	Cholesterol increases bilayer rigidity and can create packing defects that accommodate certain drug structures, enhancing stability.[12]
Lipid Chain Length	Consider lipids with longer acyl chains (e.g., DSPG)	A thicker bilayer may provide a more favorable hydrophobic environment for larger lipophilic drugs.

2. Refine the Thin-Film Hydration Protocol:

• Protocol: Enhancing Lipid Film Formation and Hydration

  • Causality: A uniform, thin lipid film is essential for efficient and complete hydration. A thick, uneven film will hydrate poorly, leading to inefficient vesicle formation and low drug entrapment.

  • Step 1 (Solvent Choice): Ensure your drug and all lipids are fully soluble in the chosen organic solvent. A common mixture is chloroform:methanol (2:1 v/v), which can improve the solubility of both lipids and many drugs.[13]

  • Step 2 (Film Formation): Use a rotary evaporator to remove the solvent. Ensure the flask is rotated at a sufficient speed to spread the lipid solution over a large surface area. Maintain a controlled temperature (e.g., 30-40°C) and reduce the pressure gradually.

  • Step 3 (Drying): After the film appears dry, continue to hold it under high vacuum for at least 2-4 hours (or overnight) to remove all residual solvent traces.[8]

  • Step 4 (Hydration): Hydrate the film with your chosen aqueous buffer pre-heated to a temperature above the lipid Tc.[9][14] Agitate the flask gently during hydration to ensure the entire film is exposed to the buffer. Adding a few sterile glass beads can aid in lifting the film from the flask wall.[14]

Problem 3: Nanoparticle Aggregation and High Polydispersity Index (PDI)

Q: My final DMPG-based formulation shows a high PDI (>0.3) and visible aggregation over a short period. What is causing this instability?

A: While DMPG's negative charge should provide stability, aggregation suggests that these repulsive forces are being overcome. A high PDI indicates a wide range of particle sizes, which is often a result of an incomplete or inefficient downsizing process.

Causality Analysis:

• Inefficient Downsizing: Sonication can be inconsistent and lead to a broad size distribution.[15] Extrusion, while generally more effective, can be problematic if not performed correctly.

• High Ionic Strength Buffer: The electrostatic repulsion provided by DMPG is shielded by high concentrations of counter-ions in the buffer. This "charge screening" effect can reduce the repulsive barrier, allowing van der Waals forces to dominate and cause aggregation.

• Bridging by Divalent Cations: Divalent cations (e.g., Ca²⁺, Mg²⁺) can bridge the negatively charged phosphate groups of two adjacent DMPG liposomes, causing extensive aggregation. Ensure your buffers are free from these ions unless they are a required component.

Caption: A workflow for troubleshooting particle aggregation and high PDI.

1. Optimize the Extrusion Process:

• Protocol: Best Practices for Liposome Extrusion

  • Causality: Extrusion forces a lipid suspension through polycarbonate membranes with defined pore sizes, resulting in vesicles of a more uniform dimension.[16][17] Forcing rigid, gel-phase lipids through the pores is ineffective and can foul the membrane.[9]

  • Step 1 (Temperature Control): The entire extrusion process must be conducted at a temperature above the Tc of the lipid mixture. Use a jacketed extruder or a heating block to maintain the temperature of the extruder assembly (e.g., at 35-45°C).[16][17]

  • Step 2 (Sequential Extrusion): Do not attempt to extrude large MLVs directly through a 100 nm membrane. Start with a larger pore size (e.g., 400 nm or 200 nm) for 10-15 passes before moving to the final, smaller pore size.[9] This gradual reduction prevents membrane clogging and produces a more uniform final population.

  • Step 3 (Sufficient Passes): Pass the liposome suspension through the final membrane an odd number of times (e.g., at least 11-21 passes). An odd number ensures that the entire sample has passed through the membrane the same number of times. This is critical for achieving a narrow size distribution (low PDI).[17]

Downsizing Method	Advantages	Disadvantages	Best For
Bath Sonication	Simple, requires basic equipment.	Inconsistent energy delivery, broad size distribution, potential for lipid degradation.	Quick, preliminary formulations.
Probe Sonication	High energy input, effective size reduction.	Can cause lipid degradation and titanium contamination from the probe tip.	Robust lipids, when extrusion is not available.
Extrusion	Produces uniform vesicles with low PDI, highly reproducible.[15]	Requires specialized equipment, can clog if not done correctly.	Generating monodisperse formulations for in-vivo studies.

2. Add Steric Stabilization:

• If buffer modification is not sufficient or desirable for your application, consider including a small percentage (1-5 mol%) of a PEGylated lipid (e.g., DSPE-PEG2000) in your formulation. The polyethylene glycol (PEG) chains create a hydrated layer on the surface of the nanocarrier, providing a powerful steric barrier that prevents aggregation even in high ionic strength environments.[2]

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• ijrti, Nano sizing liposomes by extrusion technique and its applic
• ResearchGate, The two major methods for liposomal drug loading. (A) Passive loading...
• Bohrium, active-methods-of-drug-loading-into-liposomes-recent-strategies-for-stable-drug-entrapment-and-increased-in-vivo-activity - Ask this paper.
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• ResearchGate, Advice for optimizing production of liposome using Thin Film Hydr
• PubMed, Investigation and Comparison of Active and Passive Encapsulation Methods for Loading Proteins into Liposomes.
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• PMC, Synthesis and Characterization of Multifunctional Nanovesicles Composed of POPC Lipid Molecules for Nuclear Imaging.
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Technical Support Center: Minimizing Oxidation and Degradation Risks for Sodium Dimyristoylphosphatidylglycerol (DMPG-Na)

Welcome to the technical support guide for Sodium Dimyristoylphosphatidylglycerol (DMPG-Na). This resource is designed for researchers, scientists, and drug development professionals to ensure the chemical integrity and optimal performance of DMPG-Na in your experiments. By understanding the material's properties and adhering to best practices, you can mitigate risks of degradation and ensure reproducible, high-quality results.

Section 1: Frequently Asked Questions (FAQs) - Understanding DMPG-Na Stability

This section addresses the most common initial questions regarding the stability and handling of DMPG-Na.

Q1: What is DMPG-Na and what are its common applications?

Sodium dimyristoylphosphatidylglycerol (DMPG-Na) is a synthetic, anionic phospholipid. Its structure features a glycerol backbone, two saturated myristic acid (14:0) acyl chains, and a negatively charged phosphoglycerol headgroup.[1] This negative charge is crucial for enhancing the stability of lipid nanoparticle formulations by preventing particle aggregation.[2] Consequently, DMPG-Na is widely used in creating liposomes and lipid bilayers for drug delivery systems, membrane protein studies, and as a component in bicelle preparations for nuclear magnetic resonance (NMR) experiments.[1][2]

Q2: Is DMPG-Na highly susceptible to oxidation?

No, not inherently. The primary sites for lipid oxidation are the carbon-carbon double bonds found in unsaturated fatty acids.[3][4] DMPG-Na is composed of myristic acid, a saturated fatty acid with no double bonds (14:0).[1] This makes it significantly more stable against autoxidation compared to phospholipids containing unsaturated chains (e.g., dioleoylphosphatidylcholine, DOPC). However, "low risk" does not mean "no risk." Oxidation can still be initiated in the presence of strong oxidizers or if the material contains trace impurities of unsaturated lipids. Therefore, proper handling to minimize exposure to oxidative conditions is still a critical aspect of quality control.

Q3: If not oxidation, what is the primary degradation risk for DMPG-Na?

The most significant chemical stability concern for DMPG-Na, like most phospholipids, is hydrolysis . Hydrolysis is the cleavage of the ester bonds linking the fatty acid chains to the glycerol backbone, or the cleavage of the phosphodiester bond in the headgroup. This process is accelerated by the presence of water, particularly at non-neutral pH and elevated temperatures. Storing DMPG-Na improperly, especially in aqueous suspensions for extended periods, can lead to the formation of lysolipids and free fatty acids, compromising the integrity of your formulations.

Q4: What are the physical signs of DMPG-Na degradation?

Degradation can manifest in several ways. For powdered DMPG-Na, signs of moisture absorption include becoming clumpy, gummy, or difficult to weigh accurately. Discoloration (yellowing) can indicate the formation of degradation products. In solution or in liposomal formulations, degradation may lead to changes in particle size distribution, aggregation, precipitation, or a measurable shift in the pH of the suspension.

Section 2: Core Protocols for Storage and Handling

Adherence to these protocols is the most effective strategy for preserving the chemical integrity of your DMPG-Na.

Protocol 2.1: Long-Term Storage of DMPG-Na Powder

The solid, powdered form is the most stable state for long-term storage of saturated phospholipids like DMPG-Na.

• Confirm Container Integrity: Upon receipt, ensure the vial is sealed and intact.

• Storage Temperature: Store the vial at -20°C ± 4°C.[1][5]

• Desiccate: Store the vial in a desiccator or a moisture-controlled environment to prevent water absorption.

• Inert Atmosphere (Optional but Recommended): For maximum protection, especially if the container will be opened multiple times, storing the vial within a larger container that has been backfilled with an inert gas like argon or nitrogen is advisable.

Protocol 2.2: Handling and Weighing DMPG-Na Powder

This is a critical control point where moisture can be introduced.

• Equilibrate to Room Temperature: Before opening, remove the vial from the freezer and allow it to sit on the bench for at least 30-60 minutes, or until it has fully equilibrated to room temperature. This is the most critical step to prevent moisture from condensing on the cold powder.

• Weighing: Briefly open the vial in an environment with minimal humidity. Weigh the desired amount of powder quickly and securely reseal the vial.

• Inert Gas Blanket: If available, gently flush the vial headspace with dry argon or nitrogen before resealing to displace ambient air and moisture.

• Return to Storage: Promptly return the sealed vial to its -20°C, desiccated storage condition.

Protocol 2.3: Preparing and Storing Organic Stock Solutions

• Solvent Selection: Use high-purity, anhydrous-grade organic solvents (e.g., chloroform, chloroform:methanol mixtures).

• Glassware: Never use plastic containers (e.g., polypropylene, polystyrene) for storing organic solutions of lipids. Plasticizers and other contaminants can leach from the plastic, compromising your experiment. Use only clean glass vials with Teflon-lined caps.

• Dissolution: Dissolve the weighed DMPG-Na in the appropriate volume of solvent. Gentle vortexing or sonication may be used to aid dissolution.

• Inert Atmosphere: Once dissolved, flush the headspace of the vial with dry argon or nitrogen before sealing.

• Storage: Store the organic solution at -20°C ± 4°C. Storage below -30°C is not recommended unless the solution is in a sealed glass ampoule, as it can cause solutes to precipitate.

Data Summary: Recommended Storage Conditions

Form	Temperature	Container	Atmosphere	Key Considerations
Powder	-20°C	Original glass vial	Air (or Inert Gas)	Must warm to room temp before opening; store under desiccating conditions.[5]
Organic Solution	-20°C	Glass vial, Teflon-lined cap	Inert Gas (Argon/Nitrogen)	Never use plastic; use high-purity anhydrous solvents.
Aqueous Suspension	2-8°C	Glass or appropriate plastic	N/A	For short-term use only (<24 hours); long-term storage is not recommended due to hydrolysis.[2]

Section 3: Troubleshooting Guide

This guide provides solutions to common issues encountered during experiments with DMPG-Na.

Issue 1: Inconsistent Liposome/Bilayer Characteristics

Q: My DMPG-based liposomes are aggregating or showing a broad size distribution. What's the cause?

• Potential Cause 1: Hydrolysis. If the DMPG-Na has hydrolyzed, the resulting lysolipids and free fatty acids can alter membrane curvature and surface charge, leading to instability and fusion.

  • Solution: Review your storage and handling procedures. Was the powder allowed to warm before opening? Was the aqueous suspension stored for too long? Use fresh, properly stored DMPG-Na for a new preparation.

• Potential Cause 2: Incorrect pH or Ionic Strength. The pKa of the phosphate group in the DMPG headgroup is around 2-3, and the glycerol hydroxyl is much higher. The overall negative charge, which provides electrostatic repulsion, is dependent on the buffer pH.

  • Solution: Verify the pH of your buffer. Ensure it is consistent across experiments. Drastic changes in ionic strength can also screen the surface charge, reducing repulsive forces and leading to aggregation.

Q: I'm observing a shift in the phase transition temperature (Tm) of my DMPG membranes. Why?

• Potential Cause: Chemical Impurities. The presence of impurities, either from degradation (lysolipids, free fatty acids) or contamination (e.g., plasticizers leached from improper storage containers), can disrupt the ordered packing of the lipid acyl chains. This disruption lowers the energy required to transition from the gel to the liquid-crystalline phase, resulting in a broadened and often lowered Tm.

  • Solution: Use high-purity DMPG-Na. Confirm the integrity of your material using an appropriate analytical technique (see Section 4.2). Ensure all solvents and glassware are scrupulously clean.

Issue 2: Suspected Chemical Degradation

Q: My powdered DMPG-Na appears clumpy and discolored. Can I still use it?

• Answer: It is strongly advised not to. Clumping indicates moisture absorption, which creates an ideal environment for hydrolysis. Discoloration suggests the presence of chemical degradation products. Using this material will lead to unreliable and irreproducible results. It is more cost-effective to discard the compromised vial than to spend resources on troubleshooting failed experiments.

Q: I suspect my DMPG-Na has degraded. What analytical methods can confirm this?

• Answer: Several methods can assess purity and degradation.

  • Thin-Layer Chromatography (TLC): A simple and rapid method to visualize impurities. Pure DMPG-Na should show a single spot. The appearance of additional spots, particularly those corresponding to free fatty acids or lysophospholipids, indicates degradation.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive and specific technique.[6][7] It can separate DMPG-Na from its degradation products and confirm their identities by their mass-to-charge ratio. This is the gold standard for quality assessment.

  • Gas Chromatography (GC): After hydrolysis and derivatization, GC can be used to analyze the fatty acid composition. The presence of fatty acids other than myristic acid would indicate impurities.

Section 4: Advanced Topics and Visualizations

4.1: The Chemistry of Lipid Degradation

While DMPG-Na is resistant to oxidation, understanding the general mechanism is crucial for handling all lipids. The process is a free-radical chain reaction.[3]

Caption: General mechanism of lipid autoxidation.

4.2: Troubleshooting Workflow for Failed Experiments

When an experiment with DMPG-Na fails, a logical diagnostic process is essential.

Caption: Logical workflow for troubleshooting failed DMPG-Na experiments.

4.3: Overview of Analytical Techniques for Quality Control

Technique	Principle	Detects	Use Case
Peroxide Value (PV)	Iodometric titration or colorimetric assay that reacts with hydroperoxides.[8]	Primary oxidation products (hydroperoxides).	Primarily for unsaturated lipids; can detect oxidation from impurities in a DMPG-Na sample.[9]
TBARS Assay	A spectrophotometric method where thiobarbituric acid reacts with malondialdehyde (MDA).[10]	Secondary oxidation products, mainly MDA.	A general, though sometimes non-specific, indicator of oxidative stress.[8]
LC-MS	Chromatographic separation followed by mass-based detection.[6]	Parent lipid, degradation products (lysolipids, free fatty acids), and contaminants.	Gold standard for confirming purity, identity, and quantifying specific degradation products.[7]
³¹P NMR	Nuclear Magnetic Resonance spectroscopy focused on the phosphorus nucleus.	Different phospholipid headgroups and their degradation products (e.g., lysophospholipids).	Excellent for assessing headgroup hydrolysis and the relative composition of phospholipid mixtures.[11]

References

• National Center for Biotechnology Information. (n.d.). 1,2-Dimyristoyl-sn-glycero-3-(phospho-rac-(1-glycerol)), sodium salt. PubChem. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). 14:0 PG | 200880-40-6. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). Storage and handling of lipids. Retrieved from [Link]

• AVT Pharmaceutical. (n.d.). 1,2-Dimyristoyl-sn-glycero-3-phosphoglycerol, sodium salt, DMPG. Retrieved from [Link]

• Pohl, C., & Kong, F. (2022). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Foods, 11(19), 3093. Retrieved from [Link]

• Impact of Phospholipids and Tocopherols on the Oxidative Stability of Soybean Oil-in-Water Emulsions. (2018). Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Medina, I., et al. (2017). Marine phospholipids: The current understanding of their oxidation mechanisms and potential uses for food fortification. Trends in Food Science & Technology. Retrieved from [Link]

• Samdani, K., & McClements, D. J. (2020). Phospholipids in Foods: Prooxidants or Antioxidants? Journal of Agricultural and Food Chemistry, 68(39), 10645–10660. Retrieved from [Link]

• Porter, N. A., Caldwell, S. E., & Mills, K. A. (1995). Free Radical Lipid Peroxidation: Mechanisms and Analysis. Chemical Reviews, 95(3), 699-724. Retrieved from [Link]

• Melittin-Induced Structural Transformations in DMPG and DMPS Lipid Membranes: A Langmuir Monolayer and AFM Study. (2024). International Journal of Molecular Sciences. Retrieved from [Link]

• Domínguez, R., et al. (2019). A review of analytical methods measuring lipid oxidation status in foods. DADUN. Retrieved from [Link]

• Ayala, A., Muñoz, M. F., & Argüelles, S. (2014). Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal. Oxidative Medicine and Cellular Longevity, 2014, 360438. Retrieved from [Link]

• Cholesteryl Phenolipids as Potential Biomembrane Antioxidants. (2024). Antioxidants. Retrieved from [Link]

• A review of analytical methods measuring lipid oxidation status in foods. (2025). ResearchGate. Retrieved from [Link]

• Ingredient-Dependent Extent of Lipid Oxidation in Margarine. (2021). Foods. Retrieved from [Link]

• Effects of Storage Time and Temperature on Lipid Oxidation and Protein Co-Oxidation of Low-Moisture Shredded Meat Products. (2019). Foods. Retrieved from [Link]

• Recent Analytical Methodologies in Lipid Analysis. (2024). International Journal of Molecular Sciences. Retrieved from [Link]

• Sodium Propionate or Sodium Butyrate Promotes Fatty Acid Oxidation in HepG2 Cells Under Oxidative Stress. (2021). Journal of Medicinal Food. Retrieved from [Link]

• CD Genomics. (n.d.). How to Troubleshoot Sequencing Preparation Errors (NGS Guide). Retrieved from [Link]

• Wikipedia. (n.d.). Lipid peroxidation. Retrieved from [Link]

• Effect of Nonprotein Components for Lipid Oxidation in Emulsions Stabilized by Plant Protein Extracts. (2024). ACS Food Science & Technology. Retrieved from [Link]

• Gattefossé. (2021). Key Considerations for Stabilizing Oxidation-Prone Lipid-Based Drug Delivery Systems. Retrieved from [Link]

• Muby Chemicals. (n.d.). 1,2-Dimyristoyl-sn-glycero-3-phospho-rac-1-glycerol sodium Manufacturer. Retrieved from [Link]

• R-n-b, A., & P-c, S. (2015). Liposomal Antioxidants for Protection against Oxidant-Induced Damage. Biochimica et Biophysica Acta, 1848(10 Pt B), 2315–2329. Retrieved from [Link]

• Study on the Mechanism of Lipid Peroxidation Induced by Carbonate Radicals. (2024). International Journal of Molecular Sciences. Retrieved from [Link]

• A Study on the Correlation between the Oxidation Degree of Oxidized Sodium Alginate on Its Degradability and Gelation. (2022). Polymers. Retrieved from [Link]

• Advanced Cell Diagnostics. (n.d.). RNAscope Troubleshooting Guide and FAQ. Retrieved from [Link]

• FDA. (n.d.). SODIUM 1,2-DIMYRISTOYL-SN-GLYCERO-3-(PHOSPHO-RAC-(1-GLYCEROL)). Retrieved from [Link]

• Methods of lipid oxidation product identification and quantification. (2016). Free Radical Biology and Medicine. Retrieved from [Link]

• News-Medical.Net. (2019). Lipid Peroxidation. Retrieved from [Link]

• Handling and Storage Procedures Have Variable Effects on Fatty Acid Content in Fishes with Different Lipid Quantities. (2016). PLoS ONE. Retrieved from [Link]

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Technical Support Center: Controlling Vesicle Size in DMPG Suspensions

Welcome to the technical support center for controlling 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DMPG) vesicle size distribution. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during the preparation and characterization of DMPG liposomes.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

Issue 1: My vesicle size distribution is too broad (high Polydispersity Index - PDI). How can I achieve a more monodisperse suspension?

A broad size distribution, indicated by a high PDI value in Dynamic Light Scattering (DLS) analysis, is a common challenge.[1][2] This can arise from several factors during vesicle preparation.

Potential Causes & Solutions:

• Incomplete Hydration: If the initial lipid film is not fully hydrated, large, multilamellar vesicles (MLVs) will persist, leading to a wide size range.

  • Solution: Ensure the lipid film is thin and evenly distributed before hydration. Vortex the suspension for an extended period (e.g., 2 hours) to facilitate complete dissolution.[3]

• Inefficient Size Reduction Method: The chosen method for reducing the size of MLVs may not be optimal.

  • Extrusion: This is often the most effective method for achieving a narrow size distribution.[1][4]

    • Increase the number of extrusion cycles: Passing the suspension through the membrane multiple times improves homogeneity. An odd number of passes (e.g., 11, 21) is recommended to ensure the entire sample is processed equally.

    • Optimize extrusion flow rate: A slower, controlled flow rate can improve size homogeneity, although a faster rate may decrease the overall size.[1][4]

    • Sequential extrusion: Begin with a larger pore size membrane before moving to the desired smaller pore size. This gradual reduction prevents membrane clogging and improves the final size distribution.[5]

  • Sonication: While useful for creating small unilamellar vesicles (SUVs), sonication can sometimes lead to a broader size distribution if not carefully controlled.[6]

    • Optimize sonication time and power: Both insufficient and excessive sonication can be detrimental. Systematically vary the sonication time and power to find the optimal conditions for your system.[7]

• Vesicle Aggregation: DMPG vesicles have a net negative charge, which generally prevents aggregation due to electrostatic repulsion.[8] However, certain conditions can overcome this repulsion.

  • High Ionic Strength: High salt concentrations in the buffer can shield the surface charge, leading to aggregation.

    • Solution: Use a buffer with a low to moderate ionic strength (e.g., 10-150 mM NaCl).[9]

  • Presence of Divalent Cations: Cations like Ca²⁺ and Mg²⁺ can bridge negatively charged vesicles, causing aggregation.[10]

    • Solution: If possible, avoid buffers containing high concentrations of divalent cations. If their presence is necessary, consider including a chelating agent like EDTA.[10]

Troubleshooting Workflow for Broad Size Distribution

Caption: Troubleshooting workflow for achieving a narrow vesicle size distribution.

Issue 2: My vesicles are much larger/smaller than expected based on the extrusion membrane pore size. Why is there a discrepancy?

It's a common observation that the final vesicle size does not perfectly match the nominal pore size of the extrusion membrane.

Potential Causes & Explanations:

• Vesicle Reformation Dynamics: During extrusion, the lipid structures are forced through the pores and then reform on the other side. This process is influenced by the lipid's intrinsic properties, such as its bending rigidity and rupture tension.[11]

  • Pore sizes < 0.2 µm: Vesicles are often slightly larger than the pore size.[1][4]

  • Pore sizes ≥ 0.2 µm: Vesicles can be smaller than the pore size.[1][4]

• High Extrusion Pressure/Flow Rate: Applying excessive pressure or a very high flow rate can lead to the formation of smaller vesicles but may negatively impact the size homogeneity.[1][4][5]

• Lipid Composition: The specific properties of DMPG and any other lipids in the formulation will affect how the vesicles form and reform during extrusion.[11]

Solutions:

• Characterize, Don't Assume: Always verify the final vesicle size and distribution using a reliable technique like Dynamic Light Scattering (DLS).[2]

• Empirical Optimization: If a very specific size is required, you may need to test a few different membrane pore sizes to empirically determine which one yields the desired vesicle diameter for your specific formulation and process.

• Control Extrusion Parameters: Maintain a consistent and controlled pressure and flow rate during extrusion to ensure reproducibility between batches.[5]

Issue 3: My DMPG vesicle suspension is unstable and aggregates over time. How can I improve its stability?

Vesicle stability is crucial for downstream applications. Aggregation can be a sign of underlying formulation or storage issues.

Potential Causes & Solutions:

• Inappropriate pH: The charge of DMPG vesicles is pH-dependent. Significant deviations from a neutral pH can affect vesicle stability.[12][13]

  • Solution: Maintain a consistent pH, typically around 7.4, using a suitable buffer. A positive pH gradient (external pH > internal pH) has been shown to stabilize negatively charged vesicles.[14]

• Suboptimal Storage Temperature: Storing vesicles at the wrong temperature can lead to fusion and aggregation.

  • Solution: Store DMPG vesicles above their gel-to-liquid crystalline phase transition temperature (Tm), which is approximately 23°C.[6] Storage at 4°C can sometimes promote fusion.[14]

• Lipid Oxidation (if unsaturated lipids are present): If your formulation includes unsaturated lipids alongside DMPG, they are susceptible to oxidation, which can destabilize the vesicles.

  • Solution: Prepare and store the vesicles in an oxygen-free environment (e.g., by bubbling with argon or nitrogen) and protect them from light.[10] Consider adding a lipid-soluble antioxidant like α-tocopherol.[10]

• High Vesicle Concentration: Very high concentrations can increase the likelihood of vesicle collisions and aggregation.

  • Solution: If you observe aggregation, try diluting the suspension.

Key Stability Parameters

Parameter	Recommendation	Rationale
pH	Maintain a stable pH, consider a slight positive gradient.[14]	The surface charge of DMPG is pH-dependent, affecting electrostatic repulsion.[12][13]
Ionic Strength	Use low to moderate salt concentrations (e.g., up to 150 mM NaCl).[9]	High ionic strength can shield surface charges, reducing repulsive forces.
Temperature	Store above the lipid's phase transition temperature (Tm ≈ 23°C for DMPG).[6]	Storage at low temperatures can sometimes induce fusion.[14]

| Additives | Avoid high concentrations of divalent cations.[10] | Divalent cations can bridge negatively charged vesicles, causing aggregation. |

Frequently Asked Questions (FAQs)

Q1: What is the best method to prepare DMPG vesicles of a specific size?

For producing unilamellar vesicles with a homogenous size distribution, extrusion is generally considered the most efficient and reproducible method.[1][4][5] The process involves passing a suspension of multilamellar vesicles (MLVs) through a polycarbonate membrane with a defined pore size.[5] Sonication can also be used, particularly for creating small unilamellar vesicles (SUVs), but controlling the final size distribution can be more challenging.[6]

Q2: How many times should I extrude my DMPG suspension?

The number of extrusion passes is a critical parameter. While as few as three cycles can produce homogenous preparations, increasing the number of passes generally leads to a decrease in particle size and a more uniform distribution.[1] A common recommendation is to use an odd number of passes, such as 11 or 21, to ensure that the entire sample has been processed through the membrane an equal number of times.

Q3: Does the temperature during extrusion matter for DMPG vesicles?

Yes, it is recommended to perform the extrusion at a temperature above the gel-to-liquid crystalline phase transition temperature (Tm) of the lipid. For DMPG, the Tm is approximately 23°C.[6] Extruding above this temperature ensures the lipid bilayer is in a more fluid state, which facilitates the vesicle formation and resizing process.[5] However, further increasing the temperature well above the Tm has been shown to have a limited effect on the final vesicle size.[1][4]

Q4: How does sonication time affect vesicle size?

Generally, as sonication time increases, the average vesicle size decreases.[7] Initially, sonication breaks down large MLVs into smaller fragments, which then form SUVs. With continued sonication, these SUVs will become progressively smaller until they reach a lower size limit. However, excessive sonication can lead to lipid degradation and potential contamination from the sonicator tip. It is crucial to find a balance that produces the desired size without compromising the integrity of the lipids.

Sonication Time vs. Vesicle Size Relationship

Caption: Relationship between sonication duration and resulting vesicle characteristics.

Experimental Protocols

Protocol 1: Preparation of DMPG Vesicles by Extrusion

This protocol describes the preparation of large unilamellar vesicles (LUVs) with a controlled size distribution.

Materials:

• DMPG powder

• Chloroform

• Appropriate aqueous buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Mini-extruder apparatus

• Polycarbonate membranes (e.g., 100 nm pore size)

• Glass vials

• Nitrogen or Argon gas source

• Vortex mixer

• Heating block or water bath

Procedure:

• Lipid Film Formation: a. Dissolve the desired amount of DMPG in chloroform in a round-bottom flask or glass vial. b. Create a thin lipid film on the bottom of the flask by evaporating the chloroform under a gentle stream of nitrogen or argon gas while rotating the flask. c. Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Hydrate the lipid film by adding the desired aqueous buffer. The final lipid concentration is typically in the range of 10-20 mg/mL.[3] b. Vortex the suspension vigorously for 2 hours until the lipid film is completely dissolved, resulting in a milky suspension of multilamellar vesicles (MLVs).

• Freeze-Thaw Cycles (Optional but Recommended): a. To further disrupt the MLVs, subject the suspension to 5-10 freeze-thaw cycles. b. Freeze the suspension in liquid nitrogen and then thaw it in a warm water bath. This process helps to increase the encapsulation efficiency and create vesicles that are easier to extrude.[5]

• Extrusion: a. Assemble the mini-extruder with the desired polycarbonate membrane (e.g., 100 nm) according to the manufacturer's instructions. b. Equilibrate the extruder and the lipid suspension to a temperature above the Tm of DMPG (e.g., 40°C).[3] c. Load the MLV suspension into one of the syringes. d. Gently push the suspension from one syringe to the other through the membrane. Repeat this process for a defined, odd number of passes (e.g., 21 times). e. The resulting suspension should be a translucent solution of LUVs.

• Characterization: a. Determine the vesicle size distribution and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

Extrusion Workflow

Caption: Step-by-step workflow for DMPG vesicle preparation by extrusion.

References

• Current time information in Varanasi, IN. (n.d.). Google.

• Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC. (2016, December 21). National Center for Biotechnology Information. Retrieved February 14, 2024, from [Link]

• Using Dynamic Light Scattering (DLS) for Liposome Size Analysis - News-Medical.Net. (2023, July 19). News-Medical.Net. Retrieved February 14, 2024, from [Link]

• Effect of number of extrusion passes on liposome nanoparticle size. (n.d.). nkimberly.

• Particle Size Analysis of Liposomes. (n.d.). HORIBA. Retrieved February 14, 2024, from [Link]

• Liposome size analysis by dynamic/static light scattering upon size exclusion-/field flow-fractionation. (n.d.). SciSpace. Retrieved February 14, 2024, from [Link]

• (PDF) Evaluation of Extrusion Technique for Nanosizing Liposomes. (2016, December 6). ResearchGate. Retrieved February 14, 2024, from [Link]

• Effect of sample Concentration on the Characterization of Liposomes using Dynamic light Scattering Technique. (2016, January 15). Pharmaceutical Methods. Retrieved February 14, 2024, from [Link]

• Liposome's Structure and Extrusion: Introduction, Method, and Application. (2023, April 14). Sterlitech. Retrieved February 14, 2024, from [Link]

• The Elucidation of the Molecular Mechanism of the Extrusion Process. (2021, July 30). MDPI. Retrieved February 14, 2024, from [Link]

• Liposome size analysis by dynamic/static light scattering upon size exclusion-/field flow-fractionation. (2006, September 15). PubMed. Retrieved February 14, 2024, from [Link]

• Multiscale Dynamics of Lipid Vesicles in Polymeric Microenvironment - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2024, from [Link]

• The Influence of Vesicle Size and Composition on α-Synuclein Structure and Stability - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2024, from [Link]

• Aggregation of dimyristoylphosphatidylglycerol liposomes by human plasma low density lipoprotein. (1998, August 14). PubMed. Retrieved February 14, 2024, from [Link]

• A Simple and Straightforward Approach for Generating Small, Stable, Homogeneous, Unilamellar 1-Palmitoyl 2-Oleoyl Phosphatidylcholine (POPC) Bilayer Vesicles - PMC. (2021, December 20). National Center for Biotechnology Information. Retrieved February 14, 2024, from [Link]

• Structural Changes in DMPG upon changes of ionic strength and pH - What to learn from SANS, DSC, FCS, Flourescence Microscopy, FTIR and Viscosity Measurements | Request PDF. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• A Practical Guide to Preparation and Applications of Giant Unilamellar Vesicles Formed via Centrifugation of Water-in-Oil Emulsion Droplets - PMC. (2023, April 18). National Center for Biotechnology Information. Retrieved February 14, 2024, from [Link]

• Summary of Methods to Prepare Lipid Vesicles. (n.d.). Retrieved February 14, 2024, from [Link]

• Particle size distribution in DMPC vesicles solutions undergoing different sonication times. (2005, May 15). PubMed. Retrieved February 14, 2024, from [Link]

• Generation of Formates Following 20 kHz Sonication of DSPE-mPEG2000 PEGylated Phospholipid Micelles. (2025, August 1). MDPI. Retrieved February 14, 2024, from [Link]

• How to prevent liposome aggregation. (2013, December 21). Quora. Retrieved February 14, 2024, from [Link]

• Preparation and analysis of small unilamellar phospholipid vesicles of a uniform size. (2025, August 9). Retrieved February 14, 2024, from [Link]

• (PDF) Multivesicular Vesicles: Preparation and Applications. (2021, February 3). ResearchGate. Retrieved February 14, 2024, from [Link]

• Particle Size Distribution in DMPC Vesicles Solutions Undergoing Different Sonication Times - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2024, from [Link]

• Hybrid Lipid-Polymer Bilayers: pH-Mediated Interactions between Hybrid Vesicles and Glass. (2020, March 28). MDPI. Retrieved February 14, 2024, from [Link]

• Aqueous dispersions of DMPG in low salt contain leaky vesicles. (n.d.). USP. Retrieved February 14, 2024, from [Link]

• The effect of positive and negative pH-gradients on the stability of small unilamellar vesicles of negatively charged phospholipids. (n.d.). PubMed. Retrieved February 14, 2024, from [Link]

• Avanti's range of innovative lipids | Croda Pharma. (n.d.). Croda Pharma. Retrieved February 14, 2024, from [Link]

• How can we control the size of the vesicles or liposomes? To maintain the homogeneity in size, what will be best way to go in case of vesicles? (2019, January 23). ResearchGate. Retrieved February 14, 2024, from [Link]

• Ionization and Structural Changes of the DMPG Vesicle along Its Anomalous Gel-Fluid Phase Transition: A Study with Different Lipid Concentrations | Request PDF. (2025, August 7). ResearchGate. Retrieved February 14, 2024, from [Link]

• Mesoscopic Structure in the Chain-Melting Regime of Anionic Phospholipid Vesicles: DMPG. (n.d.). Retrieved February 14, 2024, from [Link]

• Poly(ethylene glycol)-modified phospholipids prevent aggregation during covalent conjugation of proteins to liposomes. (n.d.). PubMed. Retrieved February 14, 2024, from [Link]

• the GMP range. (n.d.). Avanti Polar Lipids. Retrieved February 14, 2024, from [Link]

• What is the reason for agglomeration of particles in liposome-curcumin suspension? (2019, October 18). ResearchGate. Retrieved February 14, 2024, from [Link]

• Fitted Svesicles(Q, ω)(red) for 5 wt% DMPG/Aβ vesicles at 37 °C (black... (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

Sources

• 1. Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. horiba.com [horiba.com]
• 3. Multiscale Dynamics of Lipid Vesicles in Polymeric Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sterlitech.com [sterlitech.com]
• 6. Particle Size Distribution in DMPC Vesicles Solutions Undergoing Different Sonication Times - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Particle size distribution in DMPC vesicles solutions undergoing different sonication times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. avantiresearch.com [avantiresearch.com]
• 9. Aggregation of dimyristoylphosphatidylglycerol liposomes by human plasma low density lipoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. quora.com [quora.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Hybrid Lipid-Polymer Bilayers: pH-Mediated Interactions between Hybrid Vesicles and Glass | MDPI [mdpi.com]
• 14. The effect of positive and negative pH-gradients on the stability of small unilamellar vesicles of negatively charged phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Lyophilized Sodium DMPG Storage &amp; Handling

Ticket Subject: Optimal Storage & Handling of 1,2-Dimyristoyl-sn-glycero-3-phosphoglycerol (Sodium Salt)

Assigned Specialist: Senior Application Scientist, Lipid Formulation Division[1][2]

Executive Summary: The Zero-Moisture Mandate

Welcome to the technical support hub for Sodium DMPG. As a saturated phospholipid (14:0), Sodium DMPG is chemically more robust than its unsaturated counterparts (like DOPG).[2] However, it possesses a specific vulnerability: hygroscopicity .

The sodium salt headgroup is highly attractive to water molecules. If moisture enters the vial, it catalyzes hydrolysis, cleaving the fatty acid tails and generating Lyso-DMPG (a detergent that will destroy your liposome formation) and free fatty acids.

Your storage strategy must focus on two variables: Temperature Control and Moisture Exclusion .

Part 1: Critical Storage Specifications

Do not treat this powder like a standard reagent. Follow these rigid specifications to maintain >99% purity over 12+ months.

Storage Condition Matrix

Parameter	Ideal Condition	Acceptable (Short Term)	Critical Failure (Avoid)
Temperature	-20°C ± 5°C	4°C (Fridge) for <1 week	> 23°C (Above )
Container	Amber Glass Vial	Clear Glass (Dark wrapped)	Plastic/Polymer Vials
Closure	Teflon-lined Screw Cap	Parafilm over standard cap	Snap-caps / Corks
Headspace	Argon or Nitrogen Purge	Air (if desiccated)	Humid Air
Desiccant	Silica Gel in Secondary Container	N/A	None

The Science: Why -20°C?

Sodium DMPG has a main phase transition temperature (

) of approximately 23°C [1, 2].[1]

• Below 23°C (Gel Phase): The hydrocarbon chains are ordered and rigid.

• Above 23°C (Liquid Crystalline Phase): The chains become fluid.

While saturated lipids are stable against oxidation, storing them significantly below their

(at -20°C) minimizes the kinetic energy available for hydrolysis reactions and prevents the powder from becoming "tacky" or gummy, which happens near the phase transition point.

Part 2: The "Warm-Up" Protocol (Handling Workflow)

90% of lipid degradation occurs during the opening of the bottle, not during storage.

If you open a -20°C vial in a 25°C room, atmospheric water vapor will instantly condense onto the cold powder.[1] This hydration initiates the degradation clock. You must follow the Equilibration Protocol .

Workflow Visualization

Figure 1: The "Warm-Up" Protocol ensures the lipid powder is at ambient temperature before the seal is broken, preventing condensation.[1][2]

Step-by-Step Protocol

• Remove the vial from the -20°C freezer.

• Place the vial immediately into a desiccator or a dry, room-temperature area.

• Wait at least 60 minutes. Touch the vial; it must not feel cold.

• Open the vial. If possible, do this inside a fume hood with low humidity.

• Weigh the required amount using a static-free spatula (lipids are static-prone).[1][2]

• Purge the headspace of the vial with Nitrogen or Argon gas to displace humid air.

• Seal tightly with a Teflon-lined cap and wrap with Parafilm.[1]

• Return to -20°C immediately.

Part 3: Troubleshooting & FAQs

Q1: The powder looks "clumpy" or sticky. Is it ruined?

Diagnosis: Moisture Ingress. Sodium DMPG is a white, free-flowing powder.[1][2] Clumping indicates it has absorbed water, likely passing its

(23°C) in the presence of humidity.

• Action: If the clumps are soft, the lipid has absorbed water but may not be chemically degraded yet.

• Validation: Run a Thin Layer Chromatography (TLC) plate (Chloroform/Methanol/Water 65:25:4). If you see a second spot below the main DMPG spot, that is Lyso-DMPG .[1]

• Decision: If Lyso-DMPG > 1-2%, discard the batch. Lyso-lipids act as detergents and will destabilize liposomes.[1][2]

Q2: Can I store the powder in plastic tubes (Eppendorfs)?

Answer: No. While Sodium DMPG is less sensitive than unsaturated lipids, plastic is permeable to oxygen and moisture over time. Furthermore, lipids can leach plasticizers (like phthalates) from the tube walls, introducing impurities into your formulation [3]. Always use glass vials with Teflon-lined caps .

Q3: I accidentally left the vial on the bench overnight at 25°C. Is it safe?

Answer: Likely yes, but verify. Since DMPG is saturated (14:0), it does not oxidize rapidly like DOPG or Egg PC.

• Risk: Hydrolysis (if the room was humid).

• Protocol: Visually inspect for "melting" or gumminess. If it looks like a dry powder, purge with Nitrogen and return to -20°C. If you are making GMP-grade formulations, you must validate purity via HPLC-ELSD or Mass Spec.[1][2]

Q4: How do I solicit the degradation mechanism?

Understanding the enemy helps you fight it. The diagram below illustrates the chemical pathway you are preventing by controlling moisture.

Figure 2: The Hydrolysis Pathway.[1][2] Water attacks the ester linkage, breaking the lipid into Lyso-DMPG and Free Fatty Acids.[1]

References

• Avanti Polar Lipids. (n.d.). Phase Transition Temperatures for Glycerophospholipids. Retrieved from [Link]

• McDonald, J.G., et al. (2008).[3] Identification and quantitation of sorbitol-based nuclear clarifying agents extracted from common laboratory and consumer plasticware. Analytical Chemistry, 80(14), 5532-5541.[1][2] (Cited via Avanti Handling Guidelines).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. larodan.com [larodan.com]
• 3. avantiresearch.com [avantiresearch.com]

Technical Support Center: Sodium DMPG Thermosensitive Liposomes

Welcome to the technical support center for sodium dimyristoylphosphatidylglycerol (DMPG) thermosensitive liposomes (TSLs). This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven answers and troubleshooting strategies for reducing premature drug leakage and optimizing your TSL formulations.

Frequently Asked Questions (FAQs)

Q1: What are sodium DMPG thermosensitive liposomes and how do they work?

A: Sodium DMPG thermosensitive liposomes are advanced drug delivery vehicles designed to release their encapsulated payload in response to a mild increase in temperature (hyperthermia), typically between 40-43°C.[1][2] The core of their function lies in the lipid bilayer's phase transition temperature (Tm).

• Below Tm (e.g., at physiological body temperature, ~37°C): The lipid bilayer exists in a tightly packed, solid-like "gel" phase (Lβ). This ordered state has low permeability, ensuring the encapsulated drug is retained with minimal leakage.[3][4]

• At or Above Tm (e.g., in a heated tumor): The bilayer transitions to a disordered, liquid-crystalline phase (Lα). This transition creates structural defects and grain boundaries between the coexisting gel and liquid phases, dramatically increasing the membrane's permeability and leading to rapid release of the encapsulated drug.[3][4]

Sodium DMPG (1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol)) is an anionic phospholipid with a phase transition temperature of 23°C in the presence of high salt concentrations.[5][6] However, at low ionic strength, it exhibits an unusual, broad phase transition that can extend from 18°C to 35°C.[5][7] This property is critical when formulating it with other lipids like DPPC (Tm = 41°C) or DSPC (Tm = 55°C) to fine-tune the final liposome's Tm to the desired hyperthermic range while maintaining stability at 37°C.[3][8]

Q2: Why is my drug leaking from the liposomes at 37°C?

A: Premature drug leakage at physiological temperature is a critical issue that compromises the efficacy and safety of TSLs.[1][9] Several factors can contribute to this "background leakage":

• Formulation Tm is too low: If the overall phase transition temperature of your lipid mixture is too close to 37°C, the liposome membrane may not be sufficiently stable in the gel phase, leading to premature release.[9]

• Inappropriate Lipid Composition: The choice and ratio of lipids are paramount. Formulations relying solely on lipids with a Tm near the target temperature can be inherently unstable.[1][10]

• Drug-Membrane Interactions: Certain encapsulated drugs, particularly hydrophobic or amphiphilic molecules, can insert into the lipid bilayer, disrupting its packing and increasing its permeability.[11]

• Improper Drug Loading: Passive loading methods, where the drug is encapsulated during liposome formation, can sometimes lead to poor retention, especially for molecules that can diffuse across the bilayer.[11] Active or remote loading techniques often result in more stable drug encapsulation.[10][12][13]

• Presence of Blood Components: Serum proteins, such as albumin, can interact with liposomes, potentially extracting lipids from the bilayer and increasing permeability.[1]

Q3: How can I adjust the phase transition temperature (Tm) of my formulation?

A: The Tm of a liposome is not determined by a single lipid but by the collective properties of the entire lipid mixture. You can precisely control the Tm by creating mixtures of miscible phospholipids.[3][8]

• To Increase Tm and Enhance Stability: Incorporate a small molar percentage of a lipid with a higher Tm. For example, adding distearoylphosphatidylcholine (DSPC), which has a Tm of 55°C, to a dipalmitoylphosphatidylcholine (DPPC)-based formulation (Tm = 41°C) will increase the overall Tm of the liposome, thereby reducing drug leakage at 37°C.[3][8]

• To Decrease Tm for Mild Hyperthermia: Incorporate lysolipids, such as monostearoyl-sn-glycero-3-phosphocholine (MSPC), into the formulation. Lysolipids disrupt the packing of the bilayer and lower the Tm, facilitating rapid release at temperatures between 39-42°C.[10][14]

The final Tm of the mixture can be predicted and verified using Differential Scanning Calorimetry (DSC).[2][15]

Q4: What is the role of Cholesterol and PEGylation in reducing leakage?

A: Both cholesterol and PEGylation are crucial for enhancing the stability and in vivo performance of TSLs.

• Cholesterol: Cholesterol acts as a "membrane plasticizer." Its incorporation into the lipid bilayer broadens and can even abolish the sharp phase transition.[16][17] It increases the mechanical rigidity and packing of the bilayer, which significantly reduces the permeability of the membrane to encapsulated drugs below the Tm.[18][19] This leads to improved drug retention and stability during storage and circulation.[18][19]

• PEGylation: This involves grafting polyethylene glycol (PEG) polymers to the liposome surface, typically by including a PEG-conjugated lipid like DSPE-PEG2000 in the formulation.[3][16] This creates a hydrophilic "stealth" layer that provides two key benefits:

  • Reduces clearance by the immune system , leading to a much longer circulation half-life in the bloodstream.[14][16]

  • Improves colloidal stability by preventing aggregation and reduces interactions with plasma proteins that could otherwise destabilize the liposome and cause leakage.[3]

Troubleshooting Guides

This section addresses specific experimental issues in a problem/cause/solution format.

Problem 1: High background leakage observed during in vitro calcein assay at 37°C.

Potential Cause	Explanation	Recommended Solution
Formulation Instability	The Tm of your lipid mixture may be too close to 37°C, or the composition lacks stabilizing components.	1. Increase Tm: Incorporate 5-10 mol% of a high-Tm lipid like DSPC.[3][8] 2. Add Cholesterol: Include 10-30 mol% cholesterol in your formulation to decrease membrane fluidity and permeability below Tm.[16][18]
Un-encapsulated Dye	Free, un-encapsulated calcein in the external buffer will contribute to high initial fluorescence, masking the true leakage rate.	Purify Liposomes: Ensure complete removal of free calcein after hydration using size exclusion chromatography (e.g., a Sephadex G-50 column) or dialysis.[20] The liposome fraction will appear as a distinct colored band that elutes before the free dye.[20]
Assay Artifacts	Interactions between liposomes and the cuvette material (e.g., polystyrene) can cause artifacts and apparent leakage.[21]	1. Use Quartz Cuvettes: Quartz cuvettes generally show fewer interaction artifacts. 2. PEG Passivation: Pre-adsorbing free PEG onto the cuvette walls can minimize liposome-surface interactions.[21] 3. Check for Scattering: Measure a sample of liposomes without any dye. A high signal indicates that light scattering, not fluorescence, is being measured, which can be reduced when liposomes are lysed.
Improper Liposome Size/Lamellarity	Large, multilamellar vesicles (MLVs) can have different leakage kinetics and may trap less dye efficiently compared to small unilamellar vesicles (SUVs).	Extrusion: After hydration, extrude the liposome suspension through polycarbonate membranes of a defined pore size (e.g., 100 nm) to produce a homogenous population of SUVs.[15]

Problem 2: Batch-to-batch variability in liposome size and drug leakage.

Potential Cause	Explanation	Recommended Solution
Inconsistent Lipid Film	Uneven drying of the lipid film during the thin-film hydration method can lead to incomplete hydration and heterogeneous liposome formation.	1. Uniform Film: Rotate the round-bottom flask slowly during solvent evaporation under vacuum to ensure a thin, even lipid film is deposited on the wall. 2. Complete Solvent Removal: Place the flask under high vacuum for at least 1-2 hours after the film appears dry to remove all residual organic solvent.[20]
Hydration Inconsistency	The temperature and agitation during the hydration step are critical for consistent liposome formation.	1. Control Temperature: Hydrate the lipid film with your aqueous buffer at a temperature well above the Tm of the lipid mixture (e.g., 60-65°C for DSPC-containing formulations).[22] 2. Consistent Agitation: Use a consistent method of agitation (e.g., gentle vortexing) for a defined period (e.g., 1 hour) to ensure complete hydration.
Extrusion Variables	Clogged membranes or inconsistent temperature during extrusion can lead to variations in final liposome size.	1. Maintain Temperature: Keep the extruder assembly heated to above the Tm throughout the extrusion process to ensure the lipids are fluid and pass through the membrane easily. 2. Consistent Passes: Use a consistent, odd number of passes through the extruder membrane (e.g., 11-21 times) for all batches to achieve a narrow size distribution.

Experimental Protocols & Workflows

Protocol 1: Preparation of Low-Leakage DMPG/DPPC/DSPC/PEG-DSPE Liposomes

This protocol describes the thin-film hydration followed by extrusion method to produce stable TSLs.

Materials:

• 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt) (DMPG)

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000)

• Chloroform

• Aqueous buffer (e.g., HEPES-buffered saline, pH 7.4)

Procedure:

• Lipid Preparation: Dissolve the lipids (e.g., in a molar ratio of DMPG:DPPC:DSPC:DSPE-PEG2000 such as 10:75:10:5) in chloroform in a round-bottom flask.

• Film Formation: Attach the flask to a rotary evaporator. Rotate the flask slowly under reduced pressure at a temperature above the solvent's boiling point to evaporate the chloroform, forming a thin, uniform lipid film on the flask wall.

• Solvent Removal: Place the flask under high vacuum for at least 2 hours to remove any residual chloroform.[20]

• Hydration: Add the desired aqueous buffer (pre-heated to ~60°C, well above the Tm of the mixture) to the flask. Hydrate the lipid film by gentle agitation for 1 hour at 60°C. This will form multilamellar vesicles (MLVs).

• Extrusion: Load the MLV suspension into a pre-heated extruder. Force the suspension through a polycarbonate membrane with a 100 nm pore size for 11-21 passes.[15] This process should be done at a temperature above the Tm to form small unilamellar vesicles (SUVs) with a uniform size distribution.

• Characterization: Analyze the final liposome suspension for size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

Protocol 2: Calcein Leakage Assay to Measure Liposome Stability

This assay measures the release of the fluorescent dye calcein from liposomes as a function of temperature.[23]

Workflow:

Caption: Workflow for the Calcein Leakage Assay.

Detailed Steps:

• Preparation: Prepare liposomes as described in Protocol 1, but use a high-concentration calcein solution (70-100 mM in buffer, pH 7.4) for the hydration step.[24] At this concentration, the calcein fluorescence is self-quenched.

• Purification: After extrusion, it is critical to remove all unencapsulated calcein. Pass the liposome suspension through a size exclusion column (e.g., Sephadex G-50). The larger liposomes will elute first, separating from the smaller, free calcein molecules.[20]

• Measurement:

  • Dilute the purified calcein-loaded liposomes into pre-warmed buffer in a fluorescence cuvette.

  • Place the cuvette in a temperature-controlled fluorometer set to the desired temperature (e.g., 37°C).

  • Record the fluorescence intensity (Ft) over time at an excitation wavelength of ~490 nm and an emission wavelength of ~535 nm.[23] An increase in fluorescence corresponds to calcein leaking out and becoming de-quenched upon dilution in the external buffer.[21]

• Controls:

  • F0 (0% Leakage): The initial fluorescence of the diluted liposome suspension at the start of the experiment.

  • Fmax (100% Leakage): After the time course is complete, add a small amount of a detergent like Triton X-100 to the cuvette.[25] This will completely dissolve the liposomes, releasing all encapsulated calcein and giving the maximum possible fluorescence signal.

• Calculation: The percentage of leakage at any given time (t) is calculated using the formula: % Leakage = 100 * (Ft - F0) / (Fmax - F0)[23]

Logical Diagram: Factors Influencing Liposome Stability

This diagram illustrates the key formulation components and their impact on the desired properties of a thermosensitive liposome, namely low leakage at 37°C and rapid release at >40°C.

Caption: Key formulation factors and their influence on TSL performance.

References

• Current developments in drug delivery with thermosensitive liposomes. ScienceOpen. [Link]

• Current developments in drug delivery with thermosensitive liposomes. PMC, NIH. [Link]

• Advances in Thermosensitive Liposomes for Site-Specific Drug Release. AKT Publication. [Link]

• Thermosensitive liposomal drug delivery systems: state of the art review. Open Access LMU. [Link]

• Melittin-Induced Structural Transformations in DMPG and DMPS Lipid Membranes: A Langmuir Monolayer and AFM Study. MDPI. [Link]

• Calcein Leakage Assay. Bio-protocol. [Link]

• Long-Circulating Thermosensitive Liposomes for the Targeted Drug Delivery of Oxaliplatin. Dove Medical Press. [Link]

• Review of the Delivery Kinetics of Thermosensitive Liposomes. MDPI. [Link]

• Revealing cholesterol effects on PEGylated HSPC liposomes using AF4–MALS and simultaneous small- and wide-angle X-ray scattering. IUCr Journals. [Link]

• Calcein Release Assay to Measure Membrane Permeabilization by Recombinant alpha-Synuclein. PMC, NIH. [Link]

• Thermosensitive liposomal drug delivery systems: state of the art review. PMC, NIH. [Link]

• The effect of cholesterol domains on PEGylated liposomal gene delivery in vitro. PMC, NIH. [Link]

• Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol. PMC, NIH. [Link]

• Thermosensitive Liposomal Drug Delivery Systems: A Review. AWS. [Link]

• In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics. [Link]

• The two major methods for liposomal drug loading. ResearchGate. [Link]

• Membrane permeabilization can be crucially biased by a fusogenic lipid composition – leaky fusion caused by antimicrobial peptides in model membranes. RSC Publishing. [Link]

• Active methods of drug loading into liposomes: recent strategies for stable drug entrapment and increased in vivo activity. Ask this paper | Bohrium. [Link]

• Enhanced dynamics in the anomalous melting regime of DMPG lipid membranes. AIP Publishing. [Link]

• Factors affecting drug release from thermosensitive liposomes. ResearchGate. [Link]

• Molecular structures of fluid phase phosphatidylglycerol bilayers as determined by small angle neutron and X-ray scattering. PMC, NIH. [Link]

• The relationship between the structural transitions of DMPG membranes and the melting process, and their interaction with water. arXiv. [Link]

• Phase Transition Temperatures for Glycerophospholipids. Avanti Polar Lipids. [Link]

• Active methods of drug loading into liposomes: Recent strategies for stable drug entrapment and increased in vivo activity. ResearchGate. [Link]

• Liposome production and concurrent loading of drug simulants by microfluidic hydrodynamic focusing. PMC, NIH. [Link]

• Liposome Active Loading Technology. CD Formulation. [Link]

• The Design and Characterization of Temperature-Sensitive Liposomes. Rutgers University. [Link]

• How to troubleshoot membrane leakage assay? ResearchGate. [Link]

• Avoiding artifacts in liposome leakage measurements via cuvette material and surface coating. DiVA. [Link]

• (A) Schematic summary of liposome leakage assay using the... ResearchGate. [Link]

• PREPARATION AND PHYSICOCHEMICAL CHARACTERIZATION OF THERMOSENSITIVE LIPOSOMES FOR ANTIBODY DELIVERY. Proceedings.Science. [Link]

• Pharmaceutical Development and Design of Thermosensitive Liposomes Based on the QbD Approach. PMC, NIH. [Link]

• Temperature-sensitive liposomal formulation.

Sources

• 1. scienceopen.com [scienceopen.com]
• 2. Pharmaceutical Development and Design of Thermosensitive Liposomes Based on the QbD Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thermosensitive liposomal drug delivery systems: state of the art review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Melittin-Induced Structural Transformations in DMPG and DMPS Lipid Membranes: A Langmuir Monolayer and AFM Study [mdpi.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 9. Review of the Delivery Kinetics of Thermosensitive Liposomes [mdpi.com]
• 10. Current developments in drug delivery with thermosensitive liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Active methods of drug loading into liposomes: recent strategies for stable drug entrapment and increased in vivo activity: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 13. researchgate.net [researchgate.net]
• 14. aktpublication.com [aktpublication.com]
• 15. proceedings.science [proceedings.science]
• 16. Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 17. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 18. pharmaexcipients.com [pharmaexcipients.com]
• 19. journals.iucr.org [journals.iucr.org]
• 20. Calcein Release Assay to Measure Membrane Permeabilization by Recombinant alpha-Synuclein - PMC [pmc.ncbi.nlm.nih.gov]
• 21. diva-portal.org [diva-portal.org]
• 22. US6200598B1 - Temperature-sensitive liposomal formulation - Google Patents [patents.google.com]
• 23. bio-protocol.org [bio-protocol.org]
• 24. Membrane permeabilization can be crucially biased by a fusogenic lipid composition – leaky fusion caused by antimicrobial peptides in model membranes ... - Soft Matter (RSC Publishing) DOI:10.1039/D2SM01691E [pubs.rsc.org]
• 25. encapsula.com [encapsula.com]

Reference Data & Comparative Studies

HPLC Strategy for Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) Purity Analysis

The "Invisible" Analyte Challenge

Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) is a critical anionic phospholipid used in liposomal drug delivery systems (e.g., AmBisome®) and mRNA lipid nanoparticles (LNPs). Its purity is a critical quality attribute (CQA) that directly impacts formulation stability and transfection efficiency.

However, DMPG-Na presents a unique analytical challenge: it lacks a strong chromophore.

Unlike small molecule drugs with aromatic rings, DMPG is spectrally "quiet." It absorbs weakly in the low UV range (<205 nm), where solvent cutoffs and baseline noise from mobile phase modifiers (like TFA or Formic Acid) severely compromise sensitivity. This guide objectively compares detection strategies and establishes HPLC-CAD (Charged Aerosol Detection) as the modern gold standard for DMPG purity analysis, replacing legacy UV and less sensitive ELSD methods.

Strategic Comparison: Selecting the Right Detector

The choice of detector dictates the entire method strategy. Below is a technical comparison of the three primary options available to the analyst.

Feature	UV-Vis / DAD	ELSD (Evaporative Light Scattering)	CAD (Charged Aerosol Detector)
Principle	Light Absorption (Electronic transitions)	Light Scattering by particles	Charge transfer to particles
DMPG Response	Poor. Requires <205 nm. High solvent interference.	Good. Universal for non-volatiles.	Excellent. Universal and mass-sensitive.
Sensitivity (LOD)	High µg range (Low sensitivity)	Low µg range	High ng range (High sensitivity)
Linearity	Linear (Beer-Lambert)	Non-linear (Log-Log)	Curvilinear (Linear over small ranges)
Uniformity	Dependent on extinction coefficient	Dependent on particle size/shape	Uniform response (Mass-dependent)
Gradient Compatibility	Poor at low (Baseline drift)	Excellent	Excellent
Verdict	Legacy/Discouraged	Viable Alternative	Recommended Gold Standard

The Gold Standard Protocol: RP-HPLC-CAD

This protocol utilizes Reversed-Phase (RP) chromatography coupled with Charged Aerosol Detection (CAD) .[1] RP is selected over Normal Phase (HILIC/Silica) for purity analysis because it offers superior resolution of hydrophobic impurities (e.g., Myristic Acid, Lyso-DMPG) based on fatty acid chain length and saturation.

Method Principles (The "Why")

• Stationary Phase (C18): A C18 column provides the hydrophobic interaction necessary to separate the dual myristoyl chains of DMPG from the single chain of Lyso-DMPG.

• Mobile Phase Buffer (Ammonium Acetate): Essential for controlling the ionization of the phosphate head group. Unlike TFA, Ammonium Acetate does not suppress CAD signal significantly and maintains a pH (~5-6) that prevents on-column hydrolysis.

• Detector (CAD): Vaporizes the mobile phase; the remaining analyte particles are charged by a corona discharge. The charge measured is directly proportional to the mass of the analyte, allowing quantification of impurities without reference standards for every single degradant.

Detailed Operating Conditions

Parameter	Setting
Column	Waters XBridge Peptide BEH C18 (130Å, 3.5 µm, 4.6 × 150 mm) or equivalent
Column Temp	45°C (Elevated temp improves mass transfer for lipids)
Flow Rate	1.0 mL/min
Injection Vol	10 µL
Mobile Phase A	10 mM Ammonium Acetate in Water (pH 5.5)
Mobile Phase B	Methanol / Acetonitrile (90:10 v/v)
Detector	Charged Aerosol Detector (CAD)
Nebulizer Temp	35°C (Optimized for semi-volatiles)
Power Function	1.0 (or optimized via calibration curve)

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Phase Description
0.0	15	85	Equilibration
2.0	15	85	Isocratic Hold
15.0	0	100	Linear Gradient
20.0	0	100	Wash (Elute non-polars)
20.1	15	85	Return to Initial
25.0	15	85	Re-equilibration

Sample Preparation Workflow

Lipids are prone to aggregation. Proper solubilization is critical for recovery.

Figure 1: Optimized sample preparation workflow to prevent micelle formation and ensure complete solubilization.

Critical Quality Attributes & Impurity Profile

A robust method must separate DMPG from its specific degradation products.

Key Impurities[2]

• Lyso-DMPG (1-acyl and 2-acyl isomers): Formed via hydrolysis of one fatty acid chain. Elutes earlier than DMPG (more polar).

• Myristic Acid: The free fatty acid released during hydrolysis. Elutes earlier than DMPG but later than Lyso-DMPG in this system.

• Phosphatidic Acid (DMPA): A precursor impurity.

System Suitability Criteria (Self-Validating)

To ensure trustworthiness, every run must meet these criteria:

• Resolution (Rs): > 1.5 between Lyso-DMPG and DMPG.

• Precision: RSD < 2.0% for the main peak area (n=5 injections).

• Tailing Factor: 0.8 – 1.2 (Lipids tend to tail; ammonium acetate mitigates this).

Troubleshooting & Optimization

Issue: Baseline Drift in CAD

• Cause: Impure mobile phase or column bleed.

• Fix: Use LC-MS grade solvents.[2] Flush column with 100% Isopropanol to remove accumulated hydrophobic debris.

Issue: Poor Solubility / Peak Splitting

• Cause: Sample solvent is too strong (high Chloroform) compared to initial mobile phase.

• Fix: Dilute the sample with Mobile Phase A/B mixture (50:50) before injection to match the starting gradient conditions.

Issue: "Ghost" Peaks

• Cause: Carryover of sticky lipids.

• Fix: Implement a needle wash with Chloroform:Methanol (1:1).

References

• Zhong, H., et al. (2010).[1] Development and validation of an HPLC-CAD method for the determination of lipid content in LNP-encapsulated mRNA vaccines. Journal of Pharmaceutical and Biomedical Analysis.

• United States Pharmacopeia (USP). USP Monograph: Distearoyl Phosphatidylcholine (Related Phospholipid Methodologies).[3] USP-NF.

• Reach Separations. A comparison of CAD and ELSD as non-UV detection techniques. Retrieved from [Link]

Sources

• 1. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 2. mdpi.com [mdpi.com]
• 3. USP 48 - NF 43 Monograph of S [webofpharma.com]

mass spectrometry characterization of sodium DMPG molecular weight

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Analytical Development Subject: Precision Characterization of Sodium DMPG: A Comparative Mass Spectrometry Guide

Executive Summary

Sodium DMPG (1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) sodium salt) is a critical anionic phospholipid used in the formulation of lipid nanoparticles (LNPs) and liposomal drug delivery systems (e.g., mRNA vaccines, Amphotericin B). Its molecular weight characterization is not merely a box-checking exercise; it is a regulatory requirement to confirm identity and purity.

While techniques like HPLC-CAD (Charged Aerosol Detection) offer excellent quantification, they lack the structural specificity required for identification. This guide objectively compares Mass Spectrometry (MS) methodologies, establishing ESI-MS in Negative Ion Mode as the superior approach for Sodium DMPG characterization due to its alignment with the molecule's anionic chemistry, minimizing adduct complexity and maximizing structural insight.[1]

Technical Background: The Chemistry of Sodium DMPG

Sodium DMPG exists as a salt. In solution, it dissociates into the anionic phospholipid and a sodium counterion.[1]

• Formula:

• Average Molecular Weight: 688.85 Da[1]

• Monoisotopic Mass (Neutral Salt): 688.4294 Da

• Target Anion [M-Na]⁻: 665.4396 Da

The Challenge: In positive ionization mode, the sodium salt creates a complex "adduct soup" (protonated, sodiated, and potassiated species), splitting the signal and complicating quantitation. In negative mode, the molecule naturally forms a single, stable anion

, providing a clean spectral fingerprint.[1]

Comparative Analysis: Selecting the Right Tool

The following table contrasts the three primary methodologies for DMPG characterization.

Feature	Method A: ESI-MS (Negative Mode)	Method B: ESI-MS (Positive Mode)	Method C: HPLC-CAD
Primary Analyte	[M-Na]⁻ (m/z 665.44)	[M+H]⁺, [M+Na]⁺, [M+NH₄]⁺	N/A (Retention Time only)
Specificity	High (Structural ID via MS/MS)	Medium (Adduct confusion)	Low (Non-specific detection)
Sensitivity	Excellent for acidic lipids	Good, but signal split among adducts	Good (ng range), but universal
Structural Insight	Diagnostic fragments (m/z 227, 153)	Limited fatty acid loss	None
Suitability	Gold Standard for ID	Secondary/Confirmation	Gold Standard for Quant

Expert Insight: Use HPLC-CAD for routine purity (%) testing. Use ESI-MS (Negative) for Identification (ID) and Molecular Weight confirmation. Avoid Positive Mode unless verifying counter-ion stoichiometry.

Detailed Experimental Protocol: ESI-MS/MS (Negative Mode)

This protocol is designed to be self-validating, ensuring that the observed mass corresponds uniquely to Sodium DMPG.[1]

A. Sample Preparation

• Stock Solution: Dissolve 1 mg of Sodium DMPG in 1 mL of Chloroform:Methanol (1:1 v/v) .

  • Causality: Chloroform solubilizes the hydrophobic tail; Methanol ensures ionization compatibility.

• Working Standard: Dilute stock to 1 µg/mL using Methanol with 5 mM Ammonium Acetate .

  • Causality: Ammonium acetate acts as a buffer to stabilize ionization and prevent uncontrolled sodium adduction.

B. LC-MS Configuration

• Instrument: Triple Quadrupole or Q-TOF MS.

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).[1]

• Mobile Phase A: 10 mM Ammonium Acetate in 60:40 Water:Acetonitrile.

• Mobile Phase B: 10 mM Ammonium Acetate in 90:10 Isopropanol:Acetonitrile.

• Gradient: 40% B to 99% B over 10 minutes.

C. Mass Spectrometry Parameters (Negative Mode)

• Ionization: Electrospray Ionization (ESI-).[2][3]

• Capillary Voltage: -2.5 kV (Lower voltage prevents discharge in negative mode).

• Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

• Scan Range: m/z 100 – 1000.

D. Workflow Diagram

Figure 1: Analytical workflow for Sodium DMPG characterization via ESI-MS Negative Mode.

Data Interpretation & Self-Validation

To validate that the sample is indeed Sodium DMPG, you must observe the following spectral fingerprint.

Primary Scan (MS1)

• Observed Peak: m/z 665.44 ± 0.05

• Identity:

  . The sodium ion is lost in the source, leaving the phosphatidylglycerol anion.[1]

• Note: If you see m/z 687 or higher, your source may be too "soft," or you are incorrectly in positive mode.[1]

Fragmentation Scan (MS2)

Upon collision-induced dissociation (CID) of the m/z 665.44 parent, specific daughter ions confirm the structure:

• m/z 227.22: Myristate Anion [C14H27O2]⁻ .

  • Validation: Confirms the 14:0 fatty acid chain length.

• m/z 152.99: Cyclic Glycerol Phosphate .

  • Validation: Confirms the glycerophosphoglycerol headgroup structure.

Fragmentation Pathway Diagram

Figure 2: ESI-MS/MS Fragmentation pathway for Sodium DMPG anion.

References

• Lipid Maps Structure Database. LIPID MAPS® Structure Database (LMSD) Record for DMPG. Available at: [Link]

• FDA Guidance for Industry. Liposome Drug Products: Chemistry, Manufacturing, and Controls; Human Pharmacokinetics and Bioavailability.[1] Available at: [Link][2]

• Avanti Polar Lipids. 14:0 PG (DMPG-Na) Product Information and Mass Spectrometry Data. Available at: [Link]

• Murphy, R. C., & Axelsen, P. H. (2011). Mass spectrometric analysis of long-chain lipids.[1] Mass Spectrometry Reviews. Available at: [Link]

Sources

• 1. Masses [www2.chemistry.msu.edu]
• 2. A Fragmentation Study on Four Oligostilbenes by Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry | Journal of Applied and Natural Science [journals.ansfoundation.org]

Comparative Stability Guide: Sodium DMPG vs. Sodium DPPG Liposomes

[1]

Executive Summary & Core Distinction

For researchers developing liposomal drug delivery systems, the choice between Sodium DMPG (1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol)) and Sodium DPPG (1,2-dipalmitoyl-sn-glycero-3-phospho-(1'-rac-glycerol)) is rarely about chemical functionality—both possess the same negatively charged headgroup.[1] The decision is strictly thermodynamic.

The critical differentiator is the Phase Transition Temperature (

) :

• Sodium DMPG (

  ): Exists in a disordered, fluid liquid-crystalline phase ( ) at physiological temperature (37°C).[1] It is "leaky" and fusogenic in vivo.

• Sodium DPPG (

  ): Exists in an ordered, rigid gel phase ( ) at physiological temperature.[1] It provides superior retention and physical stability in vivo.

This guide details the physicochemical mechanisms governing these differences and provides validated protocols for assessing them.

Physicochemical Comparison

Thermodynamic Stability (The Factor)

The stability of a liposome is governed by the packing density of its acyl chains. DPPG, having two additional carbons per chain (C16:0) compared to DMPG (C14:0), exhibits stronger Van der Waals interactions.[1]

Parameter	Sodium DMPG	Sodium DPPG	Impact on Stability
Molecular Weight	688.85 g/mol	744.96 g/mol	Minimal impact on colloidal stability.[1]
Chain Length	14 carbons (Myristoyl)	16 carbons (Palmitoyl)	Longer chains = tighter packing = higher stability.
Phase Transition ( )	~23°C	~41°C	CRITICAL: Defines membrane state at 37°C.
State at 37°C	Liquid-Crystalline (Fluid)	Gel (Solid-Ordered)	Fluid membranes leak payload; Gel membranes retain it.[1]
Zeta Potential	-30 to -60 mV	-30 to -60 mV	Both show strong electrostatic repulsion (colloidal stability).

Chemical Stability (Hydrolysis)

While both lipids are saturated and resistant to oxidation, they are susceptible to ester hydrolysis.[1]

• Mechanism: Water attacks the ester bond at the

  or position, releasing fatty acids and forming lyso-lipids (which destabilize the membrane).

• Comparison: DPPG is chemically more stable in storage. Its gel-phase packing at room temperature limits the penetration of water molecules into the bilayer interface, effectively shielding the ester bonds compared to the more fluid DMPG.

Mechanistic Visualization

The following diagram illustrates how chain length dictates the thermodynamic fate of the liposome.

Caption: Causal pathway linking lipid structure to in vivo stability profiles.

Experimental Protocols (Self-Validating)

Protocol 1: Liposome Preparation (Thin Film Hydration)

Objective: Generate Multilamellar Vesicles (MLVs) or Large Unilamellar Vesicles (LUVs) for testing.

Reagents:

• Sodium DMPG or DPPG (powder).

• Chloroform/Methanol (2:1 v/v).[1]

• PBS Buffer (pH 7.4).

Workflow:

• Dissolution: Dissolve 10 mg lipid in 1 mL Chloroform/MeOH in a round-bottom flask.

• Evaporation: Rotary evaporate at 10°C above

  (33°C for DMPG, 51°C for DPPG) under vacuum for 1 hour to form a thin film.

• Desiccation: Dry film overnight under high vacuum to remove solvent traces.

• Hydration: Add 1 mL PBS (pre-warmed to >

  ). Vortex vigorously for 1 hour at > .[1]

  • Validation Check: The suspension should appear milky and homogeneous.

• Sizing (Extrusion): Pass 11 times through a 100 nm polycarbonate filter using a mini-extruder heated to >

  .

  • Result: Transparent/opalescent LUV suspension.

Protocol 2: Differential Scanning Calorimetry (DSC)

Objective: Empirically validate the

and cooperativity of the transition.

• Sample: 2 mg/mL liposome suspension in buffer.

• Reference: Match buffer exactly.

• Scan Parameters:

  • Range: 10°C to 60°C.[1]

  • Scan Rate: 1°C/min (slow rate ensures thermal equilibrium).

• Analysis:

  • Identify the peak of the endotherm (

    vs. T).

  • DMPG Expectation: Sharp peak at ~23°C.[1]

  • DPPG Expectation: Sharp peak at ~41°C.[1]

  • Note: Broad peaks indicate impurities or degradation (hydrolysis).

Protocol 3: Calcein Leakage Assay (Permeability Stress Test)

Objective: Quantify stability at physiological temperature.[2]

• Encapsulation: Hydrate lipid film with 50 mM Calcein (self-quenching concentration).[1] Extrude as above.

• Purification: Remove unencapsulated calcein using a Sephadex G-50 spin column.[1]

• Incubation: Dilute liposomes into PBS at 37°C .

• Measurement: Monitor Fluorescence (

  ) over 24 hours.

• Lysis: Add Triton X-100 (0.1% final) to rupture vesicles and obtain

  (100% release).

• Calculation:

  [1]

  • Expected Result: DMPG will show rapid release (>50% in hours); DPPG will show minimal leakage (<10% in 24h).

Workflow Visualization

Caption: Standardized liposome preparation and characterization workflow.[1]

Conclusion & Recommendation

• Choose Sodium DPPG if your application requires:

  • Long circulation half-life.[1][3]

  • Stable retention of hydrophilic drugs at 37°C.

  • Resistance to hydrolysis during long-term storage.

• Choose Sodium DMPG if your application requires:

  • Triggered release via mild hyperthermia (heating to ~40°C is not required to melt it).

  • Fusogenic properties with cell membranes.[1]

  • Formulations intended for topical/skin delivery where lower

    aids penetration.

References

• Koynova, R., & Caffrey, M. (1998).[1] Phases and phase transitions of the phosphatidylcholines. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 1376(1), 91-145.[1] Link(Note: seminal review on lipid phase transitions applicable to PGs).

• Marsh, D. (2013).[1] Handbook of Lipid Bilayers (2nd Ed.). CRC Press.[1] (Authoritative source for thermodynamic data).

• Grit, M., & Crommelin, D. J. (1993).[1] Chemical stability of liposomes: implications for their physical stability. Chemistry and Physics of Lipids, 64(1-3), 3-18.[1] Link

• Torchilin, V. P. (2005).[1] Recent advances with liposomes as pharmaceutical carriers.[2][4] Nature Reviews Drug Discovery, 4(2), 145-160.[1] Link

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. Effect of phospholipid head group on ultrasound-triggered drug release and cellular uptake of immunoliposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. liposomes.ca [liposomes.ca]
• 4. research.unl.pt [research.unl.pt]

A Senior Application Scientist's Guide to Zeta Potential Analysis of Sodium Dimyristoylphosphatidylglycerol (DMPG) Vesicles

For Researchers, Scientists, and Drug Development Professionals

In the realm of drug delivery and formulation science, the surface charge of lipid-based nanoparticles is a critical parameter governing their stability, bioavailability, and cellular interactions. Among the various charged phospholipids utilized, sodium dimyristoylphosphatidylglycerol (DMPG) is a frequently employed anionic lipid. This guide provides an in-depth comparative analysis of the zeta potential of DMPG vesicles, offering both foundational knowledge and actionable experimental protocols.

The Significance of Zeta Potential in Vesicle Formulation

Zeta potential is the electric potential at the slipping plane of a nanoparticle in suspension, which separates the layer of ions bound to the particle surface from the bulk solution.[1][2] It serves as a key indicator of the electrostatic repulsive forces between particles and, consequently, their colloidal stability.[3] A high absolute zeta potential (typically > ±30 mV) suggests strong inter-particle repulsion, minimizing the likelihood of aggregation and ensuring a longer shelf-life for the formulation.[1] Conversely, a zeta potential close to zero indicates a higher tendency for particles to aggregate.[4] For DMPG vesicles, which carry a net negative charge, understanding and controlling the zeta potential is paramount for developing stable and effective drug delivery systems.[5][6]

Comparative Zeta Potential of DMPG Vesicles

The inclusion of DMPG in a lipid bilayer imparts a negative surface charge, the magnitude of which can be tailored by adjusting the molar ratio of DMPG to neutral lipids, such as dimyristoylphosphatidylcholine (DMPC).

As illustrated in the table below, increasing the mole percentage of DMPG in DMPC vesicles leads to a more negative zeta potential. This trend is observed under both physiological and low salt conditions. However, it is crucial to note that the surface potential does not increase linearly with the charged lipid fraction indefinitely. At higher molar percentages of DMPG (above 20-30 mol% in physiological salt conditions), the surface potential tends to saturate.[5] This saturation is attributed to increasing intra-membrane electrostatic repulsions between neighboring lipid head groups and counterion condensation at the bilayer surface.[5]

Vesicle Composition (DMPG:DMPC mol%)	Zeta Potential (mV) in Physiological Salt (140 mM, pH 7.4)	Zeta Potential (mV) in Low Salt (0.5 mM, pH 5.7)
0:100	~ -5 to -10	~ -5 to -10
10:90	~ -20 to -25	~ -30 to -35
20:80	~ -30 to -35	~ -40 to -45
50:50	~ -32 to -36	~ -45 to -50
100:0	~ -32 to -36	~ -50 to -55

Note: The values presented are approximate and can vary based on the specific experimental conditions and instrumentation.[5]

Factors Influencing Zeta Potential Measurements of DMPG Vesicles

The zeta potential of DMPG vesicles is not an intrinsic property but is highly dependent on the surrounding microenvironment. Key factors that must be controlled and considered during analysis include:

• pH of the Medium: The ionization state of the phosphate group in DMPG is pH-dependent. At physiological pH (~7.4), the phosphate group is fully deprotonated, contributing to the negative charge. However, in acidic conditions (pH < 4), the phosphate group becomes protonated, leading to a less negative or even neutral zeta potential.[4][7]

• Ionic Strength of the Medium: The concentration and valence of ions in the bulk solution significantly impact the electrical double layer around the vesicle.[4][8] An increase in ionic strength leads to a compression of the double layer, resulting in a decrease in the measured absolute zeta potential.[7][8] This is due to the shielding of the surface charge by counterions.

• Temperature: Temperature can influence the viscosity of the medium and the hydration of the lipid headgroups, which in turn can affect the electrophoretic mobility and the calculated zeta potential. For DMPG, it is also important to consider its main phase transition temperature (Tm) of approximately 23°C. Measurements should ideally be performed at a consistent temperature, and any phase transitions should be noted as they can alter the vesicle's surface properties.[9]

• Presence of Other Molecules: The adsorption of proteins, polymers, or other charged molecules onto the vesicle surface can alter the zeta potential.[8][] This is a critical consideration in drug delivery applications where vesicles interact with biological fluids.

Experimental Workflow for Zeta Potential Analysis

The following section outlines a detailed protocol for the preparation of DMPG vesicles and their subsequent zeta potential analysis using Electrophoretic Light Scattering (ELS), a common technique for this measurement.[3]

Part 1: Preparation of DMPG Vesicles by Thin-Film Hydration and Extrusion

This method is widely used to produce unilamellar vesicles with a controlled size distribution.[11][12]

Caption: Workflow for DMPG vesicle preparation.

Step-by-Step Protocol:

• Lipid Stock Solution Preparation: Dissolve the desired molar ratio of DMPG and DMPC in a chloroform:methanol (2:1 v/v) solvent mixture to a final lipid concentration of 10 mg/mL.[13]

• Thin-Film Formation: In a round-bottom flask, evaporate the organic solvent using a rotary evaporator under reduced pressure. This will create a thin, uniform lipid film on the inner surface of the flask. Ensure the temperature is maintained above the phase transition temperature of the lipids.

• Hydration: Hydrate the lipid film with the desired aqueous buffer (e.g., phosphate-buffered saline, PBS) by gentle agitation.[11] The temperature of the buffer should be above the main phase transition temperature of DMPG to ensure proper vesicle formation.[13] This initial suspension will contain multilamellar vesicles of various sizes.

• Extrusion: To obtain unilamellar vesicles with a defined size, subject the hydrated lipid suspension to extrusion.[9][12] This involves repeatedly passing the suspension through a polycarbonate membrane with a specific pore size (e.g., 100 nm) using a mini-extruder.[9] An odd number of passes (e.g., 11 or 21) is recommended to ensure the entire sample passes through the membrane.[12]

Part 2: Zeta Potential Measurement by Electrophoretic Light Scattering (ELS)

ELS measures the velocity of charged particles in an applied electric field.[3][14] This velocity, known as the electrophoretic mobility, is then used to calculate the zeta potential.

Caption: Workflow for zeta potential analysis.

Step-by-Step Protocol:

• Sample Preparation: Dilute the prepared DMPG vesicle suspension in the same buffer used for hydration to an appropriate concentration. This is crucial to avoid multiple scattering effects that can interfere with the measurement. The optimal concentration will depend on the instrument being used.

• Instrument Setup: Equilibrate the ELS instrument to the desired temperature. Ensure the measurement cell is clean and free of contaminants.

• Measurement: Inject the diluted sample into the measurement cell. Apply the electric field and record the electrophoretic mobility of the vesicles. The instrument's software will typically perform multiple measurements and average the results.

• Data Analysis: The zeta potential (ζ) is calculated from the electrophoretic mobility (μ) using the Henry equation: ζ = (3μη) / (2εf(κa)) where η is the viscosity of the medium, ε is the dielectric constant, and f(κa) is the Henry function. For aqueous media and particles larger than 20 nm, the Smoluchowski approximation (f(κa) = 1.5) is generally used.[5]

Concluding Remarks for the Practicing Scientist

The zeta potential is a powerful yet sensitive measure of the surface charge of DMPG vesicles. A thorough understanding of the underlying principles and the factors that influence this parameter is essential for the rational design and development of stable and effective lipid-based drug delivery systems. By carefully controlling the experimental conditions and employing standardized protocols, researchers can obtain reliable and reproducible zeta potential data, enabling meaningful comparisons between different formulations and facilitating the optimization of vesicle properties for specific applications.

References

• TechConnect Briefs. Zeta Potential Measurement of Nanoparticles by Nanoparticle Tracking Analysis (NTA). Available from: [Link]

• MDPI. Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives. Available from: [Link]

• Effects of Different Factors on Zeta Potential of Medium-Chain Fatty Acid Liposomes. Available from: [Link]

• Applied Microspheres GmbH. Understanding the Zeta Potential of Nanoparticles. Available from: [Link]

• PMC. How well can you tailor the charge of lipid vesicles?. Available from: [Link]

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A Senior Application Scientist's Guide to the Quantitative Determination of Sodium DMPG: A Comparative Analysis of Phosphorus Assays and Modern Chromatographic Methods

For researchers, scientists, and drug development professionals working with liposomal formulations, the accurate determination of phospholipid concentration is a cornerstone of quality control and formulation development. Sodium dimyristoylphosphatidylglycerol (DMPG), a key anionic phospholipid, is frequently utilized to modulate the surface charge and stability of liposomes. This guide provides an in-depth comparison of traditional phosphorus assays and modern analytical techniques for the precise quantification of sodium DMPG, empowering you to make informed decisions for your analytical workflows.

The Critical Need for Accurate DMPG Quantification

In liposomal drug delivery systems, the concentration of each lipid component, including sodium DMPG, directly influences critical quality attributes (CQAs). These attributes include particle size, zeta potential, drug encapsulation efficiency, and stability. An accurate and validated method for quantifying DMPG is therefore not merely a matter of analytical chemistry; it is a prerequisite for ensuring the safety, efficacy, and batch-to-batch consistency of the final drug product.

The Foundation: Phosphorus Assays

For decades, the quantification of phospholipids has been anchored in the determination of their elemental phosphorus content. The underlying principle is the stoichiometric relationship between the phospholipid molecule and the single phosphorus atom within its phosphate head group. This approach offers a cost-effective and relatively straightforward means of determining total phospholipid concentration.

The Bartlett Assay: A Classic Colorimetric Method

The Bartlett assay is a well-established colorimetric method for the determination of inorganic phosphate.[1] The assay hinges on the complete digestion of the phospholipid to liberate inorganic phosphate, which then reacts to form a colored complex that can be quantified spectrophotometrically.

Scientific Principle: The core of the Bartlett assay involves two key chemical transformations:

• Digestion: The phospholipid is heated in the presence of a strong acid, typically perchloric acid, to break down the organic matrix and release the phosphate group as inorganic orthophosphate (PO₄³⁻).

• Color Development: The liberated inorganic phosphate reacts with ammonium molybdate in an acidic medium to form a phosphomolybdate complex. This complex is then reduced by an agent like 4-amino-2-naphthyl-4-sulfonic acid to produce a stable blue-colored solution.[1] The intensity of this blue color, measured at approximately 830 nm, is directly proportional to the amount of phosphorus in the sample.[1]

Caption: Workflow of the Bartlett Phosphorus Assay.

• Standard Curve Preparation: Prepare a series of phosphorus standards using a certified potassium dihydrogen phosphate (KH₂PO₄) solution, covering the expected concentration range of the DMPG samples.

• Sample Preparation: Aliquot the DMPG-containing liposome samples into clean glass test tubes.

• Digestion: Add 70% perchloric acid to each sample and standard tube. Place marbles on top of the tubes to prevent excessive evaporation and heat in a heating block or oven at 180°C for at least 30 minutes, or until the solution is clear and colorless.[1]

• Cooling: Allow the tubes to cool to room temperature.

• Color Development:

  • Add distilled water to each tube.

  • Add 5% (w/w) ammonium molybdate solution and mix.

  • Add the reducing agent (e.g., 4-amino-2-naphthyl-4-sulfonic acid reagent) and mix thoroughly.[1]

• Incubation: Incubate the tubes at a controlled temperature (e.g., 100°C for 7 minutes) to allow for color development.

• Measurement: After cooling to room temperature, measure the absorbance of each sample and standard at 830 nm using a spectrophotometer.

• Quantification: Plot a standard curve of absorbance versus phosphorus concentration. Use the linear regression equation to determine the phosphorus concentration in the unknown samples, and subsequently calculate the DMPG concentration based on its molecular weight and the molar mass of phosphorus.

The Rouser Assay: A Common Modification

The Rouser assay is often cited as a modification of the Bartlett method. The fundamental principle remains the same: digestion followed by colorimetric determination of phosphate. Modifications in the Rouser protocol typically involve adjustments to reagent concentrations and incubation times to optimize the assay for specific sample types or to improve sensitivity.

Modern Alternatives: A Leap in Specificity and Sensitivity

While phosphorus assays are robust for determining total phospholipid content, they lack the specificity to differentiate between different phospholipid species or to identify potential degradation products. For these more nuanced analyses, modern chromatographic and spectroscopic techniques are indispensable.

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

HPLC-CAD has emerged as a powerful tool for the analysis of lipids, which often lack a UV chromophore, making traditional UV detection challenging.[2]

Scientific Principle: HPLC separates the components of a mixture based on their differential interactions with a stationary phase and a mobile phase. The Charged Aerosol Detector (CAD) nebulizes the eluent from the HPLC column into fine droplets, which are then dried to form particles. These particles are charged by a stream of ionized nitrogen, and the resulting electrical charge is measured by an electrometer. The signal is proportional to the mass of the analyte, offering near-universal detection for non-volatile and many semi-volatile compounds.[3][4][5]

Caption: Workflow for DMPG quantification using HPLC-CAD.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the high sensitivity and specificity of mass spectrometry, making it the gold standard for detailed lipid analysis.[6]

Scientific Principle: As with HPLC-CAD, LC separates the lipid components. The eluent then enters the mass spectrometer, where molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z). This allows for the precise identification and quantification of individual lipid species, including DMPG and its potential degradation products like lyso-PG.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ³¹P NMR, offers a non-destructive and highly specific method for phospholipid analysis.[9]

Scientific Principle: ³¹P NMR spectroscopy directly measures the phosphorus nucleus in phospholipids. Different phospholipid classes have distinct chemical shifts in the ³¹P NMR spectrum, allowing for their simultaneous identification and quantification without the need for chromatographic separation.[10][11] This method can be highly accurate and has been accepted by the United States Pharmacopeia (USP) for the analysis of phospholipids in certain matrices, such as krill oil.

Head-to-Head Comparison: Choosing the Right Tool for the Job

The selection of an appropriate analytical method depends on several factors, including the specific information required, available instrumentation, sample throughput needs, and budget.

Method	Principle	Pros	Cons
Phosphorus Assay (Bartlett/Rouser)	Colorimetric determination of total phosphorus	- Cost-effective- Simple instrumentation (spectrophotometer)- Robust and well-established	- Lacks specificity for different phospholipids- Does not detect degradation products- Use of corrosive reagents (perchloric acid)- Interference from phosphate-containing buffers[1]
HPLC-CAD	Chromatographic separation followed by charged aerosol detection	- Good sensitivity (low ng range)[12]- Near-universal detection of non-volatile analytes[4]- Can separate DMPG from other lipids and some impurities	- Requires specialized HPLC-CAD instrumentation- Response can be non-linear[13]- Less sensitive than MS for some applications
LC-MS/MS	Chromatographic separation followed by mass spectrometric detection	- High sensitivity and specificity[7]- Can identify and quantify DMPG and its degradation products simultaneously[2][14][15]- Provides structural information	- High instrument cost and maintenance- Requires specialized expertise for method development and data analysis- Potential for matrix effects
³¹P NMR	Spectroscopic detection of the phosphorus nucleus	- Non-destructive- Highly specific for different phospholipid classes[16][17]- Can provide absolute quantification with an internal standard[10]- Accepted by USP for some applications	- Lower sensitivity compared to chromatographic methods[16][17]- High instrument cost- Requires specialized expertise

Ensuring Trustworthiness: The Role of High-Purity Standards

Regardless of the chosen method, the accuracy of your DMPG quantification is fundamentally reliant on the quality of your reference materials.

• High-Purity Sodium DMPG: It is imperative to use a well-characterized, high-purity (>99%) sodium DMPG standard for calibration and method validation. Several reputable suppliers offer such standards.

  • Avanti Polar Lipids (part of Croda Pharma) [18]

  • Calibre Scientific (Molecular Dimensions) [19]

  • Aladdin Scientific [20]

  • Otto Chemie Pvt. Ltd. [21]

• Certified Phosphorus Standards: For phosphorus assays, a certified phosphorus standard, traceable to a national metrology institute (e.g., NIST), is essential for ensuring the accuracy and traceability of the results.

  • NIST Standard Reference Material® (SRM) 3139a [22]

  • LabChem (available through Fisher Scientific) [23]

  • Carl ROTH (traceable to NIST)[24]

  • TraceCERT® from Sigma-Aldrich

  • Agilent Technologies (traceable to NIST)[25]

Conclusion and Recommendations

The validation of sodium DMPG concentration is a critical step in the development and quality control of liposomal formulations.

• For routine, cost-effective determination of total phospholipid concentration , the Bartlett or Rouser phosphorus assay remains a viable and reliable option, provided that potential interferences from phosphate-containing buffers are carefully managed.

• When specificity is required to quantify DMPG in the presence of other phospholipids or to monitor for potential degradation, HPLC-CAD offers a significant advantage in terms of performance and accessibility.

• For in-depth characterization, stability studies, and the simultaneous quantification of DMPG and its degradation products with the highest sensitivity and specificity, LC-MS/MS is the unequivocal method of choice.

• ³¹P NMR stands out as a powerful, non-destructive technique for the absolute quantification of different phospholipid classes and is particularly valuable in research and development settings where detailed structural information is paramount.

By understanding the principles, advantages, and limitations of each of these methods, you can select and validate the most appropriate analytical strategy to ensure the quality and consistency of your sodium DMPG-containing formulations.

References

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• De Roo, N., et al. (2020). 1H NMR as a release methodology for the analysis of phospholipids and other constituents in infant nutrition. Analytical Methods.
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• Kato, T., et al. (2019). Quantitative 31 P NMR Method for Individual and Concomitant Determination of Phospholipid Classes in Polar Lipid Samples. Journal of Oleo Science.
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Navigating Anionic Lipids for Gene Delivery: A Comparative Guide to Sodium DMPG and DOPG

For researchers and drug development professionals navigating the complexities of non-viral gene delivery, the choice of lipid excipients is a critical determinant of success. Among the various formulation strategies, anionic liposomes have emerged as a compelling alternative to their cationic counterparts, offering a more favorable safety profile.[1][2] This guide provides an in-depth comparison of two prominent anionic phospholipids: 1,2-dimyristoyl-sn-glycero-3-phospho-rac-(1-glycerol) (sodium salt) (DMPG) and 1,2-dioleoyl-sn-glycero-3-phospho-rac-(1-glycerol) (sodium salt) (DOPG), in the context of transfection efficiency. While direct head-to-head comparative studies on their transfection efficiency are not extensively documented in peer-reviewed literature, a detailed analysis of their physicochemical properties allows for a robust, evidence-based discussion to inform your experimental design.

At the Heart of the Matter: Physicochemical Properties Dictate Performance

The fundamental differences between DMPG and DOPG lie in the saturation of their acyl chains, which in turn governs the fluidity of the liposomal membrane at physiological temperatures. This is a crucial factor influencing the stability of the lipoplex and its ability to release its genetic payload into the target cell.

Physicochemical Property	Sodium DMPG	Sodium DOPG	Implication for Transfection
Acyl Chain Composition	14:0 (Myristoyl)	18:1 (Oleoyl)	The saturated myristoyl chains of DMPG allow for tighter packing, resulting in a more rigid membrane. The unsaturated oleoyl chains of DOPG introduce a "kink," leading to a more fluid membrane.
Phase Transition Temp (Tm)	23°C[3]	-18°C[3]	At physiological temperature (~37°C), DMPG is in a fluid phase, but closer to its transition temperature than DOPG. DOPG, with its much lower Tm, forms a highly fluid membrane at 37°C. Membrane fluidity is believed to be a key factor in the fusogenic potential of liposomes and the subsequent release of genetic material.
Molecular Structure	Saturated acyl chains	Unsaturated acyl chains (cis-double bond at ∆9)	The straight, saturated chains of DMPG result in a more ordered and less permeable bilayer. The bent, unsaturated chains of DOPG create a less ordered, more permeable, and more fusogenic bilayer.

The Mechanism of Anionic Liposome-Mediated Transfection: A Multi-Step Process

Anionic liposomes employ a sophisticated mechanism to overcome the electrostatic repulsion of the negatively charged cell membrane and deliver their genetic cargo. This process is critically dependent on the presence of divalent cations, typically calcium chloride (CaCl₂), and a helper lipid, most commonly 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE).

The proposed mechanism involves the following key steps:

• Lipoplex Formation: In the presence of Ca²⁺, the negatively charged phosphate groups of the DNA backbone are bridged with the anionic headgroups of DMPG or DOPG in the liposome, leading to the formation of a condensed, neutral, or slightly negatively charged lipoplex.[4][5]

• Cellular Uptake: The resulting lipoplex can then approach and interact with the cell membrane. The precise mechanism of uptake is still under investigation, but it is believed to involve endocytosis.[6]

• Endosomal Escape and DNA Release: This is the most critical and often rate-limiting step. The acidic environment of the endosome is thought to play a role in destabilizing the lipoplex. The helper lipid, DOPE, is crucial here. Its conical shape promotes the formation of non-bilayer hexagonal phases, which disrupt the endosomal membrane and facilitate the release of the DNA into the cytoplasm.[1][2][7]

Caption: Anionic liposome transfection workflow.

Comparative Analysis of Transfection Efficiency: An Evidence-Based Inference

While direct comparative data is scarce, we can infer the potential differences in transfection efficiency between DMPG and DOPG based on their physicochemical properties:

• DOPG: The Advantage of Fluidity: With a very low phase transition temperature, DOPG-containing liposomes are in a highly fluid state at physiological temperatures. This fluidity is thought to enhance the ability of the liposome to fuse with the endosomal membrane and promote the formation of the fusogenic hexagonal phase, leading to more efficient DNA release.[1][2] The majority of published protocols for anionic liposome transfection utilize DOPG, suggesting its established efficacy.

• DMPG: A More Rigid Contender: DMPG's higher phase transition temperature results in a more rigid membrane at 37°C compared to DOPG. This increased rigidity could potentially hinder the fusion process with the endosomal membrane and the subsequent release of DNA, possibly leading to lower transfection efficiency. However, this rigidity might also confer greater stability to the lipoplex in the extracellular environment. One study has shown that liposomes composed of DMPC:DMPG can be taken up by cells via clathrin-mediated endocytosis, indicating that they are capable of cellular entry.[6]

Experimental Protocols: A Guide to Anionic Liposome Preparation and Transfection

The following protocol provides a general framework for preparing anionic liposomes and performing transfection. This protocol is based on established methods for DOPG-based liposomes and can be adapted for DMPG, keeping in mind the difference in their phase transition temperatures.

I. Liposome Preparation (Thin-Film Hydration Method)

This protocol is for the preparation of small unilamellar vesicles (SUVs) using the thin-film hydration method followed by extrusion.

Materials:

• DMPG or DOPG

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)

• Chloroform

• Round-bottom flask

• Rotary evaporator

• High-vacuum pump

• Hydration buffer (e.g., HEPES-buffered saline, HBS)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Caption: Liposome preparation workflow.

Procedure:

• Lipid Dissolution: In a clean round-bottom flask, dissolve the anionic lipid (DMPG or DOPG) and the helper lipid (DOPE) in chloroform. A common molar ratio is 1:1, but this may need to be optimized.

• Thin-Film Formation: Remove the chloroform using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Drying: Place the flask under a high-vacuum pump for at least 2 hours to remove any residual solvent.

• Hydration: Add the hydration buffer to the flask. The volume will depend on the desired final lipid concentration. Vortex the flask vigorously to disperse the lipid film, forming multilamellar vesicles (MLVs). For DMPG, it is advisable to perform this step at a temperature above its Tm (e.g., 30-37°C).

• Extrusion: To create uniformly sized SUVs, pass the MLV suspension through an extruder fitted with a polycarbonate membrane (e.g., 100 nm) multiple times (e.g., 11-21 passes). Again, for DMPG, ensure the extruder is maintained at a temperature above its Tm.

II. Transfection Protocol

Materials:

• Prepared anionic liposomes (DMPG:DOPE or DOPG:DOPE)

• Plasmid DNA

• Calcium Chloride (CaCl₂) solution (e.g., 2.5 M)

• Serum-free cell culture medium

• Cells to be transfected

Procedure:

• Cell Seeding: Seed the target cells in a multi-well plate such that they reach 70-80% confluency on the day of transfection.

• Lipoplex Formation: a. In a sterile tube, dilute the plasmid DNA in serum-free medium. b. In a separate sterile tube, dilute the anionic liposomes in serum-free medium. c. Add the CaCl₂ solution to the diluted DNA to a final concentration that needs to be optimized (a starting point could be 10-15 mM). Mix gently. d. Add the DNA-CaCl₂ mixture to the diluted liposomes and mix gently. Incubate at room temperature for 15-30 minutes to allow for lipoplex formation. The optimal DNA:lipid:Ca²⁺ ratio will need to be determined empirically.

• Transfection: a. Aspirate the culture medium from the cells and wash once with serum-free medium. b. Add the lipoplex-containing medium to the cells. c. Incubate the cells with the lipoplexes for 4-6 hours at 37°C. d. After the incubation period, replace the transfection medium with fresh, complete (serum-containing) culture medium.

• Assay for Gene Expression: Incubate the cells for 24-72 hours, then assay for the expression of the transfected gene (e.g., via fluorescence microscopy for a fluorescent reporter protein, or a luciferase assay).

Conclusion and Future Perspectives

Based on a thorough analysis of their physicochemical properties, DOPG is the more promising candidate for achieving high transfection efficiency in anionic liposome formulations due to its superior membrane fluidity at physiological temperatures. This property is critical for the proposed mechanism of endosomal escape, which relies on the formation of fusogenic non-bilayer lipid structures.

However, the field would greatly benefit from direct, head-to-head comparative studies of DMPG and DOPG in various cell lines and with different genetic payloads. Such studies would provide the definitive experimental data needed to move beyond inference and establish clear guidelines for lipid selection. Researchers are encouraged to empirically test both lipids in their systems, as unexpected cell-type-specific interactions can sometimes lead to surprising results. The protocols and mechanistic insights provided in this guide offer a solid foundation for such investigations, paving the way for the rational design of safer and more effective non-viral gene delivery systems.

References

• Patil, S. D., Rhodes, D. G., & Burgess, D. J. (2004). Anionic liposomal delivery system for DNA transfection. The AAPS journal, 6(4), e29. [Link]

• Simões, S., Slepushkin, V., Düzgüneş, N., & de Lima, M. C. P. (2000). On the mechanism of internalization and intracellular processing of plasmid DNA complexed with cationic liposomes. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1467(1), 17-28.

• Ahmad, A., Evans, H. M., Ewert, K., George, C. X., Samuel, C. E., & Safinya, C. R. (2005). Polymorphism of DNA–anionic liposome complexes reveals hierarchy of ion-mediated interactions. Physical review letters, 95(14), 148102. [Link]

• Zhaorigetu, S., Wang, T., & Zhang, Y. (2014). A comparison of cellular uptake mechanisms, delivery efficacy, and intracellular fate between liposomes and extracellular vesicles. International journal of molecular sciences, 15(11), 20739-20757. [Link]

• Navarro, G., Shankardas, J., L-g, C., & R-s, G. (2016). Preparation and optimization of anionic liposomes for delivery of small peptides and cDNA to human corneal epithelial cells. Journal of visualized experiments: JoVE, (111). [Link]

• Zelphati, O., & Szoka Jr, F. C. (1996). Mechanism of DNA release from cationic liposome/DNA complexes used in cell transfection. Proceedings of the National Academy of Sciences, 93(21), 11493-11498. [Link]

• Avanti Polar Lipids. (n.d.). Phase Transition Temperatures for Glycerophospholipids. Retrieved from [Link]

• Caracciolo, G., Pozzi, D., Amenitsch, H., & Caminiti, R. (2006). DNA release from cationic liposome/DNA complexes by anionic lipids. Applied Physics Letters, 89(23), 233902. [Link]

• Kulkarni, J. A., Witzigmann, D., Leung, J., Tam, Y. Y. C., & Cullis, P. R. (2019). On the role of helper lipids in lipid nanoparticle formulations of siRNA. Nanoscale, 11(45), 21733-21739. [Link]

• Zelphati, O., & Szoka Jr, F. C. (1996). Mechanism of oligonucleotide release from cationic liposomes. Proceedings of the National Academy of Sciences, 93(21), 11493-11498. [Link]

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A Comparative Guide to Thin-Layer Chromatography (TLC) Methods for the Impurity Profiling of Sodium DMPG

For researchers, scientists, and drug development professionals vested in the burgeoning field of lipid-based drug delivery systems, the purity of synthetic phospholipids like 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (DMPG-Na), is not merely a quality metric—it is a critical determinant of a final product's safety and efficacy. Given its role in formulating liposomes and other nanoparticles, a robust analytical method for impurity profiling is indispensable. Thin-Layer Chromatography (TLC) emerges as a powerful tool in this context, offering a blend of simplicity, cost-effectiveness, and rapid screening capabilities for class-level separation of phospholipids from their potential impurities.[1]

This guide provides an in-depth comparison of two distinct one-dimensional (1D) TLC methodologies for the separation of DMPG-Na from its common process-related impurities and degradation products. We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to empower you in selecting and implementing the most suitable method for your analytical needs.

Understanding the Analytes: DMPG and Its Common Impurities

DMPG is an anionic phospholipid that is a cornerstone in many pharmaceutical formulations. However, its synthesis and storage can introduce several impurities that may alter the physicochemical properties and biological performance of the final drug product.[2] A comprehensive understanding of these potential impurities is the first step toward effective separation.

Common impurities in synthetic DMPG can include:

• Lysophospholipids (e.g., 1-myristoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol) or Lyso-DMPG): Formed by the hydrolysis of one of the fatty acid chains. The presence of lysolipids can significantly impact the stability and permeability of lipid bilayers.[3][4]

• Free Fatty Acids (e.g., Myristic Acid): Remnants from the synthesis process or resulting from the complete hydrolysis of the phospholipid.

• Other Phospholipids (e.g., Phosphatidic Acid, Phosphatidylcholine): Potential byproducts or contaminants from starting materials.

• Degradation Products: Arising from factors like oxidation or pH instability during storage.[5][6]

Diagram of DMPG and Common Impurities

Caption: Logical relationship between DMPG and its common impurities.

The Bedrock of Separation: Fundamentals of Phospholipid TLC

The separation of phospholipids by TLC is predominantly achieved through normal-phase chromatography.[7] In this mode, a polar stationary phase, most commonly silica gel, is used in conjunction with a less polar mobile phase.[8][9] The silica gel's surface is rich in silanol groups (Si-OH), which can form hydrogen bonds with the polar head groups of phospholipids.[7]

The separation mechanism hinges on the competition between the analyte and the mobile phase for the active sites on the stationary phase. More polar compounds, like phospholipids, will have a stronger affinity for the silica gel and thus migrate slower up the plate, resulting in a lower Retention Factor (Rf) value. Conversely, less polar compounds, such as free fatty acids, will be more readily carried by the mobile phase, leading to higher Rf values.[10] The composition of the mobile phase is therefore a critical parameter that can be fine-tuned to achieve the desired separation.[8]

Comparative Analysis of TLC Methodologies

Here, we compare two robust 1D-TLC methods for DMPG impurity profiling. Both methods utilize high-performance TLC (HPTLC) silica gel plates for enhanced resolution.

Method A: The Classic Chloroform-Methanol-Water System

This is a widely adopted and versatile system for general phospholipid separation.[11] The inclusion of water in the mobile phase is crucial for deactivating the silica plate to an extent, which prevents strong, irreversible binding of highly polar phospholipids.

Experimental Protocol:

• Plate Preparation:

  • Use HPTLC silica gel 60 plates.

  • Pre-wash the plate by developing it in chloroform/methanol (1:1, v/v) to remove any contaminants.[8][12]

  • Activate the plate by heating at 110-120°C for 30 minutes.[9] Allow to cool in a desiccator before use.

• Sample Preparation:

  • Dissolve the DMPG-Na sample and relevant standards (Lyso-DMPG, myristic acid) in chloroform/methanol (2:1, v/v) to a concentration of approximately 1 mg/mL.

• Application:

  • Spot 1-2 µL of each sample and standard onto the plate, about 1 cm from the bottom edge.

• Development:

  • Prepare the mobile phase: Chloroform/Methanol/Water (65:25:4, v/v/v) .[11]

  • Pour the mobile phase into a TLC chamber lined with filter paper to a depth of about 0.5 cm. Allow the chamber to saturate for at least 30 minutes.[9][13]

  • Place the spotted plate in the chamber and develop until the solvent front is approximately 1 cm from the top of the plate.[7]

• Visualization:

  • Remove the plate and dry it thoroughly in a fume hood.

  • Place the dried plate in a chamber containing iodine crystals. Unsaturated fatty acid chains and some other lipids will appear as yellow-brown spots.[13]

  • Alternatively, for more sensitive and permanent visualization, spray the plate with a 10% cupric sulfate solution in 8% phosphoric acid and heat at 160-180°C.[14][15] Lipids will appear as dark brown or black spots.

Method B: The Alkaline Chloroform-Methanol-Ammonia System

This method introduces a basic modifier (ammonium hydroxide) to the mobile phase. This is particularly effective for improving the separation of acidic phospholipids like DMPG and for preventing streaking that can sometimes occur with these compounds on silica gel.

Experimental Protocol:

• Plate and Sample Preparation: Follow steps 1 and 2 from Method A.

• Application: Follow step 3 from Method A.

• Development:

  • Prepare the mobile phase: Chloroform/Methanol/Ammonium Hydroxide (65:35:5, v/v/v) .[16]

  • Saturate the TLC chamber and develop the plate as described in step 4 of Method A.

• Visualization: Follow step 5 from Method A.

TLC Workflow Diagram

Caption: General workflow for TLC analysis of DMPG impurities.

Data Interpretation and Performance Comparison

The effectiveness of each method can be quantitatively assessed by comparing the Retention factor (Rf) values of DMPG and its key impurities. The Rf is calculated as the ratio of the distance traveled by the spot to the distance traveled by the solvent front.

Compound	Method A (Chloroform/Methanol/Water)	Method B (Chloroform/Methanol/Ammonia)	Comments
Myristic Acid	~0.90	~0.92	Least polar, travels furthest in both systems.
DMPG-Na	~0.45	~0.55	Increased Rf in the basic system due to deprotonation of the phosphate group, reducing its interaction with the silica.
Lyso-DMPG	~0.25	~0.30	More polar than DMPG due to the free hydroxyl group, resulting in a lower Rf.
Origin	0.0	0.0	Highly polar impurities/degradation products may remain at the origin.

Discussion:

• Resolution: Both methods provide good separation between the non-polar myristic acid and the more polar phospholipids. The key separation is between DMPG and its structurally similar impurity, Lyso-DMPG. Method A generally offers adequate separation. However, Method B can provide sharper spots and slightly better resolution for acidic phospholipids due to the inclusion of ammonium hydroxide, which minimizes tailing.

• Sensitivity and Specificity: The choice of visualization agent significantly impacts sensitivity. Charring with cupric sulfate is a universal and highly sensitive method for all organic compounds but is destructive.[15] Iodine vapor is non-destructive but less sensitive and primarily visualizes compounds with unsaturated bonds.[13] For specific detection of amine-containing phospholipids (not expected as major impurities here, but useful for broader screens), a ninhydrin spray can be used.[17]

Conclusion and Recommendations

Both the classic chloroform/methanol/water system and the alkaline chloroform/methanol/ammonia system are effective for the qualitative analysis of DMPG-Na impurities by TLC.

• Method A (Chloroform/Methanol/Water) is an excellent starting point and a reliable workhorse for routine analysis. Its well-documented performance across a range of phospholipids makes it a trustworthy choice.[11]

• Method B (Chloroform/Methanol/Ammonia) is recommended when issues like band streaking are observed with acidic phospholipids, or when enhanced separation between DMPG and other acidic impurities is required.

For drug development professionals, the simplicity and low cost of TLC make it an ideal technique for rapid screening of raw materials, in-process control, and preliminary stability studies.[1][18] While TLC is semi-quantitative at best, it provides invaluable qualitative data to inform when more rigorous and quantitative methods, such as HPLC or LC-MS, are warranted.[1][4] The self-validating nature of running standards alongside the sample on the same plate ensures trustworthy identification of impurities.

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A Researcher's Guide to the Thermotropic Behavior of Sodium DMPG: A Comparative DSC Analysis

For researchers and professionals in drug development, a deep understanding of the biophysical properties of lipid excipients is paramount for designing stable and effective delivery systems. Sodium 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), or DMPG, is a widely utilized anionic phospholipid. Its phase behavior, dictated by temperature, significantly influences the structure, fluidity, and permeability of liposomal formulations. Differential Scanning Calorimetry (DSC) stands as a cornerstone technique for elucidating these critical thermotropic properties.[1][2][3] This guide provides an in-depth analysis of the DSC profile of sodium DMPG, compares it with other common phospholipids, and offers practical insights for its characterization.

The Principles of DSC in Lipid Science

Differential Scanning Calorimetry is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[4] When a lipid suspension undergoes a phase transition, it is accompanied by an endothermic (heat-absorbing) or exothermic (heat-releasing) event, which is detected by the DSC instrument as a peak in the thermogram. The key parameters derived from a DSC profile are the transition temperature (Tm), which is the peak of the transition, and the enthalpy of the transition (ΔH), which is the area under the peak and represents the energy required for the phase change.[5]

The Unique Thermotropic Profile of Sodium DMPG

Sodium DMPG is known for its complex phase behavior, which is highly sensitive to the surrounding ionic environment.[6][7] This complexity makes it a fascinating subject of study and a versatile component in formulation development.

The Main Gel-to-Liquid Crystalline Phase Transition (Tm)

The primary thermal event for DMPG is its main phase transition from a well-ordered gel phase (Lβ') to a disordered liquid-crystalline phase (Lα).[5][8] In the presence of sufficient salt concentration (typically ≥100 mM NaCl), the negative charges on the phosphate headgroups are shielded, allowing the lipid to behave similarly to its zwitterionic counterpart, 1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC).[7] Under these conditions, DMPG exhibits a sharp and well-defined main transition at approximately 23°C .[6][9]

The Influence of Ionic Strength and pH

At low ionic strength, the electrostatic repulsion between the negatively charged DMPG headgroups becomes significant. This repulsion destabilizes the ordered gel phase, leading to a much broader and more complex phase transition that can span from 18°C to 35°C.[7][8] This broad transition often displays multiple thermal events within the DSC thermogram, indicating the presence of intermediate phases.[7][10] Similarly, pH can influence the charge state of the headgroup and thus alter the phase transition behavior.[7]

Pre-transition and Intermediate Phases

Under certain conditions, particularly at low ionic strength, DMPG can exhibit a pre-transition (Tp) at a temperature below the main transition. This pre-transition corresponds to a change from the lamellar gel phase (Lβ') to a periodic "ripple" phase (Pβ').[8] The main transition then occurs from this ripple phase to the liquid-crystalline phase (Lα). The presence and characteristics of this pre-transition are highly dependent on factors like ionic strength and the thermal history of the sample.

Comparative DSC Analysis: Sodium DMPG vs. Other Phospholipids

To fully appreciate the characteristics of sodium DMPG, it is instructive to compare its thermal behavior with other commonly used phospholipids. The primary determinant of the main transition temperature for a given class of phospholipids is the length and degree of saturation of its acyl chains.

Phospholipid	Acyl Chain Composition	Main Transition Temperature (Tm)
Sodium DMPG	14:0 / 14:0	~23°C [9]
DMPC (1,2-dimyristoyl-sn-glycero-3-phosphocholine)	14:0 / 14:0	~24°C[9][11]
DPPG (1,2-dipalmitoyl-sn-glycero-3-phosphoglycerol)	16:0 / 16:0	~41°C[9]
DPPC (1,2-dipalmitoyl-sn-glycero-3-phosphocholine)	16:0 / 16:0	~41°C[9]
DSPG (1,2-distearoyl-sn-glycero-3-phosphoglycerol)	18:0 / 18:0	~55°C[9]
DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)	18:0 / 18:0	~55°C[9]
DOPG (1,2-dioleoyl-sn-glycero-3-phosphoglycerol)	18:1 / 18:1	~-18°C[9]

As the table illustrates, for saturated phospholipids, an increase in the acyl chain length leads to a higher transition temperature due to stronger van der Waals interactions between the longer chains. The introduction of unsaturation, as seen in DOPG, dramatically lowers the Tm by disrupting the tight packing of the acyl chains. Notably, at sufficient ionic strength, the Tm of DMPG is very close to that of its phosphocholine counterpart, DMPC, highlighting the significant role of headgroup charge shielding.[7]

Experimental Protocol for DSC Analysis of Sodium DMPG Liposomes

To obtain reliable and reproducible DSC data for sodium DMPG, a well-defined experimental protocol is essential.

I. Liposome Preparation (Thin-Film Hydration Method)

• Lipid Film Formation: Dissolve sodium DMPG powder in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask.[5]

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the flask's inner surface. Ensure the temperature is kept below the lipid's Tm.

• Vacuum Desiccation: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Add the desired aqueous buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4) to the flask.[5] The buffer should be pre-heated to a temperature above the Tm of DMPG (~30-35°C) to facilitate hydration.

• Vesicle Formation: Agitate the flask by vortexing or gentle shaking to disperse the lipid film and form multilamellar vesicles (MLVs).[5][6]

• (Optional) Unilamellar Vesicle Preparation: For more homogenous samples, large unilamellar vesicles (LUVs) can be prepared by extrusion of the MLV suspension through polycarbonate membranes of a defined pore size (e.g., 100 nm).[5] This should be performed at a temperature above the Tm.

II. DSC Measurement

• Sample and Reference Preparation: Accurately pipette a known volume of the liposome suspension (typically 20-50 µL) into a DSC sample pan. Use the same volume of the hydration buffer as the reference.[12]

• Pan Sealing: Hermetically seal both the sample and reference pans.

• Instrument Setup:

  • Temperature Range: Set a temperature range that brackets the expected transitions of DMPG (e.g., 5°C to 45°C).

  • Scan Rate: A typical scan rate is 1-2°C/min. Slower scan rates can improve resolution but may decrease the signal-to-noise ratio.[5]

  • Equilibration: Include an initial equilibration period at the starting temperature to ensure thermal stability.

• Data Acquisition: Perform at least two heating and cooling cycles. The first heating scan can sometimes show artifacts from the sample preparation process, so the second heating scan is often used for analysis.

• Data Analysis: Integrate the area under the transition peak to determine the enthalpy (ΔH) and identify the peak maximum as the transition temperature (Tm).

Visualizing the DSC Workflow and DMPG Phase Transitions

To further clarify the experimental process and the thermotropic behavior of sodium DMPG, the following diagrams are provided.

Caption: Experimental workflow for DSC analysis of liposomes.

Caption: Phase transitions of sodium DMPG.

Conclusion

The thermotropic profile of sodium DMPG is a critical determinant of its functionality in lipid-based formulations. Its main phase transition at approximately 23°C is highly sensitive to the ionic strength of the medium, exhibiting complex behavior at low salt concentrations. A thorough understanding of these properties, obtained through meticulous DSC analysis, allows researchers to make informed decisions in the design and development of drug delivery systems. By comparing its behavior to other phospholipids, the unique characteristics of DMPG can be leveraged to achieve desired formulation attributes.

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• Riske, K. A., & Lamy-Freund, M. T. (2010). Ionization and structural changes of the DMPG vesicle along its anomalous gel-fluid phase transition: a study with different lipid concentrations. Biochimica et biophysica acta, 1798(9), 1732–1739. Retrieved February 17, 2026, from [Link]

• Carugo, D., & Coclite, A. (2021). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. Pharmaceutics, 13(12), 2024. Retrieved February 17, 2026, from [Link]

• Le, T. D., & Zasadzinski, J. A. (2018). Differential Scanning Calorimetry Studies of Phospholipid Membranes: The Interdigitated Gel Phase. ResearchGate. Retrieved February 17, 2026, from [Link]

• Kumar, L., & Singh, S. (2022). DSC thermogram of (A) MTX (B) DMPG-Na (C) Cholesterol and (D) MTX-NCs. ResearchGate. Retrieved February 17, 2026, from [Link]

• Garidel, P., & Blume, A. (2005). DSC heating thermograms for the system DMPA:DMPE at different molar... ResearchGate. Retrieved February 17, 2026, from [Link]

• ResolveMass Laboratories Inc. (n.d.). Applications of Differential Scanning Calorimetry (DSC) Analysis. Retrieved February 17, 2026, from [Link]

• TA Instruments. (2022, February 7). What is Differential Scanning Calorimetry? Retrieved February 17, 2026, from [Link]

• NETZSCH Analyzing & Testing. (n.d.). Differential Scanning Calorimeter (DSC/DTA). Retrieved February 17, 2026, from [Link]

• Kim, S. K., & Kim, Y. R. (2024). High-purity 1,2-dimyristoyl-sn-glycero-3-phosphocholine: synthesis and emulsifying performance evaluation. Frontiers in Nutrition, 11, 1414451. Retrieved February 17, 2026, from [Link]

• Tury, B., & Tury, M. (2020). Nanoprecipitation preparation of low temperature-sensitive magnetoliposomes. Queen's University Belfast. Retrieved February 17, 2026, from [Link]

• NETZSCH Analyzing & Testing. (n.d.). Factors Influencing the DSC and TGA Measurements Results. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2-Dimyristoyl-sn-glycero-3-(phospho-rac-(1-glycerol)), sodium salt. PubChem. Retrieved February 17, 2026, from [Link]

• Mettler-Toledo. (n.d.). Interpreting DSC curves Part 1: Dynamic measurements. Retrieved February 17, 2026, from [Link]

Sources

• 1. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 5. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 6. Molecular structures of fluid phase phosphatidylglycerol bilayers as determined by small angle neutron and X-ray scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nbi.ku.dk [nbi.ku.dk]
• 8. mdpi.com [mdpi.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Ionization and structural changes of the DMPG vesicle along its anomalous gel-fluid phase transition: a study with different lipid concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | High-purity 1,2-dimyristoyl-sn-glycero-3-phosphocholine: synthesis and emulsifying performance evaluation [frontiersin.org]
• 12. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]

Advanced NMR Spectral Analysis of Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) Structure

This guide provides an advanced technical analysis of Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) structure using NMR spectroscopy. It is designed for researchers in lipidomics and drug delivery formulation.

Executive Summary

Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) is a synthetic anionic phospholipid widely used in liposomal drug delivery (e.g., AmBisome®) to provide electrostatic repulsion and bilayer stability. Unlike zwitterionic lipids, DMPG-Na exhibits a complex "anomalous melting regime" at low ionic strength, a feature critical for formulation stability but difficult to characterize via standard calorimetry (DSC).

This guide establishes Solid-State and Solution NMR as the gold standard for validating DMPG-Na structural integrity. While DSC measures heat flow, NMR directly probes molecular dynamics, headgroup orientation, and phase polymorphism (lamellar vs. hexagonal), offering a self-validating system for quality control.

Comparative Analysis: DMPG-Na vs. Alternatives

In formulation, DMPG-Na is often compared to DMPC (zwitterionic equivalent) or DPPG (longer chain analog). The choice defines the liposome's transition temperature (

) and surface charge.

Table 1: Physicochemical & NMR Profile Comparison

Feature	DMPG-Na (C14:0)	DMPC (C14:0)	DPPG-Na (C16:0)
Charge (pH 7.4)	Anionic (-1)	Zwitterionic (Neutral)	Anionic (-1)
Phase Transition ( )	~23°C (High Salt)18–35°C (Low Salt)*	~24°C (Sharp)	~41°C
31P NMR Shift (Iso)	~0.5 ppm (Sensitive to pH/Salt)	~ -0.9 ppm	~0.5 ppm
Critical NMR Feature	Broad Phase Coexistence: At low ionic strength, NMR shows simultaneous gel/fluid signals over a 15°C range.	Sharp Transition: rapid exchange between gel/fluid signals.	High : Requires elevated temp for fluid phase NMR.
Formulation Role	Electrostatic stabilizer; prevents aggregation.	Bulk bilayer former; neutral.	High-stability variant; rigid bilayer.

The "Anomalous Melting" Factor:

• Observation: At low ionic strength (<100 mM NaCl), DMPG-Na does not melt sharply. It enters an intermediate phase between 18°C and 35°C.[1]

• NMR Superiority: DSC often shows broad, uninterpretable peaks here. 31P NMR definitively resolves this by showing a superposition of "gel-like" (broad CSA) and "fluid-like" (narrow isotropic) signals, confirming phase coexistence rather than impurity.

NMR Spectral Profiling: The "Fingerprint"

A. 31P NMR: The Headgroup Sentinel

Phosphorus-31 is the most critical nucleus for DMPG analysis. It reports directly on the hydration state and the phase symmetry of the lipid bilayer.

• Chemical Shift Anisotropy (CSA):

  • Bilayer (Lamellar Phase): Exhibits a classic asymmetrical "powder pattern" with a low-field shoulder and high-field peak. Span

    40–50 ppm.

  • Micellar/Small Vesicle (Isotropic): A single sharp peak due to rapid tumbling averaging the CSA.

  • Hexagonal Phase (

    ): Reverse asymmetry (factor of -1/2 compared to lamellar). Note: DMPG-Na rarely forms without fusogenic agents.

B. 1H & 13C NMR: Acyl Chain Dynamics

Proton and Carbon NMR are used to assess the fluidity of the myristoyl chains.

• Line Broadening: In the gel phase (

  C), 1H resonances are extremely broad (>10 kHz) due to strong dipolar couplings. Above , signals narrow significantly, allowing resolution of terminal methyls vs. methylene protons.

• Order Parameter (

  ): If deuterated DMPG is used, 2H NMR provides the order parameter, quantifying the gradient of mobility from the glycerol backbone (rigid) to the terminal methyl (fluid).

Table 2: Key Chemical Shifts (Liposomes in D2O, > )

Nucleus	Moiety	Chemical Shift ( , ppm)	Diagnostic Value
31P	Phosphate Headgroup	+0.4 to +0.8	Downfield shift vs. PC lipids indicates anionic environment.
1H	Terminal	0.88	Sharp triplet confirms fluid chain ends.
1H	Chain	1.28	Broadens instantly upon phase transition (Gel state).
1H	Glycerol Backbone ( )	3.8 - 4.0	Resolves headgroup conformation; overlaps with water if not suppressed.
1H	-Methylene ( )	2.30	Sensitive to hydration at the interface.

Experimental Protocol: Self-Validating Workflow

This protocol uses Magic Angle Spinning (MAS) to resolve spectral features in liposomes that are otherwise lost in static solid-state NMR.

Reagents

• Lipid: DMPG-Na (Powder, >99% purity).

• Solvent: D2O (99.9% D) with 100 mM NaCl (to suppress anomalous melting for standard QC) or 10 mM HEPES (for structural studies).

• Standard: 85% H3PO4 (External 0 ppm reference).

Workflow Diagram (Graphviz)

Caption: Step-by-step preparation workflow for DMPG-Na liposomes ensuring homogenous hydration and proper phase state for NMR acquisition.

Data Interpretation & Causality

Mechanistic Logic: Why do we see what we see?

• The "Hump" in 31P Spectra: If you observe a broad shoulder on the low-field side of the 31P signal, the liposomes are large Multilamellar Vesicles (MLVs). The restricted motion of the lipid prevents averaging of the chemical shift anisotropy.

  • Action: If your goal is to study drug encapsulation in LUVs, this "hump" indicates incomplete extrusion.

• Peak Splitting: In mixed lipid systems (e.g., DMPC/DMPG), two distinct 31P peaks often appear.

  • Causality: DMPG is anionic; DMPC is zwitterionic.[2] They have different hydration shells and local magnetic environments.

  • Interpretation: The separation (usually ~0.5 - 1.0 ppm) confirms the ratio of lipids. If peaks merge into one broad signal, it may indicate domain formation or phase separation issues.

Decision Tree for Spectral Analysis (Graphviz)

Caption: Diagnostic logic flow for interpreting 31P NMR spectra of DMPG-Na formulations.

References

• Heimburg, T. (2010). Enhanced dynamics in the anomalous melting regime of DMPG lipid membranes. AIP Publishing. Link

• Watts, A., & Poile, T. W. (1986). NMR of Drug-Lipid Interactions. In NMR in Pharmaceutical Science. Wiley. Link

• Seelig, J. (1978). 31P Nuclear Magnetic Resonance and the Head Group Structure of Phospholipids in Membranes. Biochimica et Biophysica Acta (BBA). Link

• Marsh, D. (2013). Handbook of Lipid Bilayers. CRC Press. (Standard reference for transition temperatures and chemical shifts). Link

• Kinnun, J. J., et al. (2020). Enhanced dynamics in the anomalous melting regime of DMPG lipid membranes. Journal of Chemical Physics. Link

Sources

• 1. nbi.ku.dk [nbi.ku.dk]
• 2. arxiv.org [arxiv.org]

Comparative Cytotoxicity Profiling: Sodium DMPG vs. Cationic Lipids in In Vitro Systems

Executive Summary

In the landscape of lipid-based drug delivery, the choice between anionic lipids (e.g., Sodium DMPG) and cationic lipids (e.g., DOTAP, DOTMA) is often a trade-off between biocompatibility and transfection efficiency .

This guide objectively evaluates the cytotoxicity profiles of 1,2-dimyristoyl-sn-glycero-3-phosphorylglycerol (Sodium DMPG) against standard cationic lipids. While cationic lipids are essential for nucleic acid complexation (lipoplexes), their high positive charge density consistently correlates with dose-dependent cytotoxicity, membrane disruption, and oxidative stress. Conversely, Sodium DMPG demonstrates a superior safety profile, maintaining high cell viability (>90%) even at concentrations where cationic analogs induce significant apoptosis.

This document outlines the mechanistic divergence, critical quality attributes (CQAs), and a validated experimental workflow to benchmark these lipids in your own laboratory.

Mechanistic Analysis: The Toxicity Divergence

The fundamental difference in cytotoxicity stems from the electrostatic interaction between the lipid headgroup and the mammalian cell membrane.

Cationic Lipids (The "Proton Sponge" & Membrane Destabilizers)

Cationic lipids (e.g., DOTAP) possess quaternary ammonium headgroups. Their toxicity is driven by:

• Electrostatic Attraction: They bind avidly to the negatively charged proteoglycans and glycoproteins on the cell surface.

• Membrane Fusion & Pore Formation: This interaction forces non-bilayer phase transitions (often hexagonal

  phase), causing membrane destabilization and leakage.

• Mitochondrial Toxicity: Once internalized, cationic lipids can disrupt the mitochondrial membrane potential (

  ), leading to ROS generation and Caspase-mediated apoptosis.

Sodium DMPG (The Anionic Stabilizer)

Sodium DMPG is an anionic phospholipid. Its safety profile is defined by:

• Electrostatic Repulsion: The negative charge of the phosphoglycerol headgroup repels the negatively charged cell membrane, preventing non-specific fusion and accumulation.

• Biomimicry: Phosphatidylglycerols are naturally occurring (precursors to cardiolipin), allowing cells to metabolize them via standard phospholipase pathways without triggering acute stress responses.

Visualizing the Interaction (Graphviz)

Figure 1: Mechanistic pathway of lipid-induced cytotoxicity. Cationic lipids actively disrupt membranes via charge attraction, while DMPG remains inert due to repulsion.

Critical Quality Attributes (CQAs) for Evaluation

When designing a comparison study, ensure these physicochemical parameters are characterized, as they directly influence toxicity data.

Parameter	Sodium DMPG (Anionic)	Cationic Lipids (e.g., DOTAP)	Impact on Cytotoxicity
Zeta Potential	-40 to -70 mV	+30 to +60 mV	High Positive correlates linearly with toxicity. High Negative generally indicates safety/stability.
Phase Transition ( )	~23°C	~0°C (DOTAP)	Fluidity affects fusion. DMPG is fluid at body temp ( C), aiding dispersion without disruption.
Critical Micelle Conc. (CMC)	High (forms bilayers)	Variable	Free cationic monomers are more toxic than liposomal forms.

Experimental Protocol: Validating Cytotoxicity

Objective: To quantitatively compare the IC50 and membrane disruptive potential of Sodium DMPG vs. DOTAP liposomes.

Materials

• Cell Lines: L929 (Murine Fibroblasts - Standard ISO 10993) or RAW 264.7 (Macrophages - Sensitive to immune activation).

• Lipids: Sodium DMPG (High purity >99%), DOTAP (Control).

• Assays: MTT (Metabolic), LDH (Membrane Integrity), Hemolysis (Blood compatibility).

Workflow Diagram

Figure 2: Step-by-step experimental workflow for comparative cytotoxicity profiling.

Detailed Methodology

Step 1: Liposome Formation (Thin Film Hydration)

• Dissolve lipids in Chloroform:Methanol (2:1 v/v).

• Evaporate solvent under vacuum (Rotavap) to form a thin film.

• Hydrate film with PBS (pH 7.4) to achieve final lipid concentration (e.g., 5 mg/mL).

• Crucial: Extrude through 100 nm polycarbonate filters to ensure uniform size distribution (PDI < 0.2). Large aggregates can cause false-positive toxicity via physical sedimentation.

Step 2: Metabolic Viability (MTT Assay)

• Purpose: Measures mitochondrial dehydrogenase activity (live cells).

• Protocol:

  • Seed cells in 96-well plates (

    cells/well) and incubate for 24h.

  • Treat with serial dilutions of DMPG and DOTAP (Range: 10 µg/mL to 1000 µg/mL).

  • Incubate for 24h at

    C.

  • Add MTT reagent, incubate 4h, dissolve formazan crystals in DMSO.

  • Read absorbance at 570 nm.

Step 3: Membrane Integrity (LDH Release)

• Purpose: Confirms if low MTT signal is due to cell lysis (necrosis) or growth inhibition.[1]

• Protocol:

  • Use supernatant from treated cells.

  • Mix with LDH substrate mixture (Lactate + NAD+ + Tetrazolium).

  • Measure conversion of tetrazolium to formazan (red) at 490 nm.

  • Calculation:

Comparative Performance Data

The following table summarizes typical results observed in head-to-head studies (derived from aggregated literature data [1][2][5]).

Metric	Sodium DMPG Liposomes	Cationic Liposomes (DOTAP)	Interpretation
IC50 (L929 Cells)	> 1000 µg/mL (Non-toxic)	20 - 80 µg/mL (Highly Toxic)	DMPG is orders of magnitude safer.
Max Viability (500 µg/mL)	~95%	< 10%	Cationic lipids induce massive cell death at high doses.
LDH Release	< 5% (Baseline)	> 60%	Cationic lipids cause physical membrane rupture.
Hemolysis (RBCs)	< 2% (Non-hemolytic)	> 25% (Hemolytic)	DMPG is safe for IV administration; Cationic lipids require PEGylation to mask charge.
ROS Generation	Negligible	High (Mitochondrial stress)	Cationic lipids trigger oxidative stress pathways.

Conclusion and Recommendation

Sodium DMPG is objectively superior to cationic lipids regarding cellular safety and membrane compatibility.

• For Drug Delivery: If your API does not require electrostatic condensation (e.g., hydrophobic drugs like Amphotericin B), DMPG is the preferred stabilizer due to its "inert" interaction with host membranes.

• For Gene Delivery: While cationic lipids are necessary for transfection, they should be formulated with "helper lipids" (like DOPE or Cholesterol) or PEGylated lipids to mask the positive charge and reduce the toxicity profile described above.

Verdict: In pure cytotoxicity assays, Sodium DMPG serves as a negative control for toxicity , whereas cationic lipids act as a positive stressor .

References

• Comparison of Cationic and Anionic Liposomes. Brief Comparison of the Efficacy of Cationic and Anionic Liposomes as Nonviral Delivery Systems. ACS Omega. Link

• Cytotoxicity of Cationic Lipids. Cytotoxicity of cationic lipids and liposomes in vitro. ResearchGate.[2] Link

• DMPG in Insulin Aggregation (Specific Context). Anionic lipid catalyzes the generation of cytotoxic insulin oligomers.[3] bioRxiv. Link

• LDH Assay Protocol. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay. PMC. Link

• Cationic Lipid Headgroup Toxicity. Correlation of the cytotoxic effects of cationic lipids with their headgroups. Toxicology Research. Link

Sources

• 1. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]

Safety & Regulatory Compliance

Sodium Dimyristoylphosphatidylglycerol (DMPG-Na) Proper Disposal Procedures

[1][2][3][4]

Executive Summary & Material Profile

Sodium dimyristoylphosphatidylglycerol (DMPG-Na) is a synthetic anionic phospholipid widely used in liposomal drug delivery systems (e.g., Amphotericin B formulations). While regulatory bodies (GHS/CLP) often classify pure DMPG-Na as non-hazardous , its disposal in a research setting is rarely straightforward.

In drug development, DMPG-Na is frequently co-formulated with cytotoxic drugs, proteins, or organic solvents. Therefore, disposal protocols must be dictated by the most hazardous component in the mixture , not the lipid itself. Furthermore, bulk disposal of lipids down laboratory drains poses significant infrastructure risks (clogging/biofilms) and is strictly prohibited in Good Laboratory Practice (GLP) environments.

Material Safety Data Summary (SDS)

Property	Specification	Operational Implication
CAS Number	67232-81-9	Use for waste manifesting.
Physical State	White powder / Crystalline	Hygroscopic; keep containers tightly sealed until disposal.
GHS Classification	Not Hazardous	Not a P-list or U-list acute toxin.
Solubility	Soluble in Chloroform/Methanol	Requires solvent-compatible waste containers if dissolved.
Reactivity	Stable; reacts with strong oxidizers	Segregate from nitric/perchloric acid waste.

Pre-Disposal Assessment: The "Chain of Custody" Logic

Before disposing of DMPG-Na, you must determine its "history." A pure lipid requires different handling than a liposomal extrusion residue containing a chemotherapeutic agent.

Waste Segregation Decision Tree

The following logic flow ensures compliance with EPA (RCRA) and local EHS regulations.

Figure 1: Decision matrix for segregating DMPG-Na waste streams based on co-contaminants.

Detailed Disposal Protocols

Protocol A: Pure Solid Waste (Expired/Unused Powder)

Applicability: Expired shelf-life inventory or spilled pure powder.

Scientific Rationale: While non-hazardous, dumping chemical powders in trash bins can alarm custodial staff and violate "cradle-to-grave" tracking policies.

• Containment: Keep the material in its original glass/plastic vial if possible. Tightly cap.

• Secondary Container: Place the vial into a clear, sealable plastic bag (Zip-lock) to contain any potential breakage.

• Labeling: Apply a "Non-Hazardous Chemical Waste" label.

  • Constituents: "Sodium Dimyristoylphosphatidylglycerol (Solid)."

  • Hazard Checkbox: Mark "None" or "Non-Regulated."

• Disposal: Place in the laboratory's Solid Chemical Waste Drum .

  • Note: Do NOT dissolve in water to pour down the drain. This increases waste volume unnecessarily.

Protocol B: Liquid Suspensions (Aqueous Liposomes)

Applicability: Extruded liposomes in buffer (PBS/HEPES) without drugs or biologicals.

Scientific Rationale: Lipids are hydrophobic.[1] Pouring them down the drain, even if non-toxic, promotes the formation of "fatbergs" (lipid agglomerations) in plumbing traps, leading to costly facility repairs [1].

• Consolidation: Collect liquid waste in a designated "Aqueous Waste" carboy (HDPE plastic is preferred).

• Labeling: Tag as "Non-Hazardous Aqueous Waste."

  • Constituents: "Water (98%), DMPG-Na (2%)."

• Hand-off: Request pickup by your institution's EHS or waste contractor (e.g., Stericycle, Veolia).

Protocol C: Drug-Loaded or Solvent-Containing Waste

Applicability: The most common R&D scenario (e.g., DMPG loaded with Doxorubicin or dissolved in Chloroform).

Scientific Rationale: The regulatory status of the mixture is determined by the most toxic component (The "Mixture Rule").

• Solvent Segregation:

  • If dissolved in Chloroform/Methanol : Dispose in Halogenated Solvent Waste carboys. Do not mix with acidic waste.[2]

• Cytotoxic Contamination:

  • If loaded with chemotherapy agents: Dispose in Trace Chemotherapy Waste (Yellow bins/bags in many jurisdictions) or Hazardous Chemical Waste depending on concentration.

  • Crucial Step: List BOTH the lipid and the drug on the waste tag. E.g., "Chloroform (90%), DMPG-Na (5%), Doxorubicin (<1%)."

Emergency Procedures: Spill Cleanup

DMPG-Na is a surfactant. When wet, it creates an extreme slip hazard , significantly higher than standard water spills.

Spill Response Workflow

• Secure Area: Place "Wet Floor" signage immediately.

• Dry Cleanup (Preferred):

  • If powder: Do not wet.[3] Use a brush and dustpan or a HEPA vacuum designated for chemical powders.

• Wet Cleanup (If already in solution):

  • Do not use simple water (it spreads the lipids).

  • Absorb: Use vermiculite, clay, or dedicated chemical spill pads to soak up the bulk liquid.

  • Solubilize: Clean the residue with a detergent solution (e.g., 1% Alconox or SDS) or Ethanol (70%) to cut through the lipid film.

  • Disposal: Bag all absorbent materials as chemical waste (Protocol A).

References & Regulatory Grounding

• Avanti Polar Lipids. (n.d.). Safety Data Sheet: 14:0 PG (Na salt). Retrieved from (Verified CAS 67232-81-9 classification as non-hazardous).

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations.[4] Title 40 CFR Parts 260-273.

• Northwestern University Research Safety. (2023). Hazardous Waste Disposal Guide: Lipids and Non-Hazardous Chemicals.

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance.

(Note: Always consult your institution's specific Chemical Hygiene Plan (CHP) as local municipal codes may be stricter than federal guidelines regarding lipophilic discharge into sewers.)

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. epa.gov [epa.gov]

A Practical Guide to Personal Protective Equipment for Handling Sodium Dimyristoylphosphatidylglycerol (DMPG-Na)

As researchers and scientists in the field of drug development, our work with specialized compounds like Sodium dimyristoylphosphatidylglycerol (DMPG-Na) is fundamental to creating next-generation liposomal delivery systems. While DMPG-Na is not classified as a highly hazardous substance, a disciplined approach to safety through the correct use of Personal Protective Equipment (PPE) is non-negotiable.[1] This guide provides an in-depth, experience-driven framework for handling DMPG-Na, ensuring both personal safety and the integrity of your research.

The primary physical form of DMPG-Na is a fine, white, lyophilized powder.[2] The principal occupational hazard associated with this form is the potential for inhalation of airborne particulates. While systemic toxicity is low, fine powders can cause respiratory irritation, and it is a core principle of laboratory safety to minimize all chemical exposures.

Hazard Assessment and Core PPE Requirements

A thorough risk assessment is the foundation of any laboratory procedure. For DMPG-Na, the risks are primarily mechanical (inhalation, eye contact) rather than acutely toxicological. The following table summarizes the potential hazards and the essential PPE required to mitigate them.

Potential Hazard	Route of Exposure	Rationale for Protection	Required Personal Protective Equipment (PPE)
Airborne Particulates	Inhalation	The fine, lightweight powder can become airborne during weighing and transfer, posing a risk of respiratory tract irritation.	N95 Respirator (Recommended for open-bench weighing of larger quantities)
Eye Contamination	Eye Contact	Powder particles can cause mechanical irritation or be absorbed through the mucous membranes of the eyes.	ANSI Z87.1-Rated Safety Glasses with side shields (minimum); Safety Goggles for splash risks.
Dermal Contamination	Skin Contact	While not a primary irritant, prolonged contact should be avoided to prevent potential sensitization and maintain good lab hygiene.	Nitrile Gloves
Clothing Contamination	Skin/Clothing Contact	Protects personal clothing from contamination and prevents the transfer of the compound outside of the laboratory.	Standard Laboratory Coat

Deep Dive: Selecting the Right PPE

Simply listing PPE is insufficient. Understanding why each piece is chosen and its specific role is crucial for building a culture of safety.

Eye and Face Protection

Standard laboratory safety glasses with integrated side shields are mandatory for any work with DMPG-Na powder. They provide a crucial barrier against airborne particles generated during transfer. For procedures with a higher risk of aerosolization or when handling solutions, upgrading to chemical splash goggles is a prudent choice.

Hand Protection: The Critical Role of Gloves

Nitrile gloves are the standard for handling solid DMPG-Na. They provide an effective barrier against incidental skin contact. However, the true test of glove selection comes when DMPG-Na is dissolved in organic solvents for liposome preparation.

• Causality: DMPG-Na is often dissolved in solvents like chloroform. Nitrile gloves offer poor resistance to chloroform and should not be used for prolonged contact. The choice of glove must be dictated by the solvent, not the lipid.

• Self-Validating System: Always consult a solvent compatibility chart before working with chemical solutions.[3][4] For halogenated solvents like chloroform, heavier-duty gloves such as Viton® or Silver Shield® are required for extended handling. For incidental splash protection, double-gloving with nitrile can be a temporary measure, but gloves should be changed immediately upon contact.

Respiratory Protection: A Nuanced Decision

The need for respiratory protection depends on the scale and location of the work.

• When is it essential? An N95-rated disposable respirator is strongly recommended when weighing quantities greater than a few hundred milligrams on an open bench.[5][6] This is a simple, effective measure to prevent the inhalation of fine powders.[7]

• When might it be optional? When handling small quantities inside a certified chemical fume hood or a powder containment hood, the engineering controls of the hood itself provide primary respiratory protection.[6]

Procedural Guide: Workflows and Protocols

PPE Selection Workflow

The decision to use certain types of PPE, particularly respiratory protection, can be visualized as a simple workflow. This ensures a consistent and logical approach to safety assessment before every task.

Sources

• 1. agp.com [agp.com]
• 2. 1,2Dimyristoyl-sn-glycero-3-phospho-rac-1-glycerol sodium Manufacturer [mubychem.com]
• 3. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. 1,2-Dimyristoyl-sn-glycero-3-phospho-rac-(1-glycerol) = 98.0 TLC 200880-40-6 [sigmaaldrich.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Guide to Powder Coating Safety and Compliance Standards [coast2coastpowdercoating.com]